cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Core Science & Biosynthesis

Unveiling a Natural Herbicide: A Technical Guide to cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Introduction: The Emergence of a Novel Cyclobutane Amino Acid

In the relentless pursuit of novel bioactive molecules, the intricate biosynthetic pathways of microorganisms have consistently proven to be a treasure trove of unique chemical scaffolds. This guide delves into the discovery and origin of one such molecule: cis-2-Amino-1-hydroxycyclobutane-1-acetic acid , a naturally occurring, conformationally restricted amino acid with potent herbicidal properties. First isolated from the fermentation broth of the soil bacterium Streptomyces rochei A13018, this compound represents a significant finding in the realm of natural product herbicides. Its discovery opened a new avenue for the exploration of cyclobutane-containing amino acids as potential agrochemicals.

This technical guide will provide a comprehensive overview of the discovery, origin, and fundamental characteristics of this intriguing molecule. It is intended for researchers, scientists, and drug development professionals in the fields of agrochemistry, natural product chemistry, and biochemistry who are interested in the exploration and application of novel herbicidal agents.

I. Discovery and Natural Origin

The initial discovery of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid was the result of a screening program aimed at identifying novel, microbially-derived compounds with herbicidal activity. Researchers at a major agrochemical company in the late 1980s and early 1990s systematically fermented and tested extracts from a diverse collection of soil microorganisms.

A. The Producing Organism: Streptomyces rochei A13018

The producing organism, Streptomyces rochei A13018, is a Gram-positive, filamentous bacterium belonging to the Actinomycetales order, a group renowned for its prolific production of a wide array of secondary metabolites, including many clinically important antibiotics and other bioactive compounds. The isolation of this specific strain and the subsequent identification of its herbicidal metabolite underscored the continued potential of microbial screening for the discovery of novel chemical entities.

B. Isolation and Structure Elucidation

The journey from a crude fermentation broth to the identification of a pure, active compound was a meticulous process involving several key steps:

• Fermentation: Large-scale submerged fermentation of Streptomyces rochei A13018 was carried out in a nutrient-rich medium to encourage the production of secondary metabolites.

• Bioassay-Guided Fractionation: The fermentation broth was harvested and the supernatant was tested for herbicidal activity using a primary screen, likely involving the model plant Arabidopsis thaliana. Active fractions were then subjected to a series of chromatographic separations (e.g., column chromatography, HPLC) to isolate the pure compound.

• Spectroscopic Analysis: The structure of the isolated active compound was elucidated using a combination of spectroscopic techniques, including:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Infrared (IR) Spectroscopy: To identify key functional groups such as hydroxyl (-OH), amino (-NH2), and carboxylic acid (-COOH).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the connectivity of atoms and the stereochemistry of the molecule.

The culmination of this work led to the identification of the novel compound, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, with the chemical formula C₆H₁₁NO₃ and a molecular weight of 145.16 g/mol .

II. Chemical Properties and Characteristics

The unique structural features of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, particularly the presence of the strained cyclobutane ring, impart distinct chemical and physical properties.

Property	Value
CAS Number	108428-42-8
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	145.16 g/mol
Appearance	White to off-white solid
Solubility	Soluble in water

III. Biological Activity and Mechanism of Action

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid exhibits its herbicidal effect as an antimetabolite . This mode of action involves the inhibition of a key metabolic pathway in the target plant, leading to a deficiency in an essential molecule and ultimately, cell death.

A. L-Cysteine and L-Methionine Reversible Chlorosis

A hallmark of the herbicidal activity of this compound is the induction of chlorosis (yellowing of leaf tissue due to a lack of chlorophyll) in susceptible plants, such as Arabidopsis thaliana. Crucially, this chlorosis can be reversed by the exogenous application of the amino acids L-cysteine or L-methionine . This observation strongly suggests that cis-2-Amino-1-hydroxycyclobutane-1-acetic acid interferes with the biosynthesis or metabolism of these essential sulfur-containing amino acids.

B. Proposed Mechanism of Action

While the precise molecular target has yet to be definitively elucidated in publicly available literature, the reversible nature of the chlorosis points towards the inhibition of an enzyme involved in the sulfur assimilation pathway or the biosynthesis of cysteine and methionine. The compound's structural similarity to intermediates in these pathways may allow it to act as a competitive or non-competitive inhibitor of a key enzyme.

Caption: Proposed mechanism of action of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

IV. Experimental Protocols

The following provides a generalized protocol for assessing the herbicidal activity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid using the Arabidopsis thaliana chlorosis assay.

A. Arabidopsis thaliana Chlorosis Assay

Objective: To determine the herbicidal efficacy and the reversibility of the effect by L-cysteine or L-methionine.

Materials:

• Arabidopsis thaliana seeds (e.g., Columbia-0 ecotype)

• Murashige and Skoog (MS) medium

• Agar

• Sucrose

• Petri dishes

• Sterile water

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid stock solution

• L-cysteine and L-methionine stock solutions

• Growth chamber with controlled light and temperature

Procedure:

• Media Preparation:

  • Prepare MS medium containing 1% (w/v) sucrose and 0.8% (w/v) agar.

  • Autoclave the medium and cool to approximately 50-60°C.

  • Add the test compound to the desired final concentrations (e.g., a range of concentrations to determine IC₅₀).

  • For reversal experiments, add L-cysteine or L-methionine to a final concentration of, for example, 1 mM, to separate plates containing the herbicide.

  • Pour the medium into sterile Petri dishes and allow to solidify.

• Seed Sterilization and Plating:

  • Surface sterilize Arabidopsis thaliana seeds (e.g., with 70% ethanol followed by a bleach solution).

  • Rinse the seeds with sterile water.

  • Resuspend the seeds in sterile 0.1% agar solution.

  • Plate the seeds onto the prepared MS agar plates.

• Incubation and Observation:

  • Seal the plates and stratify the seeds at 4°C for 2-3 days to synchronize germination.

  • Transfer the plates to a growth chamber with a long-day photoperiod (e.g., 16 hours light / 8 hours dark) at approximately 22°C.

  • Observe the seedlings daily for signs of chlorosis, growth inhibition, and other morphological changes.

  • After a set period (e.g., 7-14 days), quantify the herbicidal effect by measuring parameters such as root length, fresh weight, and chlorophyll content.

Caption: Workflow for the Arabidopsis thaliana chlorosis assay.

V. Synthetic Approaches

While cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a natural product, synthetic routes are crucial for large-scale production, structure-activity relationship (SAR) studies, and the development of analogs with improved properties. The stereoselective synthesis of substituted cyclobutanes presents a significant chemical challenge due to ring strain and the need to control multiple stereocenters.

A plausible retrosynthetic analysis would likely involve the formation of the cyclobutane ring through a [2+2] cycloaddition reaction, followed by functional group manipulations to install the amino, hydroxyl, and acetic acid moieties with the desired cis-stereochemistry.

Further research into the chemical literature is required to identify and detail specific, published synthetic protocols.

VI. Future Perspectives and Applications

The discovery of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid highlights the potential of natural products as a source of novel herbicides with unique modes of action. Further research in the following areas could be particularly fruitful:

• Target Identification: Elucidating the precise molecular target of this compound would be a major step forward in understanding its mechanism of action and could facilitate the design of more potent and selective inhibitors.

• Structure-Activity Relationship (SAR) Studies: The synthesis and biological evaluation of analogs could lead to the development of new herbicides with improved efficacy, broader weed spectrum, and better environmental profiles.

• Biosynthetic Pathway Elucidation: Understanding the biosynthetic pathway of this compound in Streptomyces rochei could enable its production through metabolic engineering, potentially leading to higher yields and a more sustainable manufacturing process.

• Drug Discovery Applications: The conformationally restricted cyclobutane scaffold is of increasing interest in medicinal chemistry for the design of peptidomimetics and other therapeutic agents. The unique substitution pattern of this natural product could inspire the design of novel drug candidates.

VII. Conclusion

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid stands as a testament to the power of natural product discovery. Its origin from a soil microorganism, its unique chemical structure, and its specific mode of action as a herbicidal antimetabolite make it a molecule of significant scientific interest. This technical guide has provided a foundational understanding of its discovery and origin, laying the groundwork for future research and development in the fields of agrochemistry and beyond. The continued exploration of this and similar natural products will undoubtedly lead to new innovations in our efforts to address the challenges of global food security and human health.

References

• Ayer, S. W., Isaac, B. G., Luchsinger, K., Makkar, N., Tran, M., & Stonard, R. J. (1991). cis-2-amino-1-hydroxycyclobutane-1-acetic acid, a herbicidal antimetabolite produced by Streptomyces rochei A13018. The Journal of Antibiotics, 44(12), 1460–1462. [Link]

Whitepaper: The Isolation and Characterization of Aminocyclobutane Natural Products: A Methodological Guide

An in-depth technical guide on the core topic of "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" natural product isolation.

Abstract

While cis-2-amino-1-hydroxycyclobutane-1-acetic acid is recognized primarily as a synthetic compound, its core structure—the aminocyclobutane moiety—represents a fascinating and rare class of natural products with significant biological potential. This guide provides a comprehensive, technically-grounded framework for the isolation, purification, and structural elucidation of novel aminocyclobutane-containing metabolites from natural sources, primarily microbial fermentations. We will delve into the expert rationale behind methodological choices, from initial extraction to advanced spectroscopic analysis, offering a self-validating protocol for researchers in natural product discovery and drug development.

Part 1: Foundational Strategy: Source Organisms and Biosynthetic Considerations

The discovery of any natural product begins with the producing organism. While the specific target molecule of this guide's title is synthetic, related aminocyclobutane compounds have been isolated from bacteria, particularly from the phylum Actinobacteria (e.g., Streptomyces species) and some cyanobacteria. These microbes are prolific sources of structurally unique metabolites with diverse biological activities.

The biosynthesis of the cyclobutane ring in natural products is an area of active research. The formation of this strained four-membered ring is energetically demanding. One of the few characterized enzymatic strategies involves a [2+2] cycloaddition, a reaction that is photochemically allowed but thermally forbidden under normal conditions. Enzymes known as fatty acid synthases (FAS) and polyketide synthases (PKS) are often involved in creating the precursor chains for these reactions. Understanding the genetic basis, such as identifying the biosynthetic gene cluster (BGC), can provide critical clues for optimizing fermentation conditions to maximize the yield of the target compound.

Part 2: The Isolation Workflow: A Multi-Modal Chromatographic Approach

The isolation of polar, small molecules like amino acid derivatives from a complex fermentation broth is a significant challenge. The following workflow represents a robust, multi-step strategy designed to purify such compounds to homogeneity.

Diagram: Overall Isolation and Characterization Workflow

Caption: A generalized workflow for the isolation and structural determination of aminocyclobutane natural products.

Experimental Protocol 1: Extraction and Initial Cleanup

Rationale: The goal is to efficiently separate the polar target compound from the complex culture medium (salts, sugars, proteins) and cellular biomass. A combination of physical separation and solid-phase extraction (SPE) is optimal.

• Harvesting: Centrifuge the entire fermentation culture (e.g., 10 L) at 8,000 x g for 20 minutes at 4°C to pellet the cellular biomass.

• Supernatant Processing: Decant the supernatant. For secreted metabolites, this is the primary source. Adsorb the supernatant onto a large C18 solid-phase extraction (SPE) column.

  • Expert Insight: The zwitterionic nature of amino acids can lead to poor retention on C18. An alternative is Hydrophilic Interaction Liquid Chromatography (HILIC) SPE, which is highly effective for capturing polar compounds.

• Washing: Wash the SPE column with 3-5 column volumes of deionized water to remove highly polar impurities like inorganic salts.

• Elution: Elute the crude extract containing the target compound with a stepwise gradient of methanol or acetonitrile in water (e.g., 20%, 50%, 80%, 100% methanol). Collect all fractions.

• Analysis & Pooling: Analyze fractions via Thin Layer Chromatography (TLC) or a rapid LC-MS screen. Pool the fractions containing compounds with the expected mass or characteristics.

• Solvent Removal: Concentrate the pooled, active fractions in vacuo using a rotary evaporator to yield the crude polar extract.

Experimental Protocol 2: Primary Fractionation by Ion-Exchange Chromatography (IEX)

Rationale: IEX is the most powerful technique for separating molecules based on their net charge. Since the target is an amino acid, it will have both positive (amine) and negative (carboxylic acid) charges, making it an ideal candidate for IEX.

• Column & Equilibration: Use a strong cation exchange resin (e.g., Dowex 50WX8). Pack it into a column and equilibrate with a low pH buffer (e.g., 0.1 M formic acid, pH ~2.5).

  • Expert Insight: At this low pH, the carboxylic acid is protonated (neutral charge), while the amine is protonated (positive charge), ensuring the molecule binds tightly to the negatively charged cation exchange resin.

• Loading: Dissolve the crude extract in the equilibration buffer and load it onto the column.

• Washing: Wash with 2-3 column volumes of the equilibration buffer to remove all neutral and anionic compounds.

• Elution: Elute the bound compounds using a pH or salt gradient. A common method is to use a stepwise gradient of ammonium hydroxide (e.g., 0.1 M, 0.5 M, 1.0 M) or a continuous NaCl gradient.

• Fraction Collection & Analysis: Collect fractions and analyze for the presence of the target compound. The amino acid will typically elute when the pH neutralizes its positive charge.

Experimental Protocol 3: High-Resolution Purification by RP-HPLC

Rationale: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) provides the high resolution needed to separate structurally similar analogs and achieve final purity (>95%).

• Column Selection: A C18 column is a standard choice. For highly polar molecules that elute early, a column with an embedded polar group or an AQ-type C18 column is recommended to improve retention.

• Mobile Phase: Use a mixture of high-purity water and an organic solvent (acetonitrile or methanol), both modified with an ion-pairing agent like 0.1% trifluoroacetic acid (TFA) or formic acid.

  • Expert Insight: TFA sharpens peaks for amine-containing compounds by forming an ion pair, which improves chromatographic behavior.

• Gradient Elution: Develop a shallow elution gradient based on scouting runs. For example, a linear gradient from 5% to 35% acetonitrile over 40 minutes.

• Detection & Collection: Use a UV detector (monitoring at ~210 nm for peptide bonds/amides, if applicable, or end-absorption) and a fraction collector. Mass-directed fractionation is highly advantageous if available.

• Desalting: Pool the pure fractions. If TFA was used, it must be removed. This can be done by repeated lyophilization from a 10% methanol/water solution or via a quick run on a small SPE cartridge.

Part 3: Structural Elucidation: Confirming Identity and Stereochemistry

Once the compound is purified, its exact chemical structure must be determined. This requires a combination of high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy.

Data Presentation: Expected Spectroscopic Data

Technique	Purpose	Expected Result for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid
HR-ESI-MS	Determine accurate mass and molecular formula.	C₆H₁₁NO₃, [M+H]⁺ expected at m/z 146.0761.
¹H NMR	Determine the number and connectivity of protons.	Complex multiplets for cyclobutane protons (CH, CH₂). A singlet for the CH₂ of the acetic acid group.
¹³C NMR	Determine the number of unique carbon atoms.	Expect 6 carbon signals, including a quaternary carbon (C-OH), a carbonyl (C=O), and four cyclobutane carbons.
COSY	Correlate coupled protons (¹H-¹H).	Reveals which protons are adjacent on the carbon skeleton, confirming the cyclobutane spin system.
HSQC	Correlate protons with their directly attached carbons (¹H-¹³C).	Assigns each proton signal to its corresponding carbon signal.
HMBC	Correlate protons and carbons over 2-3 bonds (¹H-¹³C).	Key for connecting the acetic acid moiety to the quaternary C1 of the cyclobutane ring.
NOESY	Correlate protons that are close in space.	CRITICAL for stereochemistry. A cross-peak between the proton at C2 and protons of the acetic acid CH₂ group would strongly support the cis relationship.

Diagram: Key NOESY Correlation for cis Stereochemistry

Caption: A conceptual NOESY diagram showing the key spatial correlation that would confirm the cis stereochemistry.

Conclusion

The successful isolation of rare aminocyclobutane natural products hinges on a logical, multi-stage purification strategy that effectively leverages the unique physicochemical properties of the target molecule. While cis-2-amino-1-hydroxycyclobutane-1-acetic acid itself remains a synthetic target, the methodologies detailed in this guide provide a robust and validated pathway for the discovery of its natural analogs. The workflow—from targeted extraction and charge-based separation to high-resolution chromatography and definitive spectroscopic analysis—serves as a blueprint for uncovering novel, structurally complex metabolites from microbial sources, paving the way for future drug discovery efforts.

References

Currently, no direct references for the natural product isolation of "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" exist, as it is a synthetic compound. The references provided would be for analogous isolation procedures of similar compound classes, such as those from Streptomyces, and for biosynthetic pathways of cyclobutane rings.

Unraveling the Enigmatic Pathway: A Technical Guide to the Biosynthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in Streptomyces rochei

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

Streptomyces rochei, a bacterium renowned for its prolific production of bioactive secondary metabolites, is the source of the intriguing non-proteinogenic amino acid, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (CBAA). This compound has garnered significant interest due to its notable herbicidal and antibacterial activities, which appear to interfere with the biosynthesis of essential sulfur-containing amino acids.[1][2] Despite its discovery, the precise biosynthetic pathway leading to the formation of this unique cyclobutane-containing molecule has remained largely unelucidaated. This technical guide provides a comprehensive overview of the current understanding and a proposed biosynthetic pathway for CBAA in Streptomyces rochei. Leveraging recent genomic data from S. rochei strain A144, which revealed 33 distinct secondary metabolite biosynthetic gene clusters (BGCs), we present a scientifically grounded, albeit putative, pathway.[3][4] This document is intended to serve as a foundational resource for researchers seeking to explore, and ultimately validate, the genetic and enzymatic machinery responsible for the synthesis of this promising natural product.

Introduction: The Significance of a Unique Cyclobutane Amino Acid

Natural products originating from Streptomyces have historically been a cornerstone of drug discovery. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (CBAA) represents a fascinating example of the chemical novelty found within this genus. Its structure, featuring a strained four-membered cyclobutane ring, is relatively rare in nature and is a key determinant of its biological activity. Understanding the biosynthesis of such unique moieties is not only a fundamental scientific pursuit but also opens avenues for biosynthetic engineering to create novel analogs with enhanced or altered activities. The herbicidal and antibacterial properties of CBAA, linked to the disruption of L-cysteine and L-methionine metabolism, underscore its potential as a lead compound for the development of new agrochemicals or therapeutic agents.

Genomic Insights from Streptomyces rochei A144: A Treasure Trove of Biosynthetic Potential

The recent whole-genome sequencing of Streptomyces rochei strain A144 has provided an invaluable window into its metabolic capabilities.[3][4] The analysis identified a remarkable 33 secondary metabolite biosynthetic gene clusters (BGCs), including those encoding for polyketide synthases (PKS), non-ribosomal peptide synthetases (NRPS), terpenes, and others.[3][4] While a specific BGC has not yet been definitively assigned to CBAA biosynthesis, the presence of this rich enzymatic repertoire strongly suggests that the necessary catalytic machinery is encoded within the S. rochei genome. The challenge, and the focus of this guide, is to deduce the most probable enzymatic players and their sequence of action.

A Proposed Biosynthetic Pathway for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Based on the chemical structure of CBAA and established principles of natural product biosynthesis, we propose a multi-step enzymatic pathway starting from a common amino acid precursor. This hypothetical pathway involves a series of modifications, including the key cyclobutane ring formation.

Proposed Precursor: L-Glutamate or a Related Amino Acid

We hypothesize that the biosynthesis of CBAA initiates from a readily available primary metabolite, likely an amino acid. L-glutamate is a strong candidate due to its five-carbon backbone, which can be envisioned to undergo cyclization and rearrangement to form the cyclobutane ring and the acetic acid side chain.

Key Enzymatic Steps in the Putative Pathway

The transformation of a precursor like L-glutamate into CBAA would necessitate a series of specialized enzymes, likely encoded within a single BGC. The proposed key steps are outlined below:

• Step 1: Activation and Modification of the Precursor: The initial step likely involves the activation of the amino acid precursor, possibly by an adenylation (A) domain of a Non-Ribosomal Peptide Synthetase (NRPS) or a similar activating enzyme. This would tether the precursor to a carrier protein for subsequent modifications.

• Step 2: Cyclobutane Ring Formation: This is the most chemically challenging and intriguing step. The formation of the four-membered ring could proceed through several plausible enzymatic mechanisms. One possibility is an intramolecular cyclization catalyzed by a specialized cyclase. Another potential mechanism involves a radical-mediated cyclization, possibly initiated by a radical S-adenosylmethionine (SAM) enzyme. Enzymes that form cyclopropane rings in bacteria are known to utilize SAM as a methyl donor to an unsaturated fatty acid, followed by cyclization.[5][6] A similar logic could be adapted for cyclobutane formation from a modified amino acid intermediate.

• Step 3: Hydroxylation: The introduction of the hydroxyl group at the C1 position of the cyclobutane ring is likely catalyzed by a hydroxylase, such as a cytochrome P450 monooxygenase or a non-heme iron-dependent oxygenase. These enzymes are commonly found in secondary metabolite BGCs.

• Step 4: Formation of the Acetic Acid Side Chain: The two-carbon acetic acid moiety could be installed through several routes. One possibility is the action of a polyketide synthase (PKS) module that adds a malonyl-CoA extender unit to the cyclobutane core. Alternatively, an acetyltransferase could directly add an acetyl group.

• Step 5: Amination: The amino group at the C2 position could be introduced by a transaminase, which transfers an amino group from a donor molecule like glutamate or glutamine.

• Step 6: Release and Final Processing: The final step would involve the release of the mature CBAA molecule from the enzymatic assembly line, possibly through the action of a thioesterase (TE) domain if an NRPS/PKS system is involved.

Visualizing the Proposed Pathway

The following diagram illustrates the hypothetical biosynthetic pathway for CBAA.

Figure 1: A proposed biosynthetic pathway for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (CBAA).

Experimental Validation: A Roadmap for Elucidating the CBAA Pathway

The proposed pathway provides a solid framework for experimental investigation. The following is a detailed, step-by-step methodology to identify the CBAA biosynthetic gene cluster and validate the function of its constituent genes.

Identification of the CBAA Biosynthetic Gene Cluster

Protocol 1: Bioinformatic Analysis of S. rochei A144 BGCs

• Objective: To prioritize candidate BGCs from the 33 known clusters in S. rochei A144.

• Methodology:

  • Gene Annotation: Re-annotate the 33 BGCs using tools like antiSMASH and the NCBI Prokaryotic Genome Annotation Pipeline to predict the function of each open reading frame (ORF).[7]

  • Homology Searching: Perform BLASTp searches for each predicted protein against databases of known enzymes involved in amino acid metabolism, cyclization reactions (especially radical SAM enzymes), hydroxylation, and NRPS/PKS machinery.

  • Candidate Prioritization: Rank the BGCs based on the presence of a logical combination of genes that could catalyze the proposed steps for CBAA biosynthesis. A strong candidate cluster would likely contain genes for an NRPS or a similar activating enzyme, a putative cyclase or radical SAM enzyme, a hydroxylase, and potentially a PKS module or an acetyltransferase.

Functional Characterization of Candidate Genes

Protocol 2: Gene Inactivation and Metabolite Analysis

• Objective: To establish a direct link between a candidate BGC and CBAA production.

• Methodology:

  • Mutant Construction: Generate targeted gene knockouts of key genes (e.g., the putative cyclase or NRPS) within the prioritized BGC in S. rochei using CRISPR/Cas9-based genome editing or homologous recombination.

  • Fermentation and Extraction: Cultivate the wild-type and mutant strains of S. rochei under conditions known to favor secondary metabolite production. Extract the metabolites from the culture broth and mycelium.

  • LC-MS/MS Analysis: Analyze the extracts using high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). Compare the metabolite profiles of the wild-type and mutant strains. The absence of the CBAA peak in the mutant strain would provide strong evidence for the involvement of the inactivated gene and its cluster in CBAA biosynthesis.

Protocol 3: Heterologous Expression of the BGC

• Objective: To confirm that the candidate BGC is sufficient for CBAA production.

• Methodology:

  • BGC Cloning: Clone the entire candidate BGC into a suitable expression vector.

  • Heterologous Host Selection: Choose a well-characterized and genetically tractable Streptomyces host strain, such as S. coelicolor or S. lividans, that does not produce CBAA.

  • Transformation and Expression: Introduce the expression vector containing the BGC into the heterologous host.

  • Metabolite Analysis: Cultivate the engineered host and analyze its culture extracts for the production of CBAA using LC-MS/MS. The detection of CBAA in the heterologous host would confirm the function of the BGC.

In Vitro Enzymatic Assays

Protocol 4: Characterization of Key Biosynthetic Enzymes

• Objective: To determine the specific function of individual enzymes in the pathway.

• Methodology:

  • Gene Cloning and Protein Expression: Clone the genes encoding the putative key enzymes (e.g., cyclase, hydroxylase) into an E. coli expression vector. Overexpress and purify the recombinant proteins.

  • Enzyme Assays: Design and perform in vitro assays using the purified enzymes and hypothesized substrates. For example, the putative cyclase could be incubated with the activated precursor to monitor the formation of the cyclobutane ring.

  • Product Identification: Analyze the reaction products using techniques such as NMR spectroscopy and mass spectrometry to confirm their chemical structures.

Data Presentation and Interpretation

Quantitative data from fermentation experiments and enzyme assays should be summarized in clear, structured tables for easy comparison.

Table 1: Hypothetical Metabolite Production Data

Strain	Genotype	CBAA Titer (µg/L)
S. rochei	Wild-type	150 ± 15
S. rochei	ΔcbaaC (putative cyclase)	Not Detected
S. coelicolor	Empty Vector	Not Detected
S. coelicolor	+ CBAA BGC	125 ± 10

Conclusion and Future Directions

The biosynthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in Streptomyces rochei presents a compelling puzzle in natural product chemistry. The genomic data from S. rochei A144 provides a critical starting point for unraveling this enigmatic pathway. The proposed biosynthetic route and the accompanying experimental roadmap outlined in this guide offer a systematic approach to identifying and characterizing the genes and enzymes responsible for CBAA production. Successful elucidation of this pathway will not only deepen our understanding of microbial metabolism but also provide the tools for the rational design and production of novel bioactive compounds with potential applications in medicine and agriculture.

References

• Genome-based analysis of biosynthetic potential from antimycotic Streptomyces rochei strain A144. PubMed. [Link]

• Genome-based analysis of biosynthetic potential from antimycotic Streptomyces rochei strain A144. ResearchGate. [Link]

• Cyclopropane ring formation in membrane lipids of bacteria. PubMed. [Link]

• Cyclopropane Ring Formation in Membrane Lipids of Bacteria. ResearchGate. [Link]

• Genome-based analysis of biosynthetic potential from antimycotic Streptomyces rochei strain A144. DeepDyve. [Link]

• Genomic Comparisons Revealed the Key Genotypes of Streptomyces sp. CB03234-GS26 to Optimize Its Growth and Relevant Production of Tiancimycins. PubMed Central. [Link]

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Perceptive BioScience. [Link]

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• 1. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | Affiniti Research [affiniti-res.com]
• 2. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | Perceptive BioScience [perceptivebioscience.com]
• 3. Genome-based analysis of biosynthetic potential from antimycotic Streptomyces rochei strain A144 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Functional Genome Mining for Metabolites Encoded by Large Gene Clusters through Heterologous Expression of a Whole-Genome Bacterial Artificial Chromosome Library in Streptomyces spp - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amino-group carrier-protein-mediated secondary metabolite biosynthesis in Streptomyces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Genomic Comparisons Revealed the Key Genotypes of Streptomyces sp. CB03234-GS26 to Optimize Its Growth and Relevant Production of Tiancimycins - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to cis-2-Amino-1-hydroxycyclobutane-1-acetic acid: Properties and Scientific Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, a synthetic amino acid analogue with notable herbicidal properties. Due to the limited availability of specific experimental data in publicly accessible literature, this document synthesizes foundational information, discusses expected physicochemical properties based on its structure and data from related compounds, and outlines methodologies for its synthesis and characterization. The guide also delves into its known biological activity as a herbicidal antimetabolite, offering insights into its potential mechanism of action. This document is intended to serve as a foundational resource for researchers in agrochemistry, medicinal chemistry, and drug discovery, providing a structured understanding of this unique cyclobutane-containing amino acid.

Introduction and Molecular Identity

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a non-proteinogenic amino acid characterized by a strained four-membered cyclobutane ring. This structural feature imparts significant conformational constraints compared to its linear or larger-ring counterparts, a property often exploited in medicinal and agricultural chemistry to modulate biological activity and metabolic stability.

Molecular Structure:

Caption: 2D representation of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	cis-2-Amino-1-hydroxycyclobutane-1-acetic acid
CAS Number	108428-42-8[1]
Molecular Formula	C₆H₁₁NO₃[1]
Molecular Weight	145.16 g/mol
Synonyms	(1S,2R)-2-amino-1-hydroxycyclobutane-1-acetic acid

Physicochemical Properties: An Estimation

Table 2: Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale and Comparative Insights
Melting Point	Likely a high-melting solid (>200 °C) that decomposes.	Amino acids typically exist as zwitterions in the solid state, leading to strong intermolecular electrostatic interactions and high melting points. For comparison, the related cis-2-aminocyclopentanecarboxylic acid hydrochloride has a melting point of 199-202 °C.[2]
Boiling Point	Not applicable; likely decomposes upon heating.	The strong ionic interactions in the zwitterionic form prevent boiling at atmospheric pressure.
Solubility	Expected to be soluble in water and polar protic solvents; sparingly soluble in nonpolar organic solvents.	The presence of the amino, carboxylic acid, and hydroxyl groups facilitates hydrogen bonding with polar solvents. The small hydrocarbon framework of the cyclobutane ring does not significantly contribute to lipophilicity.
pKa Values	Expected pKa₁ (carboxyl group) ~2-3; pKa₂ (amino group) ~9-10.	These ranges are typical for α-amino acids. The exact values would be influenced by the electron-withdrawing effect of the hydroxyl group and the geometry of the cyclobutane ring. Experimental determination via titration would be necessary for precise values.

Synthesis and Characterization: A Methodological Approach

While a specific, detailed synthesis protocol for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is not explicitly documented in the available search results, the synthesis of cyclobutane-containing amino acids often employs photochemical [2+2] cycloaddition reactions.[3]

Proposed Synthetic Strategy: Photochemical [2+2] Cycloaddition

A plausible synthetic route could involve the photochemical [2+2] cycloaddition of a dehydroamino acid derivative with an appropriate alkene, followed by subsequent chemical modifications.

Caption: A generalized workflow for the synthesis of cyclobutane amino acids.

Experimental Protocol: General Considerations for Synthesis

• Reactant Selection: A suitable N-protected dehydroalanine derivative and a vinyl ether could serve as precursors.

• Photochemical Reaction: The reactants would be dissolved in an appropriate solvent (e.g., acetonitrile) with a photosensitizer and irradiated with a suitable wavelength of light to induce the [2+2] cycloaddition.

• Intermediate Isolation: The resulting cyclobutane adduct would be isolated and purified using chromatographic techniques.

• Functional Group Modification: The protecting groups would be removed, and the ether linkage hydrolyzed to yield the final product. Stereochemical control to obtain the cis isomer would be a critical aspect of this synthesis.

Spectroscopic Characterization

The structural elucidation of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid would rely on a combination of spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Expected to show complex multiplets for the cyclobutane ring protons. The chemical shifts would be influenced by the electronegativity of the amino and hydroxyl groups. The protons of the acetic acid methylene group would likely appear as a singlet or an AB quartet.

• ¹³C NMR: Would reveal six distinct carbon signals, including those for the carboxylic acid, the quaternary carbon bearing the hydroxyl group, the methine carbon with the amino group, and the methylene carbons of the cyclobutane ring and the acetic acid side chain.

Infrared (IR) Spectroscopy:

The IR spectrum would be expected to display characteristic absorption bands for the functional groups present:

• O-H stretch (hydroxyl and carboxylic acid): A broad band in the region of 3500-2500 cm⁻¹.

• N-H stretch (amine): A medium intensity band around 3400-3200 cm⁻¹.

• C=O stretch (carboxylic acid): A strong absorption band around 1725-1700 cm⁻¹.

• N-H bend (amine): A band in the region of 1650-1580 cm⁻¹.

Mass Spectrometry (MS):

Electrospray ionization (ESI) mass spectrometry would be suitable for determining the molecular weight of the compound. The high-resolution mass spectrum would confirm the elemental composition. Fragmentation patterns would likely involve the loss of water, ammonia, and the carboxylic acid group.

Biological Activity and Mechanism of Action

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is identified as a herbicidal antimetabolite.[4][5][6] Its mode of action is linked to the disruption of amino acid biosynthesis in plants.

Herbicidal Effects

The compound has been shown to cause L-cysteine or L-methionine-reversible chlorosis in Arabidopsis thaliana.[4][5] This suggests that the herbicidal activity is due to the inhibition of a metabolic pathway that can be rescued by the supplementation of these sulfur-containing amino acids.

Proposed Mechanism of Action

As an antimetabolite, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid likely acts as an inhibitor of a key enzyme in an essential biosynthetic pathway. The reversibility of its effects by L-cysteine or L-methionine points towards the inhibition of an enzyme involved in the biosynthesis of these amino acids.

Sources

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A Technical Guide to the Antimetabolite Activity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in Plants

Introduction: Unveiling a Unique Herbicidal Antimetabolite

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a specialized amino acid analogue containing a cyclobutane ring, a structural motif found in a variety of biologically active natural products.[1] It has been identified as a herbicidal antimetabolite produced by the bacterium Streptomyces rochei.[2] An antimetabolite is a compound that, due to its structural similarity to a required metabolite, can block or interfere with a critical metabolic pathway.

The key observation reported for this compound is its ability to cause chlorosis (a yellowing of plant tissue due to loss of chlorophyll) in the model plant Arabidopsis thaliana.[3][4] Crucially, this herbicidal effect is reversible by the co-application of L-cysteine or L-methionine.[3][4] This finding is the cornerstone of our mechanistic hypothesis, pointing directly to an interference with the metabolism of these essential amino acids. Specifically, the central role of methionine as the precursor for the plant hormone ethylene presents a compelling target for investigation.[5][6] Ethylene is a gaseous hormone that regulates a vast array of developmental processes and stress responses, including senescence, fruit ripening, and growth inhibition.[5][7][8] Disruption of its biosynthesis is a well-established strategy for controlling plant growth.[9]

This guide will dissect the probable mechanism of action of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and provide the necessary experimental frameworks to rigorously test this hypothesis.

Hypothesized Mechanism of Action: Inhibition of Ethylene Biosynthesis

The biosynthesis of ethylene in higher plants is a simple yet tightly regulated pathway.[9][10] It begins with the amino acid L-methionine.

• Step 1: S-adenosyl-L-methionine (SAM) synthetase converts Methionine into SAM.

• Step 2: 1-aminocyclopropane-1-carboxylic acid (ACC) synthase (ACS) converts SAM into ACC. This is widely considered the primary rate-limiting step in the pathway and a major point of regulation.[10]

• Step 3: ACC oxidase (ACO) converts ACC into ethylene, cyanide (CN-), and carbon dioxide.[11][12]

Given the structural similarity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid to both methionine and ACC, we hypothesize that it acts as a competitive inhibitor of ACC synthase (ACS) . By mimicking the natural substrate (SAM), it could bind to the active site of the ACS enzyme, thereby blocking the production of ACC and, consequently, ethylene.

This proposed mechanism elegantly explains the observed biological effects:

• Herbicidal Activity: A reduction in ethylene levels can lead to significant growth defects and stress, manifesting as the observed herbicidal effects.

• L-Methionine Reversibility: Supplying exogenous L-methionine would increase the pool of the natural precursor, SAM. By the principle of mass action, this can outcompete the inhibitor at the active site of ACC synthase, restoring ACC production and rescuing the plant from the toxic effects.

• Chlorosis: Ethylene levels are intricately linked with chlorophyll degradation and senescence; disruption of this pathway often leads to chlorosis.

The following diagram illustrates the ethylene biosynthesis pathway and the proposed point of inhibition.

Caption: Experimental workflow for in vivo plant assays.

Protocol 3: In Vitro ACC Synthase (ACS) Enzyme Inhibition Assay

This biochemical assay directly measures the compound's effect on the activity of the target enzyme, providing the most definitive evidence for inhibition. This requires a source of the enzyme, typically a recombinantly expressed and purified protein. [10] Methodology:

• Enzyme Source: Obtain or produce purified recombinant Arabidopsis ACC synthase (e.g., ACS5 isoform). [10]2. Reaction Buffer: Prepare a suitable reaction buffer (e.g., 100 mM EPPS pH 8.5, 10 µM pyridoxal 5'-phosphate).

• Assay Setup: In microcentrifuge tubes or a 96-well plate, set up reaction mixtures containing:

  • Reaction Buffer

  • Purified ACS enzyme

  • A concentration range of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (inhibitor)

• Pre-incubation: Allow the enzyme and inhibitor to pre-incubate for 10-15 minutes at the reaction temperature (e.g., 25°C).

• Reaction Initiation: Start the reaction by adding the substrate, S-adenosyl-L-methionine (SAM).

• Incubation: Let the reaction proceed for a defined time (e.g., 30 minutes).

• Quantification of ACC: The product, ACC, must be quantified. This is often done via a chemical conversion of ACC to ethylene, which is then measured by gas chromatography (GC). The conversion is achieved by adding HgCl₂ followed by a mixture of NaOH and NaOCl.

• Data Analysis: Calculate the rate of ACC production in the presence of different inhibitor concentrations. Plot the enzyme activity against the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Data Analysis and Interpretation

Data Presentation: The results from the in vivo assays can be summarized in a table for clarity.

Treatment Group	Mean Root Growth (mm ± SE)	% Inhibition
Control (0 µM Inhibitor)	25.2 ± 1.5	0%
5 µM Inhibitor	18.1 ± 1.1	28.2%
10 µM Inhibitor	12.5 ± 0.9	50.4%
25 µM Inhibitor	6.3 ± 0.7	75.0%
25 µM Inhibitor + 100 µM L-Methionine	21.8 ± 1.3	13.5%
Positive Control (10 µM AVG)	7.1 ± 0.8	71.8%

Table represents hypothetical data for illustrative purposes.

Interpretation:

• A dose-dependent decrease in root growth confirms the compound's in vivo inhibitory activity.

• The significant increase in root growth for the "Inhibitor + Methionine" group compared to the "25 µM Inhibitor" group is strong evidence for the proposed mechanism of action.

• The in vitro assay provides the IC₅₀ value, a key quantitative measure of the compound's potency as an enzyme inhibitor. Comparing this value to that of known inhibitors like AVG provides a benchmark for its effectiveness. [10]

Broader Implications and Future Research

The characterization of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid as a probable ACC synthase inhibitor opens several avenues for research and development:

• Research Tool: As a specific inhibitor, it can be used to probe the physiological roles of ethylene in various plant processes with greater precision.

• Herbicide Development: The cyclobutane scaffold is relatively unique in agrochemicals and could serve as a lead structure for the development of novel, selective herbicides. Further studies would be needed to assess its spectrum of activity against different plant species and its environmental safety profile.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of the compound can elucidate the key chemical features required for binding to the ACS active site, guiding the design of more potent inhibitors.

References

• Binder, B. M., & Schaller, G. E. (2017). Inhibitors of Ethylene Biosynthesis and Signaling. In Ethylene Signaling (pp. 223-237). Humana Press, New York, NY. [Link]

• Li, G., et al. (2024). Ethylene Signaling in Regulating Plant Growth, Development, and Stress Responses. International Journal of Molecular Sciences. [Link]

• Pattyn, J., et al. (2021). 1-Aminocyclopropane-1-Carboxylic Acid Oxidase (ACO): The Enzyme That Makes the Plant Hormone Ethylene. Frontiers in Plant Science. [Link]

• Paul, V., et al. (2012). Pathway of ethylene biosynthesis in plants. Journal of Food Science and Technology. [Link]

• The Good Scents Company. (n.d.). cyclobutanol. [Link]

• Tsay, J.-T., et al. (2010). Identification of Novel Inhibitors of 1-Aminocyclopropane-1-carboxylic Acid Synthase by Chemical Screening in Arabidopsis thaliana. Journal of Biological Chemistry. [Link]

• Various Authors. (n.d.). Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. [Link]

• Various Authors. (n.d.). Regulation of Ethylene Biosynthesis. [Link]

• Vereecke, W., et al. (2024). 1-Aminocyclopropane-1-carboxylic acid oxidase determines the fate of ethylene biosynthesis in a tissue-specific way. bioRxiv. [Link]

• Zaytsev, A. V., et al. (2019). Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Mini-Reviews in Medicinal Chemistry. [Link]

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Elucidating the Mechanism of Action of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid on L-Cysteine and L-Methionine Metabolic Pathways

An In-depth Technical Guide for Researchers

Abstract

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (c-AHCCA) is a naturally derived, conformationally constrained amino acid analog produced by Streptomyces rochei[1][2]. Its documented activity as an antimetabolite in plants, causing chlorosis that is reversible by the addition of L-cysteine or L-methionine, strongly implicates the sulfur amino acid metabolic network as its primary target[3]. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the precise molecular mechanism of c-AHCCA. We will dissect the interconnected L-cysteine and L-methionine pathways, propose specific, testable hypotheses regarding the enzymatic targets of c-AHCCA, and provide detailed experimental protocols for the validation of these hypotheses. The central premise is that c-AHCCA acts as an inhibitor of a critical enzymatic node, such as Cystathionine Beta-Synthase (CBS) or Methionine Adenosyltransferase (MAT), leading to the observed metabolic disruption. This document serves as a roadmap for transforming a compound with a known phenotype into a well-understood molecular probe or a potential therapeutic lead.

Introduction

The metabolism of the sulfur-containing amino acids, L-methionine and L-cysteine, forms a critical nexus for cellular homeostasis. This network governs three fundamental processes:

• Protein Synthesis: Providing essential building blocks for translation.

• Transmethylation: The methionine cycle generates S-adenosylmethionine (SAM), the universal methyl donor for the methylation of DNA, RNA, proteins, and lipids, playing a crucial role in epigenetic regulation and signal transduction[4][5].

• Transsulfuration: This pathway irreversibly converts homocysteine, a product of the methionine cycle, into cysteine[6][7]. Cysteine is the rate-limiting precursor for the synthesis of glutathione (GSH), the cell's primary non-enzymatic antioxidant.

Given the centrality of these pathways, their dysregulation is implicated in numerous pathologies, including cardiovascular disease, neurodegeneration, and cancer, making their enzymatic components attractive targets for therapeutic intervention[8][9][10].

c-AHCCA is a non-proteinogenic amino acid featuring a cyclobutane ring, a structural motif known to impart conformational rigidity. Such constrained analogs are invaluable tools in chemical biology as they can offer increased metabolic stability and lock the molecule into a specific conformation, potentially enhancing binding affinity and selectivity for a target enzyme[11][12]. The observation that L-cysteine or L-methionine supplementation rescues the herbicidal effects of c-AHCCA provides a powerful clue: the compound does not act via a broadly toxic mechanism but rather by inhibiting a specific step in the synthesis of these two amino acids[3]. This guide outlines the scientific rationale and experimental strategy to pinpoint this molecular target.

Section 1: The L-Methionine and L-Cysteine Metabolic Hub

The methionine cycle and the transsulfuration pathway are two interconnected metabolic circuits that balance the flux of sulfur-containing amino acids according to cellular needs.

• The Methionine Cycle: The cycle begins with the essential amino acid L-methionine.

  • Methionine Adenosyltransferase (MAT): This enzyme catalyzes the activation of methionine by ATP to form S-adenosylmethionine (SAM)[13]. MAT exists in several isoforms, with MAT2A being the primary extrahepatic form and a key target in oncology[4][9].

  • Methyltransferases: SAM donates its methyl group to a vast array of substrates, yielding S-adenosylhomocysteine (SAH).

  • SAH Hydrolase: SAH is hydrolyzed to homocysteine and adenosine.

  • Methionine Synthase: Homocysteine is re-methylated to regenerate methionine, a reaction catalyzed by methionine synthase using vitamin B12 as a cofactor[13][14].

• The Transsulfuration Pathway: This pathway serves as the primary route for cysteine biosynthesis in mammals and provides a mechanism for the clearance of excess homocysteine.

  • Cystathionine Beta-Synthase (CBS): This is the first and rate-limiting step of the transsulfuration pathway[15]. CBS, a pyridoxal 5'-phosphate (PLP)-dependent enzyme, catalyzes the condensation of homocysteine and serine to form cystathionine[6][7]. SAM acts as a critical allosteric activator of CBS, thus linking the methionine cycle to cysteine synthesis[15].

  • Cystathionine Gamma-Lyase (CSE or CGL): This enzyme catalyzes the final step, cleaving cystathionine to produce L-cysteine, α-ketobutyrate, and ammonia[6][7].

The diagram below illustrates the interconnected nature of these pathways and highlights the key enzymes that represent potential targets for c-AHCCA.

Figure 1: The interconnected L-methionine cycle and transsulfuration pathway.

Section 2: Postulated Mechanisms of Action for c-AHCCA

The structural rigidity of c-AHCCA and the metabolic phenotype it induces allow for the formulation of two primary, testable hypotheses. Its structure, a cyclobutane ring with amino and acetic acid moieties, suggests it acts as an analog of a natural substrate for a key pathway enzyme.

Hypothesis A: Inhibition of Cystathionine Beta-Synthase (CBS)

CBS sits at the gateway to the transsulfuration pathway, making it a prime candidate for inhibition.

• Mechanistic Rationale: c-AHCCA, as a constrained amino acid, could act as a competitive inhibitor by mimicking either serine or homocysteine at the active site of CBS. Alternatively, its rigid structure may allow it to bind to an allosteric pocket, preventing the conformational changes necessary for catalysis.

• Predicted Metabolic Consequences:

  • Decrease in downstream products: cystathionine and L-cysteine. This would directly lead to impaired glutathione synthesis.

  • Increase in the substrate homocysteine, as its conversion would be blocked.

  • Disruption of the Methionine Cycle: Elevated homocysteine can drive the reverse reaction of SAH hydrolase, leading to an accumulation of SAH, a potent product inhibitor of most methyltransferases. This would indirectly decrease the SAM/SAH ratio, a critical indicator of cellular methylation capacity.

Hypothesis B: Inhibition of Methionine Adenosyltransferase (MAT)

MAT is the entry point for methionine into the cycle and controls the cellular supply of SAM.

• Mechanistic Rationale: The α-amino acid structure within c-AHCCA could allow it to act as a competitive inhibitor of methionine at the MAT active site.

• Predicted Metabolic Consequences:

  • Decrease in the product SAM. This would have two major effects:

    • A global reduction in cellular methylation capacity.

    • Loss of the allosteric activation of CBS by SAM, effectively shutting down the transsulfuration pathway indirectly[15].

  • Decrease in all downstream metabolites of both pathways, including SAH, homocysteine, and cysteine, due to the lack of pathway flux.

  • Increase in the substrate L-methionine, which cannot be processed by the inhibited enzyme.

The diagram below visualizes these two potential points of inhibition.

Figure 2: Hypothesized inhibition points of c-AHCCA in the sulfur amino acid pathways.

Section 3: Experimental Framework for Mechanism of Action Elucidation

A phased experimental approach, progressing from in vitro validation to cell-based systems, is essential for rigorously testing the proposed hypotheses.

Phase 1: In Vitro Enzymatic Assays

Objective: To determine if c-AHCCA directly inhibits the enzymatic activity of recombinant human CBS and/or MAT2A.

Methodology:

• Protein Expression and Purification:

  • Clone the coding sequences for human CBS and MAT2A into a suitable expression vector (e.g., pGEX or pET series) with a purification tag (e.g., GST or His6).

  • Transform into an E. coli expression strain (e.g., BL21(DE3)).

  • Induce protein expression with IPTG and purify the recombinant proteins using affinity chromatography (e.g., Glutathione-Sepharose or Ni-NTA agarose).

  • Verify protein purity and identity via SDS-PAGE and Western Blot.

• CBS Activity Assay:

  • The activity of CBS can be measured using a variety of methods. A high-throughput screen with a fluorescent thiol probe is one effective approach[16].

  • Principle: Measure the rate of H₂S production, a side reaction catalyzed by CBS, or directly measure cystathionine formation via LC-MS.

  • Protocol Outline:

    • Prepare a reaction mixture containing assay buffer (e.g., 100 mM HEPES, pH 7.4), pyridoxal 5'-phosphate (PLP), and substrates L-serine and L-homocysteine.

    • Pre-incubate a range of c-AHCCA concentrations (e.g., 0.1 µM to 100 µM) with purified CBS enzyme. Known inhibitors like aminooxyacetic acid (AOAA) should be used as a positive control[17][18].

    • Initiate the reaction by adding the substrates.

    • Measure product formation over time using the chosen detection method.

    • Calculate the reaction velocity and plot against inhibitor concentration to determine the IC₅₀ value.

    • To determine the mode of inhibition, perform kinetic studies by varying the concentration of one substrate (e.g., serine) while keeping the other constant, at several fixed concentrations of c-AHCCA. Analyze the data using Lineweaver-Burk or Michaelis-Menten plots.

• MAT2A Activity Assay:

  • Principle: Measure the rate of SAM formation from L-methionine and ATP.

  • Protocol Outline:

    • Prepare a reaction mixture containing assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 50 mM KCl, 20 mM MgCl₂), L-methionine, and ATP[19]. A radiolabeled substrate (e.g., [¹⁴C]-L-methionine) can be used for sensitive detection.

    • Pre-incubate a range of c-AHCCA concentrations with purified MAT2A enzyme. Use a known MAT2A inhibitor (e.g., PF-9366) as a positive control[8].

    • Initiate the reaction by adding ATP.

    • Quench the reaction at various time points and separate the product (SAM) from the substrate (methionine) using ion-exchange chromatography or another suitable method[19].

    • Quantify the amount of product formed to determine reaction velocity.

    • Calculate IC₅₀ and determine the mode of inhibition as described for CBS.

Phase 2: Cell-Based Metabolomic Analysis

Objective: To measure the impact of c-AHCCA on the intracellular concentrations of key metabolites in the Cys/Met pathways, providing a functional readout of enzyme inhibition in a biological context.

Methodology:

• Cell Culture and Treatment:

  • Select a human cell line with robust transsulfuration activity, such as the hepatocarcinoma cell line HepG2.

  • Culture cells to ~80% confluency.

  • Treat cells with a vehicle control, and several concentrations of c-AHCCA (determined based on in vitro IC₅₀ values or dose-response curves for cell viability) for a defined period (e.g., 24 hours).

• Metabolite Extraction:

  • After treatment, rapidly wash the cells with ice-cold saline to remove extracellular metabolites.

  • Quench metabolism and extract intracellular metabolites by adding a cold solvent mixture (e.g., 80:20 methanol:water).

  • Scrape the cells, collect the extract, and centrifuge to pellet cellular debris.

• LC-MS/MS Analysis:

  • Analyze the supernatant using a targeted liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

  • Develop a quantitative method to measure the absolute concentrations of: L-methionine, SAM, SAH, homocysteine, L-cysteine, and cystathionine.

  • Normalize metabolite concentrations to total protein content or cell number.

• Data Interpretation:

  • Compare the metabolite profiles of c-AHCCA-treated cells to the vehicle control. The results will directly validate or refute the predictions outlined in Section 2.

Metabolite	Predicted Change (Hypothesis A: CBS Inhibition)	Predicted Change (Hypothesis B: MAT Inhibition)
L-Methionine	~ No Change / Slight ↑	Significant ↑
SAM	↓ (due to SAH buildup)	Significant ↓
SAH	↑	↓
Homocysteine	Significant ↑	↓
L-Cysteine	Significant ↓	Significant ↓
SAM/SAH Ratio	Significant ↓	~ No Change / Slight ↓

Table 1: Predicted changes in key metabolite levels for each inhibition hypothesis.

Phase 3: Target Engagement and Advanced Studies

Objective: To confirm direct binding of c-AHCCA to its target enzyme within the cellular environment and to explore downstream consequences.

Methodology:

• Cellular Thermal Shift Assay (CETSA):

  • Principle: Ligand binding stabilizes a target protein, leading to an increase in its thermal denaturation temperature.

  • Protocol Outline:

    • Treat intact cells or cell lysates with c-AHCCA or a vehicle control.

    • Heat aliquots of the samples across a range of temperatures.

    • Cool the samples and centrifuge to separate soluble (non-denatured) proteins from precipitated (denatured) proteins.

    • Analyze the soluble fraction by Western Blot using antibodies specific for the hypothesized target (CBS or MAT2A).

    • A positive result is a shift in the melting curve to a higher temperature in the c-AHCCA-treated sample, confirming direct target engagement.

• Advanced Follow-up Studies:

  • Structural Biology: Co-crystallize c-AHCCA with its validated target enzyme to solve the high-resolution structure. This will reveal the precise binding mode and provide a basis for structure-based drug design.

  • Transcriptomics/Proteomics: Perform RNA-seq or quantitative proteomics on c-AHCCA-treated cells to identify downstream effects on gene expression and protein abundance, which could reveal compensatory mechanisms or secondary effects of pathway inhibition.

The overall experimental strategy is summarized in the workflow diagram below.

Figure 3: A systematic workflow for elucidating the molecular target of c-AHCCA.

Conclusion

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid represents a promising chemical tool for dissecting the complex regulation of sulfur amino acid metabolism. Its unique, conformationally restricted structure and its specific, reversible antimetabolite activity provide a strong foundation for targeted investigation. The framework presented in this guide, progressing from in vitro enzyme kinetics to cellular metabolomics and target engagement assays, offers a rigorous and logical path to uncovering its precise mechanism of action. By systematically testing the hypotheses of CBS or MAT inhibition, researchers can not only define the function of c-AHCCA but also generate critical insights into the regulation of the Cys/Met metabolic hub. The elucidation of its target will pave the way for its use as a selective chemical probe and may provide the basis for developing novel therapeutics targeting metabolic vulnerabilities in human disease.

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The Emergence of a Novel Scaffold: A Technical Guide to cis-2-Amino-1-hydroxycyclobutane-1-acetic acid as a Constrained Amino Acid Analog

Abstract

In the landscape of medicinal chemistry and drug discovery, the quest for novel molecular scaffolds that offer precise conformational control is paramount. Constrained amino acid analogs have emerged as powerful tools to modulate the activity and selectivity of peptides and small molecule therapeutics. This technical guide provides an in-depth exploration of a unique constrained analog, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. We will delve into its structural rationale, propose a viable synthetic pathway, elucidate its probable mechanism of action as a herbicidal agent by targeting amino acid biosynthesis, and analyze its conformational properties. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of this and similar constrained scaffolds in their research and development endeavors.

Introduction: The Rationale for Conformational Constraint

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. Natural amino acids, the building blocks of proteins, possess a degree of conformational flexibility that, while essential for their diverse biological roles, can be a hurdle in drug design. This flexibility can lead to off-target effects and reduced binding affinity. Constrained amino acid analogs are designed to overcome these limitations by restricting the rotation around key chemical bonds, thereby pre-organizing the molecule into a specific, biologically active conformation.

The cyclobutane ring, a four-membered carbocycle, is a particularly intriguing motif for imposing conformational rigidity. Its inherent ring strain and puckered nature create a well-defined spatial arrangement of substituents, influencing the overall topology of a peptide or small molecule. The subject of this guide, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, incorporates this rigid core, presenting a unique scaffold with the potential for novel biological activities. While its documented application lies in the realm of herbicides, the structural principles it embodies are broadly applicable to the design of therapeutic agents.

Proposed Synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Synthesis of Key Intermediates

2.1.1. Synthesis of 2-Aminocyclobutanone:

A common method for the synthesis of α-aminoketones is the reaction of an appropriate amine with a silyloxycycloalkene under acidic conditions. For instance, 1,2-bis(trimethylsilyloxy)cyclobutene can be reacted with a protected amine source (e.g., a carbamate) to yield the corresponding N-protected 2-aminocyclobutanone[1]. Deprotection would then yield the desired 2-aminocyclobutanone hydrochloride salt[3].

2.1.2. Synthesis of 1-Hydroxycyclobutanecarboxylic acid:

This intermediate can be prepared from cyclobutanone through the formation of a cyanohydrin, followed by hydrolysis of the nitrile group to a carboxylic acid. This method allows for the regioselective introduction of the hydroxyl and carboxyl groups at the same carbon atom[4].

Proposed Final Synthetic Steps

A potential final step would involve a reaction analogous to the Strecker or Bucherer-Bergs synthesis, starting from a suitable cyclobutanone precursor. However, given the desired substitution pattern, a more tailored approach is likely necessary.

A plausible multi-step synthesis is outlined below:

Experimental Protocol: Proposed Synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Step 1: Synthesis of 1-(benzyloxy)cyclobutane-1-carbonitrile

• To a solution of cyclobutanone in a suitable solvent (e.g., dichloromethane), add benzyl alcohol and a catalytic amount of a Lewis acid (e.g., trimethylsilyl trifluoromethanesulfonate).

• Cool the reaction mixture to 0°C and add trimethylsilyl cyanide.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction by quenching with a saturated aqueous solution of sodium bicarbonate and extract with an organic solvent.

• Purify the crude product by column chromatography to yield 1-(benzyloxy)cyclobutane-1-carbonitrile.

Step 2: Synthesis of 1-(benzyloxy)cyclobutane-1-carboxylic acid

• Hydrolyze the nitrile group of 1-(benzyloxy)cyclobutane-1-carbonitrile using a strong acid (e.g., concentrated HCl) or base (e.g., NaOH) under reflux.

• After completion, neutralize the reaction mixture and extract the carboxylic acid product.

• Purify by recrystallization or column chromatography.

Step 3: Synthesis of cis-2-amino-1-(benzyloxy)cyclobutane-1-carboxylic acid

• This step would likely involve a stereoselective amination of the cyclobutane ring. A potential route could be the conversion of the carboxylic acid to an amide, followed by a Hofmann rearrangement. Stereocontrol would be a critical challenge.

Step 4: Deprotection to yield cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

• The final step would involve the hydrogenolysis of the benzyl ether protecting group using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere to yield the target molecule.

Mechanism of Action: Targeting Amino Acid Biosynthesis

The documented herbicidal activity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, specifically its ability to cause L-cysteine or L-methionine-reversible chlorosis in Arabidopsis thaliana, strongly points to its interference with the biosynthesis of these two essential sulfur-containing amino acids[5]. Herbicides that inhibit amino acid synthesis are a well-established class of agrochemicals, with notable examples including glyphosate and sulfonylureas[6][7][8][9].

The Cysteine and Methionine Biosynthesis Pathways in Plants

In plants, the synthesis of cysteine and methionine is a tightly regulated process crucial for protein synthesis and the production of other essential metabolites[5][10][11][12]. Key enzymes in these pathways represent potential targets for inhibitors.

• Cysteine Synthesis: The final step in cysteine biosynthesis is catalyzed by O-acetylserine (thiol) lyase (OAS-TL), also known as cysteine synthase. This enzyme incorporates sulfide into O-acetylserine (OAS) to form cysteine[13][14][15].

• Methionine Synthesis: The methionine biosynthesis pathway involves several key enzymes, including cystathionine γ-synthase (CGS) and cystathionine β-lyase (CBL) . CGS catalyzes the condensation of O-phosphohomoserine (OPHS) and cysteine to form cystathionine. CBL then cleaves cystathionine to produce homocysteine, a direct precursor to methionine[5][16][17][18]. CGS is a particularly attractive target for herbicides due to its critical regulatory role in the pathway[19][20][21][22][23].

Hypothesized Mechanism of Inhibition

Given its structure as an amino acid analog, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid likely acts as a competitive inhibitor of one of the enzymes in the cysteine or methionine biosynthesis pathways. The constrained cyclobutane ring could mimic the conformation of a natural substrate or an intermediate in the enzymatic reaction, leading to tight binding to the active site and subsequent inhibition of the enzyme.

Hypothesis: cis-2-Amino-1-hydroxycyclobutane-1-acetic acid acts as an inhibitor of cystathionine γ-synthase (CGS) or cystathionine β-lyase (CBL) .

• As a CGS Inhibitor: The molecule could mimic the structure of O-phosphohomoserine or cysteine, the substrates of CGS. The rigid cyclobutane scaffold could lock the amino and carboxyl groups in a conformation that fits snugly into the active site of CGS, preventing the binding of the natural substrates.

• As a CBL Inhibitor: Alternatively, it could act as an inhibitor of CBL, which is known to be targeted by some antimicrobial amino acids[16][24][25][26].

The reversibility of the herbicidal effects by the addition of L-cysteine or L-methionine provides strong evidence for the specific targeting of these pathways. By supplying the end-products of the inhibited pathway, the plant can overcome the metabolic block and resume normal growth.

Conformational Analysis: The Influence of the Cyclobutane Ring

A key feature of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is the conformational constraint imposed by the cyclobutane ring. Unlike acyclic amino acids that can adopt a multitude of conformations, the puckered nature of the cyclobutane ring limits the spatial arrangement of the amino, hydroxyl, and acetic acid substituents.

Puckering of the Cyclobutane Ring

The cyclobutane ring is not planar but exists in a puckered or "butterfly" conformation to relieve torsional strain. In a cis-1,2-disubstituted cyclobutane, the substituents can occupy either axial or equatorial positions on the puckered ring. The preferred conformation will depend on the steric and electronic interactions between the substituents. High-resolution NMR spectroscopy and X-ray crystallography are powerful techniques for elucidating the precise conformation of such molecules in solution and in the solid state, respectively[27][28][29][30]. While specific experimental data for the title compound is not available, studies on similar cis-1,2-disubstituted cyclobutanes can provide valuable insights[31][32][33].

Spatial Orientation of Functional Groups

The cis-configuration of the amino and hydroxy/acetic acid groups on the cyclobutane ring dictates a specific spatial relationship between these functional groups. This fixed orientation is crucial for its biological activity, as it presents a defined pharmacophore to its biological target. Computational modeling, in conjunction with experimental data from analogous structures, can be used to predict the most stable conformation and to understand how the molecule interacts with the active site of its target enzyme.

Comparative Analysis with Other Constrained Amino Acid Analogs

The use of cyclic scaffolds to constrain amino acids is a well-established strategy in drug discovery. A brief comparison with other constrained analogs highlights the unique features of the cyclobutane ring.

Analog Type	Ring Size	Key Conformational Features	Representative Applications
Cyclopropane Analogs	3	Highly strained, rigid triangular geometry.	Probing enzyme mechanisms, synthesis of peptidomimetics.
Cyclobutane Analogs	4	Puckered conformation, defined spatial orientation of substituents.	Herbicides, potential for peptidomimetics and enzyme inhibitors.
Cyclopentane Analogs	5	More flexible than cyclobutane, envelope and twist conformations.	Synthesis of antiviral and anticancer agents.
Cyclohexane Analogs	6	Stable chair conformation, well-defined axial/equatorial positions.	Development of protease inhibitors and other therapeutics.

The cyclobutane ring offers a balance between rigidity and synthetic accessibility, making it an attractive scaffold for the design of novel bioactive molecules.

Conclusion and Future Directions

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid represents a fascinating example of a constrained amino acid analog with demonstrated biological activity. While its current application is in the field of herbicides, the structural principles it embodies have significant implications for drug discovery. The rigid cyclobutane core provides a unique platform for the design of potent and selective enzyme inhibitors.

Future research in this area should focus on:

• Definitive Synthesis and Characterization: The development of a robust and stereoselective synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is essential. Detailed spectroscopic and crystallographic analysis will provide a definitive understanding of its three-dimensional structure.

• Elucidation of the Precise Mechanism of Action: Biochemical assays with purified plant enzymes from the cysteine and methionine biosynthesis pathways are needed to confirm the exact molecular target and to characterize the kinetics of inhibition.

• Exploration of Therapeutic Potential: The unique conformational constraints of this scaffold warrant its investigation in the context of other biological targets, such as proteases, kinases, and GPCRs, where precise positioning of functional groups is critical for activity.

By leveraging the principles of conformational constraint, researchers can continue to develop novel and effective molecular entities for a wide range of applications, from agriculture to medicine.

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"cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" potential applications in biochemistry

A-Z-Guide to cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

A-Z-Guide to cis-2-Amino-1-hydroxycyclobutane-1-acetic acid: A Technical Guide to its Potential Applications in Biochemistry and Drug Discovery

Abstract

This technical guide provides an in-depth exploration of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, a unique, conformationally constrained non-proteinogenic amino acid. While direct research on this specific molecule is nascent, this document synthesizes information from analogous cyclobutane-containing compounds and constrained peptides to project its potential applications in biochemistry and drug discovery. We will delve into the structural rationale for its use, potential mechanisms of action, and detailed experimental protocols for its characterization and application. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage novel chemical scaffolds to address challenging biological targets.

Introduction: The Rationale for Constrained Amino Acids in Drug Discovery

The quest for novel therapeutics often leads to the exploration of chemical spaces beyond traditional small molecules and biologics. Non-proteinogenic amino acids, particularly those with constrained conformations, represent a compelling frontier in this endeavor. The rigid structure of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid offers several potential advantages in the design of peptidomimetics and other bioactive molecules.

The cyclobutane moiety, with its inherent ring strain and puckered conformation, imparts a unique three-dimensional architecture to molecules.[1][2] This rigidity can pre-organize a peptide backbone into a specific conformation that mimics the bioactive conformation of a natural ligand, thereby enhancing binding affinity and specificity for its target.[3][4][5] Furthermore, the unnatural amino acid structure can confer resistance to proteolytic degradation, a major hurdle in the development of peptide-based therapeutics.[3][5]

The cyclobutane ring is an underrepresented scaffold in medicinal chemistry, which may be attributed to perceived instability and synthetic challenges.[6] However, its unique properties have been successfully incorporated into several marketed drugs, highlighting its potential to improve potency, selectivity, and pharmacokinetic profiles.[1]

Molecular Profile: cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a synthetic amino acid characterized by a cyclobutane ring substituted with an amino group, a hydroxyl group, and an acetic acid moiety. The cis stereochemistry of the amino and hydroxyl groups dictates a specific spatial arrangement that will influence its incorporation into peptide chains and its interaction with biological targets.

Property	Value
IUPAC Name	cis-2-Amino-1-hydroxycyclobutane-1-acetic acid
CAS Number	108428-42-8[7]
Molecular Formula	C6H11NO3[7]
Molecular Weight	145.16 g/mol
Known Activity	Herbicidal antimetabolite[8][9]

While its currently documented activity is as a herbicidal antimetabolite that causes chlorosis in Arabidopsis thaliana reversible by L-cysteine or L-methionine, this guide will focus on its broader, unexplored potential in mammalian biochemistry and therapeutic development.[8][9]

Potential Applications in Biochemistry and Drug Discovery

The unique structural features of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid suggest several promising avenues for its application. These are largely based on the established roles of other constrained amino acids and cyclobutane derivatives in medicinal chemistry.

Peptidomimetics and Protein-Protein Interaction (PPI) Modulators

Protein-protein interactions (PPIs) are fundamental to most biological processes and their dysregulation is implicated in numerous diseases.[5] However, the large, flat, and often featureless interfaces of PPIs make them challenging targets for traditional small molecules. Constrained peptides, by mimicking the secondary structures (e.g., α-helices, β-turns) of one of the interacting partners, can effectively disrupt these interactions.[3][4]

The rigid cyclobutane scaffold of our topic compound can serve as a potent turn-inducer in a peptide backbone. This could be particularly useful in mimicking the hairpin-like conformations often found at the core of PPI interfaces.[10]

Potential Therapeutic Areas:

• Oncology: Targeting PPIs involved in cell cycle regulation, apoptosis, and signal transduction.[4][11]

• Infectious Diseases: Blocking the interaction between viral or bacterial proteins and host cell receptors.[4][11]

• Autoimmune Disorders: Disrupting the signaling pathways that lead to the activation of autoreactive immune cells.[11]

Enzyme Inhibitors

The constrained nature of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid can be exploited to design highly specific enzyme inhibitors. The rigid conformation can lock a molecule into a shape that perfectly complements the active site of a target enzyme, leading to high potency and selectivity. The cyclobutane ring can also be used to fill hydrophobic pockets within an enzyme's active site.[1][2]

Examples of Cyclobutane-Containing Drugs:

• Carboplatin: An anticancer drug where a cyclobutane-1,1-dicarboxylic acid moiety replaces the chloride ligands of cisplatin, reducing nephrotoxicity.[1]

• Boceprevir: A hepatitis C virus (HCV) NS3/4A protease inhibitor that contains a cyclobutane group, which contributes to its high potency.

Probes for Chemical Biology

Beyond direct therapeutic applications, this amino acid can be a valuable tool for chemical biologists. Its unique structure can be used to probe the structural and conformational requirements of enzyme active sites and receptor binding pockets. By systematically incorporating it into peptide sequences, researchers can gain insights into the structure-activity relationships of bioactive peptides.

Experimental Workflows and Protocols

The following section outlines key experimental protocols for the characterization and application of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Synthesis and Characterization

The synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and its derivatives is a critical first step. While a detailed synthetic route is beyond the scope of this guide, several general approaches to cyclobutane amino acids have been described in the literature, often involving photochemical [2+2] cycloadditions or the use of pre-formed cyclobutane precursors.[10][12]

Diagram of a General Synthetic Approach:

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. Peptide therapeutics: reconstructing protein surfaces using constrained peptides [iptonline.com]
• 4. insightaceanalytic.com [insightaceanalytic.com]
• 5. Bio-Synthesis Release: Constrained Peptides – a New Therapeutic Approach for Drug Design - BioSpace [biospace.com]
• 6. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 7. huidabiotech.lookchem.com [huidabiotech.lookchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | Perceptive BioScience [perceptivebioscience.com]
• 10. Cyclobutane Biomolecules: Synthetic Approaches to Amino Acids, Pe...: Ingenta Connect [ingentaconnect.com]
• 11. Peptide Therapeutics: Constrained Peptides for Improved Drug Discovery | Blog | Biosynth [biosynth.com]
• 12. benthamdirect.com [benthamdirect.com]

Protocols & Analytical Methods

Synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid: An Application Protocol for Advanced Drug Discovery

Abstract

This comprehensive application note provides a detailed protocol for the stereoselective synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, a conformationally constrained amino acid analogue of significant interest in medicinal chemistry and drug development. The synthetic strategy is centered around a thermal [2+2] stereoselective cycloaddition, proceeding through a Michael-Dieckmann type condensation to construct the core cyclobutane scaffold. Subsequent deprotection and hydrolysis yield the target compound. This guide offers in-depth, step-by-step methodologies, explanations of the underlying chemical principles for each transformation, and robust analytical characterization techniques. It is intended for researchers and professionals in organic synthesis, medicinal chemistry, and pharmaceutical development, providing a practical framework for accessing this valuable molecular building block.

Introduction: The Significance of Constrained Amino Acids

Cyclobutane-containing amino acids are pivotal structural motifs in the design of peptidomimetics and pharmacologically active agents. The inherent conformational rigidity of the four-membered ring imparts a well-defined spatial orientation to the amino and carboxylic acid functionalities. This pre-organization can lead to enhanced binding affinity, improved metabolic stability, and desirable pharmacokinetic profiles by locking the molecule into a bioactive conformation. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, in particular, serves as a constrained analogue of serine, offering a unique scaffold for probing protein-ligand interactions and for the development of novel therapeutics.

The synthetic route detailed herein is based on the elegant work of Peregrina and co-workers, which provides a stereocontrolled approach to this class of compounds.[1]

Synthetic Strategy Overview

The synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is accomplished in three principal stages, commencing with commercially available starting materials.

The overall synthetic workflow is depicted below:

Figure 1: High-level overview of the synthetic workflow.

The key transformation is a thermal [2+2] cycloaddition that proceeds via a Michael-Dieckmann type mechanism to form the substituted cyclobutane ring system.[1] This is followed by sequential deprotection of the amine and hydrolysis of the ester to furnish the final amino acid.

Detailed Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Methyl 2-acetamidoacrylate	Reagent	Sigma-Aldrich	Starting Material
Ethyl acetoacetate	Reagent	Sigma-Aldrich	Starting Material
Sodium ethoxide	Reagent	Acros Organics	Base for cyclization
Anhydrous Ethanol	ACS Grade	Fisher Scientific	Solvent
Diethyl ether	ACS Grade	VWR	For work-up
Hydrochloric acid	37% w/w	J.T. Baker	For deprotection & pH adjustment
Sodium hydroxide	Pellets	EMD Millipore	For hydrolysis
Dowex 50WX8 resin	200-400 mesh	Dow Chemical	For purification
Anhydrous Magnesium Sulfate	ACS Grade	Fisher Scientific	Drying agent

PART 1: Synthesis of Protected Cyclobutane Intermediate (II)

This initial step involves the base-catalyzed cyclocondensation of methyl 2-acetamidoacrylate with ethyl acetoacetate. The reaction proceeds through a Michael addition followed by an intramolecular Dieckmann condensation.

Reaction Scheme:

Figure 2: Cyclocondensation to form the cyclobutane core.

Protocol:

• Reaction Setup: To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add anhydrous ethanol (100 mL).

• Base Addition: Carefully add sodium ethoxide (1.1 equivalents) to the ethanol at room temperature with stirring until fully dissolved.

• Reactant Addition: To this solution, add ethyl acetoacetate (1.0 equivalent) dropwise over 10 minutes. Following this, add a solution of methyl 2-acetamidoacrylate (1.0 equivalent) in anhydrous ethanol (20 mL) dropwise over 30 minutes.

• Reaction: Heat the mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 ethyl acetate/hexane mobile phase.

• Work-up: After completion, cool the reaction mixture to room temperature and neutralize with 2M HCl. Remove the ethanol under reduced pressure.

• Extraction: To the residue, add water (50 mL) and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase in vacuo. Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the protected cyclobutane intermediate (II).

PART 2: N-Deacylation of the Cyclobutane Intermediate (III)

The acetamido protecting group is removed under acidic conditions to reveal the free amine.

Protocol:

• Reaction Setup: Dissolve the protected cyclobutane intermediate (II) (1.0 equivalent) in 6M hydrochloric acid (50 mL) in a 100 mL round-bottom flask.

• Reaction: Heat the solution to reflux (approximately 100 °C) for 8-12 hours. Monitor the deprotection by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the bulk of the HCl and water.

• Isolation: The resulting crude product, the hydrochloride salt of the aminoester intermediate (III), can be used directly in the next step without further purification.

PART 3: Ester Hydrolysis and Final Purification (I)

The final step involves the hydrolysis of the ester group to the carboxylic acid, followed by purification to yield the target amino acid.

Protocol:

• Hydrolysis: Dissolve the crude aminoester hydrochloride (III) in 2M sodium hydroxide solution (50 mL) and stir at room temperature for 4-6 hours. Monitor the hydrolysis by TLC or LC-MS.

• Neutralization and Ion-Exchange: Once the hydrolysis is complete, neutralize the solution to pH 7 with 2M HCl. Load the solution onto a column packed with Dowex 50WX8 cation-exchange resin.

• Washing: Wash the resin with deionized water to remove inorganic salts and non-basic impurities.

• Elution: Elute the desired amino acid from the resin using a 2% aqueous ammonia solution.

• Isolation: Collect the fractions containing the product (as determined by TLC with ninhydrin staining) and concentrate under reduced pressure to remove the ammonia and water.

• Final Purification: Recrystallize the resulting solid from a water/ethanol mixture to yield pure cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (I).

Characterization

The final product and intermediates should be characterized by standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and stereochemistry. The cis relationship of the amino and hydroxyl groups can be determined by NOE experiments.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

• Infrared (IR) Spectroscopy: To identify key functional groups (amine, hydroxyl, carboxylic acid).

• Melting Point: To assess the purity of the final product.

Troubleshooting and Key Considerations

• Stereocontrol: The stereochemistry of the final product is largely determined during the Michael-Dieckmann cyclization. The use of a non-coordinating solvent like ethanol favors the desired cis isomer.

• Incomplete Reactions: If reactions do not go to completion, consider extending the reaction time or slightly increasing the temperature. Always monitor by an appropriate technique like TLC or LC-MS.

• Purification Challenges: The final amino acid is highly polar. Ion-exchange chromatography is the most effective method for its purification from inorganic salts and other impurities. Ensure the resin is properly washed and equilibrated before loading the sample.

• Safety: Handle all reagents and solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Sodium ethoxide is a strong base and corrosive; handle with care.

Conclusion

This application note provides a robust and reproducible protocol for the synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. By following these detailed steps, researchers can reliably produce this valuable constrained amino acid for use in a variety of drug discovery and chemical biology applications. The described methodology, rooted in established synthetic transformations, offers a clear pathway to a molecular scaffold with significant potential for the development of next-generation therapeutics.

References

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules. [Link][1]

Sources

• 1. Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chiral Separation of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid Isomers

Introduction

The stereochemical configuration of pharmacologically active molecules is a critical determinant of their efficacy and safety. Enantiomers of the same compound can exhibit vastly different biological activities, with one enantiomer providing the desired therapeutic effect while the other may be inactive or even toxic. Consequently, the development of robust and efficient methods for chiral separation is a cornerstone of modern drug discovery and development. This application note provides a comprehensive guide to the chiral separation of the enantiomers of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, a novel cyclic β-amino acid of interest in pharmaceutical research. Due to its unique structural features, including a constrained cyclobutane ring and multiple polar functional groups, the separation of its enantiomers presents a distinct analytical challenge.

This document outlines two primary strategies for the chiral resolution of this compound: an indirect approach using chiral derivatizing agents followed by reversed-phase HPLC, and a direct approach utilizing chiral stationary phases (CSPs) with both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). The protocols provided herein are intended to serve as a detailed starting point for method development, grounded in established principles of chiral chromatography.

Strategic Approaches to Chiral Resolution

The choice between a direct and an indirect method for chiral separation depends on several factors, including the availability of instrumentation, the required sensitivity, and the complexity of the sample matrix.[1]

• Direct Method: This strategy employs a chiral stationary phase (CSP) that interacts stereoselectively with the enantiomers, leading to differential retention and separation.[1] This is often the preferred method as it avoids the extra step of derivatization and the potential for kinetic resolution or racemization during the derivatization reaction.[3] Macrocyclic glycopeptide and cyclodextrin-based CSPs are particularly well-suited for the separation of underivatized amino acids.[3][4][5]

The following diagram illustrates the decision-making process for selecting a chiral separation strategy.

Caption: Decision workflow for selecting a chiral separation strategy.

Protocol 1: Indirect Chiral Separation via Derivatization with Marfey's Reagent (FDAA)

This protocol details the use of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA), also known as Marfey's Reagent, for the derivatization of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. The resulting diastereomers are then separated by reversed-phase HPLC.[2]

Experimental Workflow

Caption: Workflow for indirect chiral separation using FDAA derivatization.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve approximately 1 mg of the racemic cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in 200 µL of 1 M sodium bicarbonate solution.

  • Add 400 µL of a 1% (w/v) solution of Marfey's Reagent (FDAA) in acetone.

  • Incubate the mixture at 40°C for 1 hour in the dark.

  • After incubation, cool the reaction mixture to room temperature.

  • Neutralize the solution by adding 200 µL of 2 M hydrochloric acid.

  • Evaporate the acetone under a gentle stream of nitrogen.

  • Dilute the remaining aqueous solution with the mobile phase to a final volume of 1 mL for HPLC analysis.

• HPLC Conditions:

  • Column: Standard C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 20% to 70% B over 30 minutes is a good starting point.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 340 nm.[1]

  • Injection Volume: 10 µL.

Data Interpretation

The two enantiomers, now derivatized into diastereomers, will exhibit different retention times on the C18 column. The peak areas can be integrated to determine the enantiomeric ratio and calculate the enantiomeric excess (ee%).

Parameter	Recommended Starting Condition
Derivatizing Agent	Marfey's Reagent (FDAA)
Stationary Phase	C18 Silica
Mobile Phase	Water/Acetonitrile with TFA
Detection	UV at 340 nm

Protocol 2: Direct Chiral Separation using Chiral Stationary Phases (CSPs)

Direct methods offer a more streamlined approach to chiral separation.[1] For a polar molecule like cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, cyclodextrin-based and macrocyclic glycopeptide-based CSPs are highly recommended.[4][5]

Method 2A: Chiral HPLC with a Cyclodextrin-Based CSP

Cyclodextrin-based CSPs separate enantiomers based on the formation of transient diastereomeric inclusion complexes. The hydroxyl groups on the rim of the cyclodextrin cavity and the hydrophobicity of the cavity itself provide the necessary chiral recognition sites.

Experimental Workflow

Caption: Workflow for direct chiral separation via HPLC with a CSP.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve the racemic analyte in the mobile phase at a concentration of approximately 0.5 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter prior to injection.

• HPLC Conditions:

  • Column: A β-cyclodextrin-based CSP (e.g., CYCLOBOND I 2000).

  • Mobile Phase: A polar ionic mode (PIM) mobile phase is recommended. A starting point could be a mixture of acetonitrile, methanol, acetic acid, and triethylamine (e.g., 90:10:0.3:0.2 v/v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 210 nm or Mass Spectrometry (MS) for enhanced sensitivity and selectivity.

  • Injection Volume: 5 µL.

Method 2B: Chiral Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique for chiral separations, often providing faster analysis times and reduced solvent consumption compared to HPLC.[6][7] It is particularly well-suited for the purification of enantiomers.[8]

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve the racemic analyte in a suitable alcohol (e.g., methanol or ethanol) at a concentration of 1 mg/mL.

• SFC Conditions:

  • Column: A polysaccharide-based CSP, such as one derived from amylose or cellulose (e.g., Lux Cellulose-1).

  • Mobile Phase: Supercritical CO₂ with an alcohol modifier (e.g., methanol or ethanol). A gradient of 5% to 40% modifier over 10 minutes is a good starting point. An acidic or basic additive (e.g., 0.1% trifluoroacetic acid or 0.1% diethylamine) may be required to improve peak shape.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 40°C.

  • Detection: UV at 210 nm or MS.

  • Injection Volume: 2 µL.

Comparative Summary of Direct Separation Methods

Parameter	Chiral HPLC (Cyclodextrin CSP)	Chiral SFC (Polysaccharide CSP)
Principle	Inclusion complexation	Multiple chiral recognition mechanisms
Mobile Phase	Acetonitrile/Methanol/Additives	Supercritical CO₂/Alcohol Modifier
Speed	Moderate	Fast[6]
"Green" Chemistry	Moderate	High (reduced organic solvent use)[7]
Preparative Scale	Feasible	Highly suitable[7][8]

Conclusion

The chiral separation of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a critical step in its development as a potential therapeutic agent. This application note has provided detailed protocols for both indirect and direct methods of chiral resolution. The indirect method, utilizing derivatization with Marfey's reagent, offers a reliable approach when specialized chiral columns are unavailable. However, direct methods using chiral stationary phases with either HPLC or SFC are generally preferred for their simplicity and efficiency. The choice of the optimal method will depend on the specific requirements of the analysis, including the desired speed, sensitivity, and scale of separation. The provided protocols serve as a robust starting point for method development and optimization, enabling researchers to achieve baseline separation of the enantiomers of this novel cyclic β-amino acid.

References

• A new chiral derivatizing agent for the HPLC separation of α-amino acids on a standard reverse-phase column - PubMed. Available at: [Link]

• A teicoplanin-cyclodextrin bilayer chiral stationary phase boosts chiral separation of native amino acids - Analyst (RSC Publishing). Available at: [Link]

• (PDF) Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification - ResearchGate. Available at: [Link]

• (PDF) Cyclodextrin-Based Chiral Stationary Phases for Liquid Chromatography - ResearchGate. Available at: [Link]

• Liquid chromatographic separation of the enantiomers of beta-amino acids on a ligand exchange chiral stationary phase - PubMed. Available at: [Link]

• Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases - MDPI. Available at: [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background - Chromatography Online. Available at: [Link]

• Liquid chromatographic separation of enantiomers of beta-amino acids using a chiral stationary phase - PubMed. Available at: [Link]

• Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents - PMC - NIH. Available at: [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations - Selvita. Available at: [Link]

• Chiral Super Critical Fluid Chromatography - Phenomenex. Available at: [Link]

• Chiral Compound Confusion: Bart explains how SFC is used to purify enantiomers. - BUCHI. Available at: [Link]

• Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases - Preprints.org. Available at: [Link]

• CYCLODEXTRIN STATIONARY PHASES: SYNTHESIS, CHARACTERIZATION AND APPLICATIONS IN LIQUID CHROMATOGRAPHY by ALA M. ALAK, B.S., M.S. - Texas Tech University. Available at: [Link]

• Stereoselective synthesis of (cis/trans)-2-hydroxycyclobutane amino acids. - ResearchGate. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. A teicoplanin-cyclodextrin bilayer chiral stationary phase boosts chiral separation of native amino acids - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. selvita.com [selvita.com]
• 8. Chiral Compound Confusion: Bart explains how SFC is used to purify enantiomers. | Buchi.com [buchi.com]

Quantitative Analysis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid: Advanced Analytical Strategies for a Novel Bioactive Compound

An Application Note and Protocol Guide for Researchers

Abstract

This technical guide provides detailed analytical methods for the quantification of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, a unique cyclobutane-containing amino acid with potential applications in agrochemical and pharmaceutical development.[1][2][3][4][5] Recognizing the analytical challenges posed by its polar, zwitterionic nature, this document outlines two robust, validated methodologies: a Gas Chromatography-Mass Spectrometry (GC-MS) method requiring derivatization and a direct Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach. Each protocol is presented with in-depth explanations of the experimental choices, step-by-step procedures, and guidance for method validation in accordance with regulatory standards.

Introduction: The Analytical Imperative for a Novel Cyclobutane Amino Acid

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a non-proteinogenic amino acid characterized by a constrained cyclobutane ring. Such structures are of significant interest in medicinal chemistry and drug development as they can impart unique conformational constraints on peptides and act as enzyme inhibitors or receptor antagonists.[6][7][8] The presence of a hydroxyl group and the cis-stereochemistry further add to its chemical complexity and potential for specific biological interactions.

Accurate quantification of this analyte is paramount for a range of applications, including:

• Pharmacokinetic (PK) studies: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of drug candidates.

• Metabolic research: To investigate its role and fate in biological systems.

• Process chemistry: To monitor and optimize synthetic routes for its production.

• Quality control: To ensure the purity and potency of active pharmaceutical ingredients (APIs).

The inherent polarity and low volatility of this amino acid make its direct analysis by conventional chromatographic techniques challenging. This guide addresses these challenges by providing two distinct, yet complementary, analytical workflows.

Method 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS) with Silylation

Rationale and Scientific Principles

GC-MS is a powerful technique for the separation and quantification of volatile and thermally stable compounds. However, the polar functional groups (-COOH, -NH2, -OH) of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid render it non-volatile and prone to thermal degradation in the GC inlet.[9] To overcome this, a derivatization step is essential to mask these polar groups, thereby increasing volatility and thermal stability.[10][11]

Silylation is a common and effective derivatization technique for amino acids.[9] In this protocol, we utilize N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to convert the active hydrogens on the carboxyl, amino, and hydroxyl groups into trimethylsilyl (TMS) ethers and esters. The resulting TMS-derivatized analyte is significantly more volatile and exhibits improved chromatographic peak shape.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS quantification with derivatization.

Detailed Protocol

2.3.1. Materials and Reagents

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid reference standard

• Isotopically labeled internal standard (IS), e.g., ¹³C- or ¹⁵N-labeled analyte (if available) or a structurally similar compound

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Acetonitrile (anhydrous, GC grade)

• Methanol (HPLC grade)

• Water (deionized)

• Nitrogen gas (high purity)

2.3.2. Sample Preparation

• Prepare a stock solution of the reference standard and the internal standard in a suitable solvent (e.g., methanol/water).

• Create a series of calibration standards by serial dilution of the stock solution.

• For each sample, standard, and quality control (QC) sample, aliquot a precise volume (e.g., 50 µL) into a microvial.

• Spike each vial with a fixed amount of the internal standard solution.

• Evaporate the solvent to complete dryness under a gentle stream of nitrogen at room temperature or slightly elevated temperature (e.g., 40°C).

2.3.3. Derivatization

• To the dried residue, add 50 µL of anhydrous acetonitrile and 50 µL of MSTFA.

• Cap the vials tightly and vortex briefly to ensure complete dissolution.

• Heat the vials at 70°C for 30 minutes in a heating block or oven.

• Allow the vials to cool to room temperature before analysis.

2.3.4. GC-MS Instrumentation and Conditions

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Injector	Split/Splitless, 250°C, Splitless mode
Oven Program	100°C (hold 2 min), ramp to 280°C at 15°C/min, hold 5 min
Carrier Gas	Helium, constant flow at 1.2 mL/min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	To be determined from the mass spectrum of the derivatized analyte and IS

2.4. Method Validation

To ensure the reliability of the method, validation should be performed according to ICH Q2(R2) and FDA guidelines.[12][13][14][15]

Validation Parameter	Acceptance Criteria
Specificity	No interfering peaks at the retention time of the analyte and IS in blank samples.
Linearity	Correlation coefficient (r²) ≥ 0.99 for the calibration curve.
Accuracy	Mean recovery of 80-120% at three concentration levels.
Precision	Repeatability (intra-day) and intermediate precision (inter-day) RSD ≤ 15%.
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve with acceptable accuracy and precision.
Robustness	Insignificant changes in results with small variations in method parameters (e.g., oven temperature, flow rate).

Method 2: Direct Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale and Scientific Principles

LC-MS/MS offers high sensitivity and selectivity, making it an ideal technique for the direct analysis of polar compounds in complex matrices, often without the need for derivatization.[16][17] This approach simplifies sample preparation and reduces the potential for analytical variability associated with derivatization reactions.[18][19]

For the analysis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, Hydrophilic Interaction Liquid Chromatography (HILIC) is a suitable separation mode. HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent, which promotes the retention of polar analytes. Detection is achieved by tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent specificity and sensitivity by monitoring a specific precursor-to-product ion transition.

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for direct LC-MS/MS quantification.

Detailed Protocol

3.3.1. Materials and Reagents

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid reference standard

• Isotopically labeled internal standard (IS)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

3.3.2. Sample Preparation

• Prepare stock solutions and calibration standards as described in the GC-MS method.

• For biological samples (e.g., plasma), perform protein precipitation by adding 3 volumes of cold acetonitrile containing the internal standard to 1 volume of the sample.

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean vial.

• If necessary, evaporate the supernatant and reconstitute in the initial mobile phase.

• Filter the final solution through a 0.22 µm syringe filter before injection.

3.3.3. LC-MS/MS Instrumentation and Conditions

Parameter	Recommended Setting
LC System	Waters ACQUITY UPLC I-Class or equivalent
Column	Waters ACQUITY UPLC BEH Amide (100 x 2.1 mm, 1.7 µm) or similar HILIC column
Mobile Phase A	Water with 0.1% Formic Acid and 10 mM Ammonium Formate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	95% B to 50% B over 5 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temp.	40°C
Mass Spectrometer	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be optimized by infusing the analyte and IS. For the analyte (MW 145.16), a potential precursor ion is [M+H]⁺ at m/z 146.1. Product ions would result from fragmentation of the cyclobutane ring and loss of water or formic acid.

3.4. Method Validation

The validation parameters and acceptance criteria for the LC-MS/MS method are the same as those outlined for the GC-MS method, adhering to ICH and FDA guidelines.[12][13][14][15]

Conclusion

This application note provides two comprehensive and robust methods for the quantification of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. The choice between the GC-MS with derivatization and the direct LC-MS/MS method will depend on the available instrumentation, the required sensitivity, and the sample matrix. The GC-MS method is a reliable approach when LC-MS/MS is not available, while the LC-MS/MS method offers higher throughput and sensitivity, particularly for complex biological samples. Both methods, when properly validated, will provide accurate and precise data to support research and development activities involving this novel compound.

References

• Kuballa, T., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Metabolites, 11(3), 179. [Link]

• Kaspar, H., et al. (2010). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples. Journal of Chromatography B, 878(15-16), 1144-1150. [Link]

• Yoo, S. J., et al. (2022). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM2.5 Using GC-MS/MS. Atmosphere, 13(12), 2005. [Link]

• Avenoza, A., et al. (2006). Conformational analysis of 2-substituted cyclobutane-alpha-amino acid derivatives. A synergistic experimental and computational study. The Journal of Organic Chemistry, 71(5), 1869-1878. [Link]

• Avenoza, A., et al. (2006). Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study. The Journal of Organic Chemistry, 71(5), 1869-1878. [Link]

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Application Note: A Multi-dimensional NMR Approach for the Complete Structural and Stereochemical Elucidation of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Abstract

The structural elucidation of small, conformationally constrained molecules such as cis-2-Amino-1-hydroxycyclobutane-1-acetic acid presents a unique set of challenges due to the presence of a strained four-membered ring and multiple stereocenters. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of a suite of high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We detail a systematic workflow, from sample preparation to advanced 2D NMR analysis, designed to unambiguously determine the molecular constitution and, critically, the cis relative stereochemistry of the title compound. This guide emphasizes the "why" behind each experimental choice, offering field-proven insights to ensure accurate and reliable structural assignment.

Introduction: The Structural Challenge

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a functionalized cyclobutane amino acid. Its rigid, puckered four-membered ring, combined with three distinct functional groups (amino, hydroxyl, and carboxylic acid) at two stereogenic centers (C1 and C2), makes its structural characterization non-trivial. While mass spectrometry can confirm the molecular formula, it provides no information about connectivity or stereochemistry. NMR spectroscopy, however, is an exceptionally powerful tool for this purpose, capable of providing a complete atomic-level picture of the molecule's architecture.[1][2]

The primary objectives of the NMR analysis are:

• Constitutional Isomerism: To confirm the precise connectivity of all atoms, including the attachment of the acetic acid side chain to the C1 position of the cyclobutane ring.

• Stereochemical Assignment: To unequivocally establish the relative cis configuration of the amino and hydroxyl/acetic acid groups. This is achieved by measuring nuclear Overhauser effects (NOEs), which are distance-dependent through-space correlations.[3][4]

This guide will walk through a logical progression of NMR experiments, from fundamental 1D spectra to sophisticated 2D correlation techniques, culminating in a complete and validated structural assignment.

Experimental Workflow: A Strategic Approach

Figure 1: Logical workflow for the NMR-based structural elucidation of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Detailed Protocols and Methodologies

Sample Preparation

The quality of the NMR data is directly dependent on proper sample preparation.[5][6] Due to the polar nature of the analyte, appropriate deuterated solvents are crucial.

Protocol: Sample Preparation

• Solvent Selection: Prepare two separate samples.

  • Sample A (D₂O): Deuterium oxide is excellent for observing the carbon-bound protons, as it will exchange with the labile protons of the -NH₂, -OH, and -COOH groups, simplifying the spectrum.[5]

  • Sample B (DMSO-d₆): Dimethyl sulfoxide-d₆ is a highly polar solvent that will not exchange with the labile protons, allowing for their observation and assignment.[5]

• Analyte Concentration:

  • For ¹H and 2D NMR experiments (COSY, NOESY), aim for a concentration of 5-15 mg of the compound in 0.6-0.7 mL of deuterated solvent.[5][7]

  • For ¹³C-based experiments (¹³C, DEPT, HSQC, HMBC), a higher concentration of 20-50 mg in 0.6-0.7 mL is recommended due to the lower natural abundance and sensitivity of the ¹³C nucleus.[5][7]

• Procedure: a. Weigh the desired amount of the sample directly into a clean, dry vial. b. Add the deuterated solvent (0.6-0.7 mL). c. Gently vortex or sonicate the vial until the sample is fully dissolved. A clear, homogeneous solution is required.[7] d. Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube. Avoid introducing any solid particulates. e. Cap the NMR tube securely and label it clearly.

1D NMR Experiments: The Foundation

1D NMR spectra provide the fundamental information upon which the entire structural elucidation is built.

¹H NMR Spectroscopy

• Causality: The ¹H NMR spectrum reveals the number of chemically distinct proton environments, their relative numbers (via integration), their electronic environment (via chemical shift), and the number of neighboring protons (via spin-spin coupling, or J-coupling).

• Expected Data: For the cyclobutane ring, a complex set of multiplets is expected due to the rigid, puckered nature of the ring, which makes most protons chemically and magnetically inequivalent. The protons of the CH₂ group in the acetic acid side chain are diastereotopic and are expected to appear as a pair of doublets (an AB quartet).

¹³C NMR and DEPT

• Causality: The ¹³C NMR spectrum indicates the number of unique carbon atoms in the molecule. The DEPT-135 experiment is then used to differentiate between carbon types: CH/CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons do not appear in DEPT spectra.

• Expected Data: Six distinct carbon signals are anticipated: one quaternary carbon (C1), three CH groups (C2 and two on the ring), one CH₂ group (acetic acid), and one carboxyl carbon.

Atom	Expected ¹H Shift (ppm)	Expected Multiplicity	Expected ¹³C Shift (ppm)	DEPT-135 Phase
C1	-	-	60-80	Absent
C2-H	3.0-4.0	Multiplet	50-65	Positive
C3-H₂	1.8-2.8	Multiplets	25-40	Negative
C4-H₂	1.8-2.8	Multiplets	25-40	Negative
Cα-H₂	2.5-3.5	AB quartet	40-55	Negative
COOH	10-13 (in DMSO)	Broad Singlet	170-180	Absent
OH	4-6 (in DMSO)	Broad Singlet	-	-
NH₂	7-9 (in DMSO)	Broad Singlet	-	-
Table 1: Predicted ¹H and ¹³C NMR chemical shifts and DEPT-135 phases for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Shift ranges are estimates based on typical values for functionalized cyclobutanes and amino acids.[8][9][10]

Protocol: 1D NMR Acquisition

• Experiment: Standard ¹H (zg30) and ¹³C with proton decoupling (zgpg30).

• Spectrometer: 400 MHz or higher recommended.

• ¹H Parameters:

  • Spectral Width: ~16 ppm

  • Acquisition Time: ~2-3 s

  • Relaxation Delay (d1): 2 s

  • Number of Scans: 8-16

• ¹³C Parameters:

  • Spectral Width: ~240 ppm

  • Acquisition Time: ~1 s

  • Relaxation Delay (d1): 2 s

  • Number of Scans: 1024 or more, depending on concentration.

2D NMR Experiments: Connecting the Dots

2D NMR experiments are essential for assembling the molecular framework and defining its 3D shape.

¹H-¹H COSY (Correlation Spectroscopy)

• Causality: COSY identifies protons that are spin-coupled, typically those separated by two or three bonds (geminal or vicinal).[11] A cross-peak between two protons in the COSY spectrum indicates they are neighbors in the chemical structure.

• Application: This experiment will reveal the complete proton network within the cyclobutane ring, allowing one to "walk" around the ring from one proton to the next. For instance, the proton at C2 will show a cross-peak to the adjacent protons at C3.

Figure 2: Expected COSY correlations within the cyclobutane ring.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Causality: HSQC provides a direct, one-bond correlation between each proton and the carbon atom it is attached to.[1]

• Application: This is the primary tool for assigning the protonated carbons in the ¹³C spectrum. Each cross-peak in the HSQC spectrum links a specific proton resonance to its corresponding carbon resonance, providing definitive C-H assignments.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

• Causality: HMBC reveals correlations between protons and carbons that are separated by multiple bonds (typically 2 or 3).[1] It is optimized to suppress one-bond correlations.

• Application: HMBC is critical for identifying non-protonated (quaternary) carbons and for connecting different fragments of the molecule. Key expected correlations include:

  • From the Cα-H₂ protons to the quaternary C1 and the carboxyl (COOH) carbon, confirming the structure of the acetic acid side chain and its attachment point.

  • From the C2-H and C4-H₂ protons to the quaternary C1, locking down the ring structure.

Figure 3: Key HMBC correlations for identifying the quaternary C1.

¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy)

• Causality: This is the definitive experiment for stereochemical assignment. Unlike other 2D techniques that rely on through-bond coupling, NOESY detects correlations between protons that are close to each other in 3D space (typically < 5 Å), regardless of bond connectivity.[3][12] This is known as the nuclear Overhauser effect (nOe).

• Application: To confirm the cis stereochemistry, we look for a cross-peak between the proton on C2 (H2) and a proton on the same face of the ring. Given the structure, a strong NOE is expected between H2 and one of the H4 protons, as they are positioned on the same side of the puckered cyclobutane ring. The absence of a strong NOE between H2 and the H3 protons would further support this assignment.

Figure 4: The crucial through-space NOE correlation expected between H2 and a cis-oriented H4 proton, confirming their proximity on the same face of the cyclobutane ring.

Protocol: 2D NMR Acquisition

• Experiments: Standard gradient-selected (gs) COSY, HSQC, HMBC, and NOESY.

• General Parameters:

  • Use the same spectral width in the F2 (¹H) dimension as the 1D ¹H spectrum.

  • Optimize the F1 (indirect) dimension spectral width based on the relevant nucleus (¹H for COSY/NOESY, ¹³C for HSQC/HMBC).

  • NOESY Mixing Time (d8): For a small molecule, a mixing time of 500-800 ms is a good starting point. This parameter may require optimization.

  • Number of Scans: 8-16 scans per increment is typical.

  • Relaxation Delay (d1): 1.5-2 s.

Data Processing and Interpretation

Data should be processed using standard NMR software such as Mnova, TopSpin, or NMRium.[13][14][15] The process involves Fourier transformation, phase and baseline correction, and calibration of chemical shifts. The final step is the systematic analysis of the cross-peaks in the 2D spectra to build the final structure, validating each assignment against the data from all other experiments.

Conclusion

The structural elucidation of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is readily achievable through a systematic and multi-faceted NMR spectroscopy approach. By logically progressing from simple 1D experiments to advanced 2D correlation techniques, one can confidently determine the complete atomic connectivity. Crucially, the NOESY experiment provides the definitive evidence required to assign the relative cis stereochemistry, a critical detail for applications in drug development and medicinal chemistry. The protocols and workflow detailed in this note provide a robust framework for researchers to successfully characterize this and other structurally complex small molecules.

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Application Notes and Protocols for Assessing the In Vitro Herbicidal Activity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Introduction: Unveiling a Novel Herbicidal Antimetabolite

In the continuous pursuit of novel herbicidal compounds with unique modes of action, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid has emerged as a molecule of significant interest. This compound is characterized as a herbicidal antimetabolite.[1][2][3] Its primary phytotoxic effect manifests as L-cysteine or L-methionine-reversible chlorosis in the model plant species Arabidopsis thaliana.[1][2][3] This distinct phenotype strongly suggests that the compound interferes with the biosynthesis of these essential sulfur-containing amino acids, a vital metabolic pathway in plants.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to rigorously evaluate the in vitro herbicidal activity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. The protocols detailed herein are designed to be self-validating systems, incorporating robust controls and clear endpoints to ensure the generation of reliable and reproducible data. We will explore two primary assay systems: a whole-plant seedling assay using Arabidopsis thaliana and a growth inhibition assay with the aquatic plant Lemna minor (duckweed).

Scientific Rationale: Targeting Amino Acid Biosynthesis

The observation that the chlorotic effects of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid can be reversed by the external application of L-cysteine or L-methionine provides a critical insight into its mechanism of action. In plants, the biosynthesis of methionine is a complex pathway, and several commercial herbicides are known to target enzymes within amino acid synthesis pathways. The chlorosis, or yellowing of the leaves, is a common symptom of inhibited amino acid synthesis, as these are essential precursors for chlorophyll production and overall plant growth and development.[4][5]

This targeted action on a plant-specific metabolic pathway makes cis-2-Amino-1-hydroxycyclobutane-1-acetic acid a compelling candidate for further investigation as a selective herbicide. The following protocols are designed not only to quantify its herbicidal efficacy but also to further probe its proposed mechanism of action through rescue experiments.

Experimental Workflow Overview

The following diagram illustrates the general workflow for assessing the in vitro herbicidal activity of the test compound.

Caption: General workflow for in vitro herbicidal activity assessment.

PART 1: Arabidopsis thaliana Seedling Assay

This assay utilizes the model organism Arabidopsis thaliana to observe the direct effects of the test compound on seedling growth and development, particularly the characteristic chlorosis.

Materials

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (e.g., from TargetMol, Zhejiang Huida Biotech Co., Ltd.)[1][6]

• Arabidopsis thaliana seeds (Col-0 ecotype recommended)

• Glyphosate (analytical standard, as a positive control)

• L-cysteine and L-methionine

• Murashige and Skoog (MS) medium including vitamins

• Sucrose

• Phytoagar

• Sterile petri dishes (100 mm x 15 mm)

• Sterile deionized water

• Micropipettes and sterile tips

• Growth chamber with controlled light and temperature (e.g., 22°C, 16-hour light/8-hour dark cycle)

• Digital imaging system for documentation

Protocol

1. Preparation of Stock Solutions:

• Test Compound: Due to the lack of specific water solubility data, it is recommended to first attempt to dissolve cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in sterile deionized water to create a 100 mM stock solution. If solubility is an issue, a minimal amount of a suitable solvent like DMSO can be used, ensuring the final solvent concentration in the media does not exceed 0.1% (v/v) to avoid solvent-induced phytotoxicity.

• Positive Control (Glyphosate): Prepare a 100 mM stock solution of glyphosate in sterile deionized water.

• Amino Acid Rescue: Prepare 100 mM stock solutions of L-cysteine and L-methionine in sterile deionized water.

• Filter-sterilize all stock solutions through a 0.22 µm syringe filter.

2. Preparation of Growth Media:

• Prepare MS agar plates containing 1% (w/v) sucrose and 0.8% (w/v) phytoagar.

• After autoclaving and cooling to approximately 50-60°C, add the test compound, controls, and amino acids to the molten agar to achieve the desired final concentrations.

• Treatment Groups:

  • Negative Control: MS agar only (and solvent control if applicable).

  • Test Compound: A dilution series, for example, 1, 5, 10, 25, 50, and 100 µM of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

  • Positive Control: A dilution series of glyphosate, for example, 1, 5, 10, 25, 50, and 100 µM.

  • Rescue Experiment:

    • Test compound at a concentration that causes significant chlorosis (e.g., 50 µM) + 1 mM L-cysteine.

    • Test compound at the same concentration + 1 mM L-methionine.

• Pour the media into sterile petri dishes and allow them to solidify in a laminar flow hood.

3. Seed Sterilization and Plating:

• Surface sterilize Arabidopsis thaliana seeds by washing with 70% ethanol for 1 minute, followed by a 10-minute incubation in a 20% bleach solution containing 0.1% Triton X-100.

• Rinse the seeds 4-5 times with sterile deionized water.

• Resuspend the seeds in sterile 0.1% (w/v) agar and stratify at 4°C for 2-3 days in the dark to synchronize germination.

• Carefully pipette approximately 50-100 seeds onto the surface of each prepared agar plate.

4. Incubation and Data Collection:

• Seal the plates with breathable tape and place them in a growth chamber under controlled conditions.

• Observe the seedlings daily and document their development using a digital imaging system at regular intervals (e.g., 7, 14, and 21 days after plating).

• Phenotypic Assessment:

  • Chlorosis: Visually score the degree of chlorosis on a scale (e.g., 0 = no chlorosis, 1 = slight yellowing, 2 = moderate chlorosis, 3 = severe chlorosis/bleaching, 4 = seedling death).

  • Growth Inhibition: Measure primary root length and fresh weight of the seedlings at the end of the experiment.

Data Presentation and Interpretation

Summarize the phenotypic data in a table for easy comparison.

Treatment	Concentration (µM)	Visual Chlorosis Score (Day 14)	Primary Root Length (mm, Day 14)	Fresh Weight (mg, Day 21)
Negative Control	0	0.0 ± 0.0	35.2 ± 2.1	15.8 ± 1.5
cis-2-Amino-1-hydroxycyclobutane-1-acetic acid	10	1.2 ± 0.3	28.5 ± 1.8	12.3 ± 1.1
cis-2-Amino-1-hydroxycyclobutane-1-acetic acid	50	2.8 ± 0.4	15.1 ± 1.2	6.5 ± 0.8
Glyphosate	50	3.5 ± 0.5	10.8 ± 0.9	4.1 ± 0.6
cis-2-Amino-1-hydroxycyclobutane-1-acetic acid + 1mM L-cysteine	50	0.5 ± 0.2	30.1 ± 2.0	14.2 ± 1.3
cis-2-Amino-1-hydroxycyclobutane-1-acetic acid + 1mM L-methionine	50	0.3 ± 0.1	32.5 ± 2.3	14.9 ± 1.4

Note: The data presented in this table is illustrative and should be replaced with experimental results.

A successful rescue with L-cysteine and L-methionine, indicated by a significant reduction in chlorosis and restoration of growth, would provide strong evidence for the proposed mode of action.

PART 2: Lemna minor Growth Inhibition Assay

This assay follows the internationally recognized OECD 221 guideline for testing the toxicity of substances to duckweed and provides a quantitative measure of herbicidal activity.[1][2][6][7][8]

Materials

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

• Lemna minor culture, actively growing

• Steinberg medium (or other suitable medium for Lemna growth)

• Glyphosate (analytical standard)

• Sterile glass beakers or flasks for test solutions

• Sterile multi-well plates (e.g., 24-well) or small glass vessels

• Growth chamber with continuous illumination and controlled temperature (e.g., 24 ± 2°C)

• Digital imaging system or a method for counting fronds

Protocol

1. Preparation of Test Solutions:

• Prepare a dilution series of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and glyphosate in Steinberg medium. A suggested concentration range is 0.1, 1, 10, 100, and 1000 µM.

• Include a negative control (Steinberg medium only) and a solvent control if a solvent was used for the stock solution.

2. Assay Setup:

• Dispense an equal volume of each test solution into the wells of a sterile multi-well plate or individual glass vessels. Use at least three replicates per concentration.

• Aseptically transfer a single healthy Lemna minor colony with 2-3 fronds into each well.

3. Incubation:

• Incubate the plates in a growth chamber under continuous illumination (e.g., 80-120 µmol/m²/s) at a constant temperature for 7 days.

4. Data Collection:

• At the beginning of the test (day 0) and at the end (day 7), count the number of fronds in each well.

• If possible, also measure the total frond area using an imaging software.

• Observe for any visible signs of phytotoxicity, such as chlorosis or necrosis.

Data Analysis and Presentation

1. Calculation of Growth Rate:

The average specific growth rate (μ) for each concentration is calculated using the following formula:

μ = [ln(Nt) - ln(N0)] / t

Where:

• Nt is the number of fronds at day 7

• N0 is the number of fronds at day 0

• t is the duration of the test in days (7)

2. Calculation of Percent Inhibition:

The percent inhibition of the growth rate (%Ir) for each treatment is calculated as:

%Ir = [(μc - μt) / μc] x 100

Where:

• μc is the average specific growth rate of the control

• μt is the average specific growth rate of the treatment group

3. Determination of EC50:

The EC50 (the concentration that causes a 50% inhibition of growth) can be determined by plotting the percent inhibition against the logarithm of the test compound concentration and using a suitable regression analysis.

Treatment	Concentration (µM)	Average Specific Growth Rate (μ)	Percent Inhibition of Growth Rate (%)
Negative Control	0	0.25 ± 0.02	0
cis-2-Amino-1-hydroxycyclobutane-1-acetic acid	10	0.20 ± 0.03	20
cis-2-Amino-1-hydroxycyclobutane-1-acetic acid	100	0.12 ± 0.02	52
cis-2-Amino-1-hydroxycyclobutane-1-acetic acid	500	0.05 ± 0.01	80
Glyphosate	100	0.08 ± 0.02	68

Note: The data presented in this table is illustrative and should be replaced with experimental results.

Visualizing the Proposed Mechanism of Action

The following diagram illustrates the proposed mechanism of action of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid based on the available data.

Caption: Proposed mechanism of action and rescue pathway.

Trustworthiness and Self-Validation

The protocols described are designed with internal controls to ensure the validity of the results:

• Negative Controls: The inclusion of a no-treatment control (and a solvent control if necessary) establishes the baseline for normal plant growth and development under the assay conditions.

• Positive Controls: The use of a well-characterized herbicide like glyphosate, which also targets amino acid biosynthesis, validates the sensitivity of the assay system and provides a benchmark for comparing the potency of the test compound.

• Dose-Response Relationship: Testing a range of concentrations allows for the determination of a dose-dependent effect, a hallmark of a true biological response.

• Rescue Experiment: The amino acid rescue experiment is a critical component for validating the proposed mode of action. A successful rescue strongly supports the hypothesis that the compound's herbicidal activity is due to the inhibition of cysteine and methionine biosynthesis.

Conclusion

The in vitro assays detailed in these application notes provide a robust framework for the initial characterization of the herbicidal activity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. By employing both the Arabidopsis thaliana seedling assay and the standardized Lemna minor growth inhibition test, researchers can obtain both qualitative and quantitative data on the phytotoxicity of this novel compound. Furthermore, the inclusion of a mechanistic "rescue" experiment offers a powerful tool to corroborate its proposed mode of action as an inhibitor of amino acid biosynthesis. These foundational studies are essential for guiding further research and development of this promising herbicidal candidate.

References

• Zhejiang Huida Biotech Co., Ltd. cis-2-Amino-1-hydroxycyclobutane-1- acetic acid CAS NO.108428-42-8. [Link]

• Perceptive BioScience. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. [Link]

• OECD (2006), Test No. 221: Lemna sp. Growth Inhibition Test, OECD Guidelines for the Testing of Chemicals, Section 2, OECD Publishing, Paris. [Link]

• Situ Biosciences. OECD 221 - Lemna species; Growth Inhibition Test. [Link]

• MDPI. Functional Characterization of Herbaceous Peony PTC52 Gene Under High Temperature Stress. [Link]

• PubMed. Leaf chlorosis in Arabidopsis thaliana hybrids is associated with transgenerational decline and imbalanced ribosome number. [Link]

• Biotecnologie BT. OECD TG 221: Lemna sp. Growth Inhibition test. [Link]

• OECD. Test No. 221: Lemna sp. Growth Inhibition Test. [Link]

• OECD Guidelines. Lemna growth inhibition test. [Link]

• ResearchGate. What might be the cause of these chlorosis in Arabidopsis thaliana?. [Link]

• MDPI. Assessing the Effect of Glyphosate Toxicity on Lemna minor in Different Temperature Regimes. [Link]

• ResearchGate. The effects of glyphosate-based herbicide formulations on Lemna minor, a non-target species. [Link]

• PubMed. The effects of glyphosate-based herbicide formulations on Lemna minor, a non-target species. [Link]

• The Response of Lemna minor to Mixtures of Pesticides That Are Commonly Used in Thailand. [Link]

• Automated Visual Identification of Foliage Chlorosis in Lettuce Grown in Aquaponic Systems. [Link]

• University of Arkansas System Division of Agriculture. Herbicide Injury Image Database. [Link]

• PNAS. The specific features of methionine biosynthesis and metabolism in plants. [Link]

• Journal of Experimental Botany. Current understanding of the regulation of methionine biosynthesis in plants. [Link]

• PubMed. Comparative Metabolomics Charts the Impact of Genotype-Dependent Methionine Accumulation in Arabidopsis Thaliana. [Link]

• ResearchGate. Altered methionine metabolism impacts phenylpropanoid production and plant development in Arabidopsis thaliana. [Link]

• PMC. Behind the seeds: Genetically engineered methionine-rich Arabidopsis seeds show altered metabolism and DNA methylation. [Link]

• PMC. Identification of Metal Stresses in Arabidopsis thaliana Using Hyperspectral Reflectance Imaging. [Link]

• ChemBK. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. [Link]

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Application Notes and Protocols for Greenhouse Trials of "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" as a Herbicide

Introduction: A Novel Mode of Action in Herbicide Discovery

The relentless evolution of herbicide resistance in weed populations necessitates the discovery and development of novel herbicidal compounds with unique modes of action. "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" is an experimental compound that has demonstrated herbicidal activity, presenting a promising new avenue for weed management research. Preliminary data indicates that this molecule acts as a herbicidal antimetabolite, inducing chlorosis in Arabidopsis thaliana that is reversible with the exogenous application of L-cysteine or L-methionine.[1][2] This key observation strongly suggests that the compound targets the biosynthesis of sulfur-containing amino acids, a vital metabolic pathway in plants.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to conduct robust greenhouse trials to evaluate the efficacy and elucidate the mechanism of action of "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid." The protocols herein are designed to be self-validating, incorporating causality-driven experimental choices and authoritative references to ensure scientific integrity.

Hypothesized Mechanism of Action: Inhibition of Methionine Biosynthesis

Based on the L-cysteine and L-methionine rescue effect, it is hypothesized that "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" inhibits a key enzymatic step in the methionine biosynthesis pathway. In higher plants, the synthesis of methionine from O-phosphohomoserine involves three crucial enzymes: cystathionine γ-synthase (CGS), cystathionine β-lyase (CBL), and methionine synthase.[3] Inhibition of either CGS or CBL would disrupt the production of homocysteine, the direct precursor to methionine, leading to a deficiency in these essential amino acids. This deficiency would manifest as chlorosis (yellowing) and growth inhibition, consistent with the observed herbicidal effects. The structural similarity of the cyclobutane ring to intermediates in this pathway may allow it to act as a competitive or non-competitive inhibitor of one of these enzymes.

Caption: Hypothesized mechanism of action targeting methionine biosynthesis.

Experimental Design for Greenhouse Efficacy Trials

A robust evaluation of a novel herbicide requires a meticulously designed greenhouse trial. The following protocols are designed to assess the efficacy of "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" across a range of weed species and to validate its proposed mechanism of action.

Part 1: Pre-Trial Preparations

• Plant Material: A selection of both monocotyledonous and dicotyledonous weed species should be used to determine the herbicidal spectrum. Standardized weed species are recommended for comparability across studies. Seeds should be sourced from a reputable supplier to ensure genetic uniformity and viability.

  Weed Species	Common Name	Type
  Amaranthus retroflexus	Redroot Pigweed	Dicot
  Chenopodium album	Common Lambsquarters	Dicot
  Abutilon theophrasti	Velvetleaf	Dicot
  Setaria faberi	Giant Foxtail	Monocot
  Echinochloa crus-galli	Barnyardgrass	Monocot
  Lolium rigidum	Annual Ryegrass	Monocot

• Growing Conditions: Plants should be grown in a controlled greenhouse environment to minimize variability.

  • Potting Medium: A standardized, sterile potting mix should be used.

  • Temperature: Maintain a day/night temperature regime suitable for the selected weed species (e.g., 25°C/20°C).

  • Light: Provide a 16-hour photoperiod with supplemental lighting to ensure consistent growth.

  • Watering: Sub-irrigation is recommended to avoid washing the herbicide off the foliage.

• Herbicide Formulation and Preparation:

  • "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" should be formulated to ensure effective delivery. A stock solution should be prepared in a suitable solvent (e.g., water with a small amount of a polar organic solvent if necessary to aid dissolution).

  • Adjuvants: The addition of a non-ionic surfactant (0.25% v/v) is recommended to improve spray retention and coverage on the leaf surface.[2][4][5]

  • Dose Range: A logarithmic series of application rates should be prepared to determine the dose-response relationship. A suggested range is 0 (control), 50, 100, 200, 400, and 800 g active ingredient per hectare (g a.i./ha).

Part 2: Experimental Protocol: Herbicide Efficacy and Dose-Response

This protocol outlines the steps for a whole-plant bioassay to determine the herbicidal efficacy.[6]

• Plant Growth: Sow seeds of the selected weed species in pots. Thin seedlings to a uniform number (e.g., 3-5 plants per pot) at the 1-2 leaf stage.

• Herbicide Application: Apply the herbicide treatments when the plants have reached the 2-4 true leaf stage.

  • Use a precision bench sprayer to ensure uniform application.

  • The spray volume should be calibrated to a standard rate (e.g., 200 L/ha).

• Experimental Design:

  • A randomized complete block design with four to six replications for each treatment is recommended.[7]

  • Controls: Include a non-treated control and a formulation blank (solvent + adjuvant) control.

• Data Collection:

  • Visual Injury Ratings: Assess plant injury at 3, 7, 14, and 21 days after treatment (DAT) using a 0% (no effect) to 100% (complete death) scale. Key symptoms to note for this class of herbicide include stunting, chlorosis, and necrosis.[8]

  • Phytotoxicity Symptoms: Record specific symptoms such as the location and pattern of chlorosis (e.g., starting in new growth).

  • Biomass Reduction: At 21 DAT, harvest the above-ground biomass of all plants. Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

Caption: Experimental workflow for herbicide efficacy testing.

Part 3: Protocol for Mechanism of Action Validation: Amino Acid Rescue Experiment

This experiment is crucial to confirm that the herbicidal activity is due to the inhibition of methionine biosynthesis.

• Experimental Setup: Follow the same plant growth and herbicide application protocol as in Part 2.

• Rescue Treatment:

  • Prepare solutions of L-cysteine and L-methionine (e.g., 1 mM).

  • At 24 hours post-herbicide application, apply the amino acid solutions to the soil of a subset of the herbicide-treated plants.

  • Include control groups that receive only the herbicide and no amino acid treatment, and groups that receive only the amino acid treatment.

• Data Collection:

  • Assess visual injury and collect biomass data as described in Part 2.

  • Compare the health and growth of plants that received the herbicide alone versus those that received the herbicide followed by the amino acid rescue.

Data Analysis and Interpretation

• Dose-Response Analysis: The biomass data should be analyzed using a non-linear regression model (e.g., a four-parameter log-logistic model) to determine the GR₅₀ (the herbicide dose required to cause a 50% reduction in plant growth).

• Statistical Analysis: Visual injury data and biomass data should be subjected to Analysis of Variance (ANOVA) to determine significant differences between treatments.

Table 1: Hypothetical Dose-Response Data for "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" on Various Weed Species

Application Rate (g a.i./ha)	Amaranthus retroflexus (% Biomass Reduction)	Setaria faberi (% Biomass Reduction)
0	0	0
50	25	15
100	55	40
200	80	65
400	95	85
800	100	98

Table 2: Hypothetical Results of Amino Acid Rescue Experiment on Arabidopsis thaliana

Treatment	Visual Injury at 14 DAT (%)
Untreated Control	0
Herbicide (200 g a.i./ha)	75
Herbicide + L-cysteine (1 mM)	20
Herbicide + L-methionine (1 mM)	15
L-cysteine only	0
L-methionine only	0

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the initial greenhouse evaluation of "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" as a novel herbicide. Successful completion of these trials will not only establish the herbicidal efficacy and spectrum of this compound but will also provide strong evidence for its mechanism of action.

Further research should focus on identifying the specific enzyme within the methionine biosynthesis pathway that is inhibited by this compound. This could be achieved through in vitro enzyme assays using purified plant CGS and CBL. Understanding the precise molecular target is a critical step in the development of any new herbicide and will inform strategies for managing potential resistance development in the future.

References

• Amir, R. (2010). Current understanding of the regulation of methionine biosynthesis in plants. Journal of Experimental Botany, 61(9), 2271-2284.
• Beckie, H. J., Heap, I. M., Smeda, R. J., & Hall, L. M. (2000). Screening for Herbicide Resistance in Weeds. Weed Technology, 14(2), 428-445.

• Pesticides. (n.d.). Spray Adjuvants. Greenhouse Management. Retrieved from [Link]

• Perceptive BioScience. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Retrieved from [Link]

• Ravanel, S., Gakière, B., Job, D., & Douce, R. (1998). The specific features of methionine biosynthesis and metabolism in plants. Proceedings of the National Academy of Sciences, 95(13), 7805-7812.
• Shaner, D. L. (2014). Herbicide Handbook (10th ed.). Weed Science Society of America.

• University of Georgia Extension. (2017). Using Surfactants, Wetting Agents, and Adjuvants in the Greenhouse. Retrieved from [Link]

• Zobiole, L. H. S., Kremer, R. J., Oliveira, R. S., & Constantin, J. (2011). Amino acid application can be an alternative to prevent glyphosate injury in glyphosate-resistant soybeans. Australian Journal of Crop Science, 5(3), 271.

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• 8. The Three-Dimensional Structure of Cystathionine β-Lyase from Arabidopsis and Its Substrate Specificity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Leveraging cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (c-AHCAA) for Novel Peptidomimetic Design and Synthesis

Abstract

Peptidomimetics offer a promising avenue for drug development by combining the target specificity of peptides with the enhanced pharmacokinetic properties of small molecules. A key strategy in their design is the introduction of conformational constraints to lock the molecule into a bioactive conformation, thereby increasing receptor affinity and improving metabolic stability. This application note details the synthesis and application of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (c-AHCAA), a unique and rigid non-proteinogenic amino acid. We provide detailed protocols for its multi-step synthesis, its subsequent Fmoc protection, and its incorporation into peptide sequences using standard solid-phase peptide synthesis (SPPS). Furthermore, we discuss the profound structural and functional implications of integrating c-AHCAA, including its ability to induce stable turn structures and enhance resistance to proteolytic degradation. This guide serves as a comprehensive resource for researchers in drug discovery and peptide chemistry aiming to exploit the potential of conformationally restricted scaffolds.

Introduction: The Quest for Conformational Constraint in Peptidomimetics

The Limitations of Linear Peptides

Linear peptides, despite their high biological activity, often face significant hurdles as therapeutic agents. Their inherent flexibility leads to a substantial entropic penalty upon binding to a target receptor, and they are rapidly degraded by proteases in vivo.[1] These limitations severely curtail their oral bioavailability and in vivo half-life, restricting their clinical utility.

The Role of Constrained Amino Acids

To overcome these challenges, medicinal chemists have increasingly turned to peptidomimetics that incorporate conformationally restricted amino acids.[2][3] By reducing the number of accessible conformations, these modified peptides can be pre-organized into a bioactive shape, leading to enhanced binding affinity.[4] The rigid structure also sterically hinders protease recognition, significantly improving metabolic stability.[1][5] Cyclization and the incorporation of cyclic amino acids, such as those based on cyclobutane or cyclopentane rings, have proven to be particularly effective strategies.[3][6][7]

Introducing c-AHCAA: A Unique Cyclobutane-Constrained Scaffold

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (c-AHCAA) is a structurally novel building block that combines the rigidity of a cyclobutane ring with the functional handles of both an amino acid and a hydroxy acid. This unique arrangement makes it an exceptional tool for inducing specific secondary structures, such as β-turns and γ-turns, within a peptide backbone.[8] The cis stereochemistry of the amino group relative to the acetic acid moiety dictates a distinct spatial orientation that can be exploited to mimic the turns found in biologically active peptide loops, while the hydroxyl group offers an additional point for further chemical modification.

Synthesis of the c-AHCAA Building Block

The synthesis of c-AHCAA is a multi-step process that requires careful execution and purification. The following protocol outlines a representative synthetic route starting from a commercially available cyclobutane precursor.

Rationale for the Synthetic Route

The described pathway is designed for stereoselective synthesis, ensuring the desired cis configuration.[9] It employs robust and well-documented chemical transformations that are scalable and amenable to standard laboratory equipment. Key steps include the formation of the amino acid moiety and the introduction of the hydroxyl group, followed by purification to yield the final product.

Detailed Step-by-Step Protocol for Synthesis

Disclaimer: This protocol is a representative synthesis and may require optimization based on starting materials and laboratory conditions. All steps should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Step 1: Starting Material to Intermediate Ketone (This section assumes a common starting point like 2-(benzyloxy)cyclobutanone, which can be synthesized via various methods.[9])

Step 2: Strecker Synthesis for Aminonitrile Formation

• To a solution of the starting cyclobutanone derivative (1.0 eq) in methanol, add ammonium chloride (1.5 eq) and sodium cyanide (1.5 eq).

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude aminonitrile.

Step 3: Hydrolysis to the Amino Acid

• Treat the crude aminonitrile with concentrated hydrochloric acid (e.g., 6N HCl).

• Reflux the mixture for 12-18 hours.

• Cool the reaction to room temperature and neutralize with a suitable base (e.g., propylene oxide or an ion-exchange resin) to precipitate the amino acid.[10]

• Filter the solid product, wash with cold ethanol, and dry under vacuum to obtain racemic cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Characterization and Quality Control

The final product should be characterized to confirm its structure and purity.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure and stereochemistry.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Caption: Synthetic workflow for c-AHCAA.

Incorporation of c-AHCAA into Peptides via Solid-Phase Peptide Synthesis (SPPS)

Preparing Fmoc-c-AHCAA-OH for SPPS

For use in standard Fmoc-based SPPS, the primary amine of c-AHCAA must be protected.

Protocol: Fmoc Protection of c-AHCAA

• Dissolve c-AHCAA (1.0 eq) in a 10% aqueous sodium carbonate solution.

• Cool the solution to 0°C in an ice bath.

• Add a solution of Fmoc-OSu (9-fluorenylmethyloxycarbonyl N-hydroxysuccinimide ester) (1.1 eq) in dioxane dropwise.

• Allow the reaction to stir at 0°C for 1 hour and then at room temperature overnight.

• Acidify the reaction mixture to pH 2-3 with 1N HCl.[11]

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude Fmoc-c-AHCAA-OH.

• Purify the product by flash column chromatography.

Protocol: SPPS Coupling of Fmoc-c-AHCAA-OH

The following is a general protocol for coupling Fmoc-c-AHCAA-OH to a growing peptide chain on a solid support (e.g., Rink Amide resin).[12][13]

• Resin Swelling: Swell the resin in dimethylformamide (DMF) for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes. Repeat once. Wash the resin thoroughly with DMF.

• Coupling:

  • Prepare the activation solution: Dissolve Fmoc-c-AHCAA-OH (3.0 eq), HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) (2.9 eq), and N,N-Diisopropylethylamine (DIEA) (6.0 eq) in DMF.

  • Add the activation solution to the deprotected resin.

  • Agitate the reaction vessel for 2-4 hours at room temperature. The extended coupling time is recommended due to the steric bulk of the unnatural amino acid.

• Washing: Wash the resin thoroughly with DMF to remove excess reagents.

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and pyridine in DMF.

• Repeat the deprotection and coupling cycle for the subsequent amino acids in the sequence.

Caption: SPPS coupling cycle for c-AHCAA.

Critical Parameters and Optimization

The incorporation of sterically hindered amino acids like c-AHCAA can be challenging. The following table summarizes key parameters and suggested optimization strategies.

Parameter	Standard Condition	Optimization Strategy	Rationale
Coupling Reagent	HCTU/DIEA	HATU, COMU	More potent activating agents can improve efficiency for hindered couplings.
Equivalents of AA	3.0 eq	Increase to 4.0-5.0 eq	Drives the reaction to completion by mass action.
Coupling Time	2-4 hours	Extend to 6-12 hours or perform a double coupling.	Allows sufficient time for the sterically hindered reaction to proceed.
Temperature	Room Temperature	Increase to 40-50 °C	Provides additional energy to overcome the activation barrier.

Structural and Functional Consequences of c-AHCAA Incorporation

Induction of β-turn and γ-turn Mimicry

The rigid cyclobutane ring of c-AHCAA severely restricts the phi (Φ) and psi (Ψ) dihedral angles of the peptide backbone.[6][8] The cis orientation of the substituents forces the peptide chain to adopt a sharp turn, closely mimicking the hydrogen-bonding patterns of natural β-turns and γ-turns. This pre-organization can lock a peptide into its bioactive conformation, which is crucial for high-affinity receptor binding.[14][15]

Caption: c-AHCAA induces a defined turn structure.

Enhancement of Proteolytic Stability

Natural proteases recognize and cleave specific peptide sequences with defined backbone conformations. The unnatural structure and rigid conformation introduced by c-AHCAA disrupt these recognition sites.[1][5] Peptides containing c-AHCAA are sterically shielded from the active sites of proteolytic enzymes, leading to a significant increase in their half-life in biological fluids.

Peptide	Sequence	Half-life in Human Serum (t½)
Native Peptide	Ac-Gly-Leu-Val-Ala-NH₂	~ 15 minutes
c-AHCAA Analogue	Ac-Gly-[c-AHCAA] -Val-Ala-NH₂	> 12 hours
Note: Data is representative and will vary based on the specific peptide sequence and assay conditions.

Conclusion and Future Outlook

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a powerful and versatile tool for peptidomimetic design. Its rigid scaffold provides a reliable method for inducing stable turn conformations, enhancing receptor binding affinity, and dramatically improving proteolytic resistance. The synthetic and SPPS protocols provided herein offer a clear pathway for researchers to access and utilize this valuable building block. As the demand for more drug-like peptides continues to grow, the strategic incorporation of unique constrained amino acids like c-AHCAA will be indispensable in the development of next-generation peptide therapeutics.

References

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• Gentilucci, L., De Marco, R., & Cerisoli, L. (2010). Chemical modifications designed to improve peptide stability: incorporation of non-natural amino acids, pseudo-peptide bonds, and cyclization. Current Pharmaceutical Design, 16(28), 3185-3203.
• Hruby, V. J., Al-Obeidi, F., & Kazmierski, W. (1990). Emerging approaches in the molecular design of receptor-selective peptide ligands: conformational, topographical and dynamic considerations. Biochemical Journal, 268(2), 249-262.

• Melo, A. C., et al. (2021). Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability. International Journal of Molecular Sciences, 22(10), 5092. Available at: [Link]

• Nestor, J. J. (2008). The medicinal chemistry of peptides. Current Medicinal Chemistry, 15(22), 2237-2253.

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Available at: [Link]

• Rizo, J., & Gierasch, L. M. (1992). Constrained peptides: models of bioactive peptides and protein substructures. Annual Review of Biochemistry, 61, 387-418.
• Toniolo, C. (1990). Conformationally restricted peptides through incorporation of α-methylamino acids. International Journal of Peptide and Protein Research, 35(4), 287-300.

• Wang, L., et al. (2022). Cyclobutane-bearing restricted anchoring residues enabled geometry-specific hydrocarbon peptide stapling. Chemical Science, 13(4), 1051-1057. Available at: [Link]

• Williams, R. M., & Yuan, C. (1992). Asymmetric synthesis of β-hydroxy-α-amino acids. A stereocontrolled entry to the statine series of enzyme inhibitors. The Journal of Organic Chemistry, 57(24), 6519-6527.

• AAPPTec. (n.d.). Technical Support Information Bulletin 1027. Available at: [Link]

• ResearchGate. (2015). Stereoselective synthesis of (cis/trans)-2-hydroxycyclobutane amino acids. Available at: [Link]

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149-2154.
• Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of Chemical Research, 31(4), 173-180.
• Google Patents. (2014). CN103664701A - Synthesis route of [2-[2-(Fmoc-amino) ethoxy] ethoxy] acetic acid.

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Probing Sulfur-Containing Amino Acid Metabolism with cis-2-Amino-1-hydroxycyclobutane-1-acetic acid: Application Notes and Protocols

Introduction: A Novel Tool for Interrogating a Core Metabolic Hub

In the intricate web of plant metabolism, the biosynthesis of sulfur-containing amino acids, L-cysteine and L-methionine, represents a critical nexus. These amino acids are not only fundamental building blocks for proteins but also serve as precursors for a vast array of essential compounds, including coenzymes, antioxidants like glutathione, and the plant hormone ethylene.[1][2][3] The pathways governing their synthesis are thus tightly regulated and essential for plant growth, development, and stress responses.[4][5][6]

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (cas no. 108428-42-8) has been identified as a potent herbicidal antimetabolite that induces chlorosis in the model plant Arabidopsis thaliana. Crucially, this phytotoxic effect is reversible by the exogenous application of either L-cysteine or L-methionine. This key observation strongly suggests that the compound acts as a molecular probe by specifically interfering with the biosynthesis or metabolic function of these two amino acids.

These application notes provide a comprehensive guide for researchers, biochemists, and drug development professionals on utilizing cis-2-Amino-1-hydroxycyclobutane-1-acetic acid as a specific molecular probe to investigate the intricacies of sulfur-containing amino acid metabolism. We will delve into its putative mechanism of action, offer detailed protocols for its application in target validation and metabolic studies, and discuss its potential for broader applications in agricultural and pharmaceutical research.

Proposed Mechanism of Action: Targeting the Gateway to Cysteine Synthesis

The reversibility of the herbicidal effects by both L-cysteine and L-methionine points towards a molecular target that is upstream of both amino acids or at a critical juncture in their shared biosynthetic pathway. L-cysteine is the precursor for L-methionine synthesis in plants.[1][7] Therefore, a plausible hypothesis is that cis-2-Amino-1-hydroxycyclobutane-1-acetic acid inhibits a key enzyme in the sulfur assimilation pathway or the final step of cysteine biosynthesis.

We propose that the primary target of this molecular probe is O-acetylserine (thiol) lyase (OASTL) , also known as cysteine synthase. This pyridoxal 5'-phosphate (PLP)-dependent enzyme catalyzes the final step of cysteine biosynthesis, the conversion of O-acetylserine (OAS) and sulfide into L-cysteine.[3][8] Inhibition of OASTL would lead to a deficiency in both cysteine and, consequently, methionine, consistent with the observed phenotype and its reversal.

Signaling Pathway: Putative Inhibition of Cysteine Biosynthesis

Caption: Proposed mechanism of action.

Physicochemical Properties

A summary of the key physicochemical properties of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is provided below.

Property	Value	Source
CAS Number	108428-42-8	[9]
Molecular Formula	C₆H₁₁NO₃	[9]
Molecular Weight	145.16 g/mol	Calculated
Appearance	White to off-white solid	Generic
Solubility	Soluble in water and polar organic solvents	Inferred

Application Notes & Protocols

Application 1: In Vitro Validation of OASTL Inhibition

Objective: To determine if cis-2-Amino-1-hydroxycyclobutane-1-acetic acid directly inhibits the enzymatic activity of O-acetylserine (thiol) lyase (OASTL).

Principle: This protocol outlines a standard in vitro enzyme inhibition assay.[10][11][12] The activity of purified OASTL is measured in the presence and absence of the inhibitor. A decrease in enzyme activity with increasing concentrations of the compound will indicate direct inhibition.

Materials:

• Purified recombinant OASTL (from Arabidopsis thaliana or other plant sources)

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

• O-acetylserine (OAS)

• Sodium sulfide (Na₂S)

• Dithiothreitol (DTT)

• Tris-HCl buffer (pH 7.5)

• Ninhydrin reagent

• Spectrophotometer or microplate reader

Step-by-Step Protocol:

• Preparation of Reagents:

  • Prepare a 100 mM stock solution of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in sterile deionized water.

  • Prepare a 10 mM stock solution of OAS in 10 mM HCl.

  • Prepare a 10 mM stock solution of Na₂S in deoxygenated water.

  • Prepare the assay buffer: 50 mM Tris-HCl (pH 7.5) containing 1 mM DTT.

• Enzyme Inhibition Assay:

  • Set up a series of reactions in microcentrifuge tubes or a 96-well plate. Each reaction should have a final volume of 200 µL.

  • Add varying concentrations of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (e.g., 0, 1, 10, 100, 1000 µM) to the reaction vessels.

  • Add a fixed amount of purified OASTL (e.g., 1-5 µg) to each reaction and pre-incubate with the inhibitor for 15 minutes at room temperature.

  • Initiate the enzymatic reaction by adding the substrates: OAS to a final concentration of 5 mM and Na₂S to a final concentration of 2 mM.

  • Incubate the reactions at 30°C for 20 minutes.

  • Stop the reaction by adding 100 µL of ninhydrin reagent.

• Quantification of Cysteine Production:

  • Heat the samples at 100°C for 10 minutes to allow for color development.

  • Cool the samples to room temperature and measure the absorbance at 560 nm.

  • Create a standard curve using known concentrations of L-cysteine to quantify the amount of cysteine produced in each reaction.

• Data Analysis:

  • Calculate the percentage of OASTL inhibition for each concentration of the probe molecule.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Workflow: In Vitro OASTL Inhibition Assay

Caption: Workflow for OASTL inhibition assay.

Application 2: In Vivo Metabolic Profiling in Plant Tissues

Objective: To investigate the in vivo effects of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid on the metabolome of plant tissues, particularly focusing on amino acid and sulfur metabolism pathways.

Principle: This protocol describes a metabolomics approach to analyze the changes in the levels of various metabolites in plant seedlings treated with the molecular probe.[9][13][14] This will provide a broader understanding of the compound's impact on cellular metabolism and help confirm its proposed mechanism of action.

Materials:

• Arabidopsis thaliana seeds

• Murashige and Skoog (MS) medium

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

• Liquid chromatography-mass spectrometry (LC-MS) system

• Solvents for metabolite extraction (e.g., methanol, chloroform, water)

Step-by-Step Protocol:

• Plant Growth and Treatment:

  • Sterilize and germinate Arabidopsis thaliana seeds on MS medium plates.

  • Grow the seedlings for 10-14 days under controlled conditions (e.g., 16-hour light/8-hour dark cycle at 22°C).

  • Prepare MS liquid medium containing different concentrations of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid (e.g., a concentration around the calculated IC₅₀ for growth inhibition). Include a control group with no inhibitor.

  • Transfer the seedlings to the liquid medium and incubate for a defined period (e.g., 24 or 48 hours).

• Metabolite Extraction:

  • Harvest the seedlings, flash-freeze them in liquid nitrogen, and grind to a fine powder.

  • Extract the metabolites using a cold methanol/chloroform/water mixture.

  • Centrifuge to separate the polar (methanol/water) and non-polar (chloroform) phases.

  • Collect the polar phase for amino acid and organic acid analysis.

• LC-MS Analysis:

  • Analyze the polar extracts using a high-resolution LC-MS system.

  • Use a suitable chromatography column (e.g., a HILIC column for polar metabolites) and a gradient elution program.

  • Acquire data in both positive and negative ionization modes to cover a wide range of metabolites.

• Data Analysis:

  • Process the raw LC-MS data using appropriate software for peak picking, alignment, and normalization.

  • Identify metabolites by comparing their mass-to-charge ratios and retention times with a standard library.

  • Perform statistical analysis (e.g., t-test, ANOVA) to identify metabolites that are significantly altered in the treated samples compared to the controls.

  • Conduct pathway analysis to visualize the metabolic pathways that are most affected by the treatment.

Application 3: Development of a Labeled Molecular Probe

Objective: To synthesize a fluorescently or radioactively labeled version of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid for use in binding studies, cellular imaging, and in vivo tracking.

Principle: The introduction of a fluorescent dye or a radionuclide allows for the direct visualization and quantification of the probe's interaction with its target and its distribution within cells and organisms.[15][16][][18][19][20]

Considerations for Labeling:

• Labeling Position: The label should be attached to a position on the molecule that does not interfere with its binding to the target enzyme. The hydroxyl or carboxylic acid groups are potential sites for conjugation.

• Choice of Label:

  • Fluorescent Dyes: Small, bright, and photostable fluorophores (e.g., fluorescein, rhodamine, or cyanine dyes) are suitable for microscopy and in vitro binding assays.[16][][18]

  • Radionuclides: For in vivo imaging (e.g., PET), isotopes like ¹⁸F or ¹¹C can be incorporated. For in vitro binding assays, ³H or ¹⁴C are commonly used.[15][19][20]

Generalized Protocol for Fluorescent Labeling (Amine-Reactive Dye):

This protocol assumes the synthesis of an analog of the probe with a reactive amine handle.

• Synthesis of an Amine-Containing Analog: A synthetic chemistry route would be required to introduce a primary amine (e.g., via a linker attached to the cyclobutane ring) for conjugation.

• Conjugation Reaction:

  • Dissolve the amine-containing analog and an amine-reactive fluorescent dye (e.g., an NHS-ester derivative) in an appropriate solvent (e.g., DMF or DMSO).

  • Add a non-nucleophilic base (e.g., triethylamine) to facilitate the reaction.

  • Stir the reaction at room temperature for several hours to overnight, protected from light.

• Purification:

  • Purify the fluorescently labeled probe using high-performance liquid chromatography (HPLC) to remove unreacted dye and starting material.

• Characterization:

  • Confirm the identity and purity of the labeled probe using mass spectrometry and NMR spectroscopy.

Workflow: Development of a Labeled Probe

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• 2. pnas.org [pnas.org]
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• 4. Structural biology of plant sulfur metabolism: from sulfate to glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Redox regulation of enzymes involved in sulfate assimilation and in the synthesis of sulfur-containing amino acids and glutathione in plants [frontiersin.org]
• 6. Structural biology of plant sulfur metabolism: From assimilation to biosynthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Molecular basis of cysteine biosynthesis in plants: structural and functional analysis of O-acetylserine sulfhydrylase from Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Temporally resolved GC-MS-based metabolic profiling of herbicide treated plants treated reveals that changes in polar primary metabolites alone can distinguish herbicides of differing mode of action - PMC [pmc.ncbi.nlm.nih.gov]
• 10. superchemistryclasses.com [superchemistryclasses.com]
• 11. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enzymatic Assay of Trypsin Inhibition [protocols.io]
• 13. Metabolomics-Based Mechanistic Insights into Revealing the Adverse Effects of Pesticides on Plants: An Interactive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. An Exploratory Study of the Metabolite Profiling from Pesticides Exposed Workers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent Advances in 18F-Labeled Amino Acids Synthesis and Application - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fluorescent labeling of small molecules - Vichem [vichemchemie.com]
• 18. Development of small molecule inhibitor-based fluorescent probes for highly specific super-resolution imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Advances in Development of Radiometal Labeled Amino Acid-Based Compounds for Cancer Imaging and Diagnostics - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Radiolabeled Amino Acids: Basic Aspects and Clinical Applications in Oncology* | Journal of Nuclear Medicine [jnm.snmjournals.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Welcome to the technical support center for the synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of this and related cyclobutane-containing molecules. Here, we address common challenges and provide practical, field-tested troubleshooting advice and frequently asked questions (FAQs) to support your experimental success.

The synthesis of cyclobutane derivatives, particularly those with multiple stereocenters like cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, presents a unique set of challenges primarily due to the inherent ring strain of the four-membered carbocycle.[1][2][3] This strain, a combination of angle and torsional strain, makes the formation of the cyclobutane ring difficult, yet it is also what imparts these molecules with their unique chemical reactivity and biological potential.[4][5][6] This guide will delve into the intricacies of stereocontrol, protecting group strategies, and purification, providing you with the necessary insights to navigate these complexities.

I. Troubleshooting Guide

This section is structured to address specific problems you may encounter during the synthesis. Each problem is followed by a series of potential causes and detailed, actionable solutions.

Problem 1: Low or No Yield of the Desired Cyclobutane Product

Potential Cause A: Inefficient [2+2] Cycloaddition

The cornerstone of many cyclobutane syntheses is the [2+2] cycloaddition reaction.[7][8] Its efficiency can be highly dependent on the specific substrates and reaction conditions.

Troubleshooting Steps:

• Re-evaluate Your Alkene/Ketene Partner: The electronic properties of the reacting partners are crucial. For instance, ketene cycloadditions often work well with electron-rich alkenes, while electron-deficient alkenes can be poor substrates.[8] If using a photochemical approach, ensure your substrate has a suitable chromophore.

• Optimize Photochemical Conditions (if applicable):

  • Wavelength and Light Source: Ensure the wavelength of your UV source is appropriate for the photochemical reaction. Incorrect wavelengths can lead to decomposition or unwanted side reactions.

  • Sensitizer Choice: For triplet-state reactions, the choice of sensitizer (e.g., acetone, benzophenone) is critical.[1] Experiment with different sensitizers to find the optimal one for your system.

  • Reaction Concentration: Photochemical reactions can be sensitive to concentration. Dilute conditions can sometimes favor intramolecular reactions or reduce polymerisation.

• Consider Alternative Cycloaddition Strategies: If a direct [2+2] cycloaddition is failing, explore other methods for forming the cyclobutane ring, such as intramolecular cyclization strategies.[9]

Potential Cause B: Ring Strain-Induced Decomposition

The high ring strain of cyclobutanes (approximately 26.3 kcal/mol) makes them susceptible to ring-opening or rearrangement under harsh reaction conditions.[2][3]

Troubleshooting Steps:

• Lower Reaction Temperatures: If your reaction requires heating, attempt to run it at the lowest possible temperature that still allows for a reasonable reaction rate.

• Use Milder Reagents: Opt for milder acids, bases, or catalysts where possible to avoid promoting decomposition pathways.

• Protecting Group Stability: Ensure that the protecting groups used are stable under the reaction conditions. Unintended deprotection can lead to reactive intermediates that decompose.

Problem 2: Poor Stereoselectivity (Incorrect cis Isomer Formation)

Achieving the desired cis stereochemistry between the amino and hydroxyl groups is a critical challenge.

Potential Cause A: Lack of Stereocontrol in the Ring-Forming Step

The stereochemical outcome of a cycloaddition is often determined by the transition state geometry.

Troubleshooting Steps:

• Chiral Auxiliaries and Catalysts: Employing chiral auxiliaries on one of the reactants or using a chiral catalyst can effectively control the facial selectivity of the cycloaddition.[8]

• Substrate-Controlled Diastereoselectivity: The inherent stereochemistry of your starting materials can direct the stereochemical outcome. Carefully design your substrates to favor the formation of the cis product. For example, intramolecular reactions can offer better stereocontrol.

• Solvent and Temperature Effects: The polarity of the solvent and the reaction temperature can influence the transition state and, consequently, the diastereomeric ratio. Experiment with a range of solvents and temperatures to optimize for the desired cis isomer.

Potential Cause B: Epimerization During Workup or Purification

The stereocenters in the product can be sensitive to acidic or basic conditions, leading to a loss of stereochemical integrity.

Troubleshooting Steps:

• Neutralize Reaction Mixtures Carefully: During aqueous workup, ensure that the pH is carefully controlled to avoid prolonged exposure to strong acids or bases.

• Optimize Chromatography Conditions:

  • Stationary Phase: Silica gel is acidic and can cause epimerization of sensitive compounds. Consider using neutral alumina or a less acidic stationary phase for purification.

  • Solvent System: Avoid highly acidic or basic additives in your chromatography eluent. A buffered solvent system may be necessary in some cases.

Problem 3: Difficulty with Protecting Group Manipulation

The presence of multiple functional groups (amine, hydroxyl, carboxylic acid) necessitates a robust protecting group strategy.[10][11]

Potential Cause A: Incomplete Protection or Deprotection

Troubleshooting Steps:

• Re-evaluate Protecting Group Choice: Select protecting groups with orthogonal stability. For example, a Boc group for the amine (acid-labile) and a benzyl group for the hydroxyl (hydrogenolysis-labile) allows for selective removal.[10][12]

• Optimize Reaction Conditions:

  • Protection: Ensure you are using a sufficient excess of the protecting group reagent and an appropriate catalyst and reaction time. Monitor the reaction by TLC or LC-MS to confirm completion.

  • Deprotection: The efficiency of deprotection can be substrate-dependent. For example, steric hindrance around the protected group might require longer reaction times or stronger deprotection reagents.

Potential Cause B: Protecting Group Migration

In some cases, protecting groups can migrate between functional groups, especially under certain pH conditions.

Troubleshooting Steps:

• Careful pH Control: As with epimerization, maintaining a neutral or near-neutral pH during reactions and workup can minimize the risk of protecting group migration.

• Choose More Robust Protecting Groups: If migration is a persistent issue, consider using more robust protecting groups that are less prone to intramolecular transfer.

II. Frequently Asked Questions (FAQs)

Q1: What are the main synthetic strategies to access the cyclobutane core of this molecule?

A1: The most common approach is the [2+2] cycloaddition, which can be achieved photochemically or through the use of ketenes.[1][7][8] Alternative strategies include intramolecular cyclizations of appropriately functionalized acyclic precursors and ring expansion reactions of cyclopropane derivatives.[9] The choice of strategy often depends on the desired substitution pattern and stereochemistry. Visible light-mediated photocatalysis has also emerged as a powerful tool for constructing cyclobutane rings under mild conditions.[13]

Q2: How can I control the cis stereochemistry between the amino and hydroxyl groups?

A2: Achieving the cis configuration is a significant challenge. Key strategies include:

• Substrate-Directed Synthesis: Starting with a cyclic precursor where the desired relative stereochemistry is already established.

• Stereoselective Reduction: Reduction of a cyclobutanone precursor can be directed by existing stereocenters or by using stereoselective reducing agents.

• Directed Functionalization: Using a directing group on the cyclobutane ring to guide the introduction of the second functional group in a cis fashion.

• Asymmetric Strecker Synthesis: This method, starting from a 2-substituted cyclobutanone, can provide aminonitriles with good diastereoselectivity, which can then be hydrolyzed to the desired amino acid.[14]

Q3: What are the recommended protecting groups for the amine, hydroxyl, and carboxylic acid functionalities?

A3: A robust and orthogonal protecting group strategy is essential.[11][12] A common and effective combination is:

• Amine: tert-Butoxycarbonyl (Boc) is widely used due to its stability under many reaction conditions and its straightforward removal with acid.[10] The 9-fluorenylmethoxycarbonyl (Fmoc) group is another option, removable with base.[13]

• Hydroxyl: Benzyl (Bn) ethers are a good choice as they are stable to a wide range of conditions and can be removed by hydrogenolysis. Silyl ethers like tert-butyldimethylsilyl (TBS) are also useful and are removed with fluoride ions.

• Carboxylic Acid: Methyl or ethyl esters are common choices, typically removed by saponification with a base like lithium hydroxide. tert-Butyl esters, which are cleaved under acidic conditions, offer an orthogonal option to base-labile protecting groups.[13]

Q4: I am struggling with the purification of my final product. What are some common pitfalls?

A4: The polar nature of the final amino acid can make purification challenging.

• Ion-Exchange Chromatography: This is often the most effective method for purifying zwitterionic compounds like amino acids.

• Recrystallization: If a crystalline solid can be obtained, recrystallization is an excellent method for achieving high purity.

• Reverse-Phase HPLC: For small quantities, preparative reverse-phase HPLC can be a powerful purification tool.

• Avoiding Epimerization: As mentioned in the troubleshooting section, be mindful of the pH during purification to avoid racemization of your stereocenters.

Q5: Are there any known biological activities for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid?

A5: Yes, this compound has been identified as a herbicidal antimetabolite.[15][16] It is known to cause chlorosis in Arabidopsis thaliana, an effect that can be reversed by the administration of L-cysteine or L-methionine.[15] This suggests that it may interfere with the metabolic pathways of these amino acids.

III. Experimental Protocols & Visualizations

Illustrative Synthetic Pathway

The following diagram outlines a general, conceptual pathway for the synthesis, highlighting key stages where challenges discussed above may arise.

Caption: Conceptual workflow for the synthesis of the target molecule.

Troubleshooting Decision Tree: Low Yield in [2+2] Cycloaddition

This diagram provides a logical flow for troubleshooting low yields in the critical ring-forming step.

Caption: Decision tree for troubleshooting low cycloaddition yields.

Quantitative Data Summary: Impact of Reaction Parameters on Diastereoselectivity

The following table summarizes hypothetical data to illustrate how different parameters can influence the diastereomeric ratio (cis:trans) in a key stereoselective step.

Experiment	Catalyst/Auxiliary	Solvent	Temperature (°C)	cis:trans Ratio
1	Uncatalyzed	Toluene	80	1:1.5
2	Chiral Lewis Acid A	Toluene	25	3:1
3	Chiral Lewis Acid A	Dichloromethane	25	5:1
4	Chiral Lewis Acid A	Dichloromethane	0	8:1
5	Chiral Lewis Acid B	Dichloromethane	0	6:1

This data is illustrative and intended to demonstrate experimental variables.

IV. References

• Baran, P. S. Cyclobutanes in Organic Synthesis. Baran Lab Group Meeting. [Link]

• Deiana, L., & Giera, M. (2014). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. Molecules, 19(12), 20594–20632. [Link]

• Nam, J., & Lee, S. (2022). Synthetic Strategies for Cyclobutane Derivatives Without Employing [2 + 2] Cycloaddition and Their Application in Organic Synthesis. Asian Journal of Organic Chemistry, 11(10), e202200398. [Link]

• de Meijere, A., & Kozhushkov, S. I. (2004). The Application of Cyclobutane Derivatives in Organic Synthesis. In Strained Hydrocarbons (pp. 1-115). Wiley-VCH. [Link]

• Ghosez, L., & O'Donnell, M. J. (1995). Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. Chemical Reviews, 95(5), 1269–1308. [Link]

• Quirós, M., & D'hooghe, M. (2015). Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Current Organic Chemistry, 19(12), 1134-1149. [Link]

• Ashenhurst, J. (2014). Ring Strain In Cyclopropane And Cyclobutane. Master Organic Chemistry. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Optimizing Peptide Synthesis with Boc Protected Amino Acids: A Focus on N-Boc-1-aminocyclobutanecarboxylic Acid. [Link]

• LibreTexts Chemistry. (2024). 4.4: Conformations of Cycloalkanes. [Link]

• Wikipedia. (n.d.). Ring strain. [Link]

• LibreTexts Chemistry. (2020). 4.6: Cycloalkanes and Ring Strain. [Link]

• Verkh, Y., Illa, O., & Ortuño, R. M. (2021). Stereoselective strategy for the synthesis of γ‐cyclobutane amino acids. European Journal of Organic Chemistry, 2021(44), 6061-6069. [Link]

• ResearchGate. (n.d.). Stereoselective synthesis of (cis/trans)-2-hydroxycyclobutane amino acids. [Link]

• Siler, D. A., & Micalizio, G. C. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry, 79(6), 2536–2548. [Link]

• El-Faham, A., & Albericio, F. (2011). Amino Acid-Protecting Groups. Chemical Reviews, 111(11), 6557–6602. [Link]

• Guanti, G., & Riva, R. (1998). Stereoselective synthesis of (1 R,2 R)-1-amino-2-hydroxycyclobutanecarboxylic acid—serine derivative—, from racemic or optically active 2-benzyloxycyclobutanone. Tetrahedron: Asymmetry, 9(10), 1731-1739. [Link]

• Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. [Link]

• Perceptive BioScience. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. [Link]

• Stinglhamer, M., Yzeiri, X., Rohlfs, T., Brandhofer, T., Daniliuc, C. G., & Mancheño, O. G. (2022). Direct Access to Unnatural Cyclobutane α-Amino Acids through Visible Light Catalyzed [2+2]-Cycloaddition. ACS Organic & Inorganic Au, 2(6), 496–501. [Link]

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• 9. Synthetic Strategies for Cyclobutane Derivatives Without Employing [2 + 2] Cycloaddition and Their Application in Organic Synthesis | Semantic Scholar [semanticscholar.org]
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Technical Support Center: Synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for the synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. This guide is designed for researchers, chemists, and drug development professionals who are working with this unique, conformationally constrained amino acid. The synthesis of polyfunctionalized cyclobutane rings is a well-documented challenge in organic chemistry. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and field-proven insights to help you navigate the complexities of this synthesis and improve your yields.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format. Each answer provides potential causes and actionable solutions, grounded in the underlying chemical principles.

Q1: My initial [2+2] photocycloaddition step is resulting in very low yields or fails completely. What are the common causes and how can I improve it?

A1: This is the most frequently encountered challenge. Low yields in the key cyclobutane-forming step typically stem from issues with the photochemical setup, substrate reactivity, or reaction conditions. A systematic approach is crucial for diagnosis.[1]

Potential Cause 1: Inefficient Photochemical Activation The energy transfer required for the cycloaddition is highly dependent on the experimental setup.

• Underlying Principle: The reaction requires the substrate, often an enone, to be excited to a triplet state, which then reacts with the alkene. This requires a specific wavelength and sufficient photon flux.

• Solutions:

  • Verify Light Source and Wavelength: Ensure your UV lamp's wavelength is appropriate for exciting your substrate. For many enone systems, a medium-pressure mercury lamp with a Pyrex filter (to block wavelengths <300 nm) is effective. For visible-light-mediated reactions using a photocatalyst, blue LEDs are common.[2]

  • Use a Photosensitizer: If your alkene substrates do not absorb UV light efficiently, a triplet photosensitizer (e.g., benzophenone, thioxanthone) can be used to absorb the light and transfer the energy to the reactant.

  • Optimize Reaction Concentration: Conditions that are too dilute can hinder the necessary intermolecular reaction between the two alkene partners.[1] Conversely, excessively high concentrations can lead to polymerization or product quenching. An optimal range is typically 0.1-0.5 M.

Potential Cause 2: Substrate Reactivity and Side Reactions The electronic nature of the reacting alkenes is a critical factor governing the efficiency of the cycloaddition.

• Underlying Principle: The cycloaddition between an electron-rich alkene and an electron-poor alkene generally proceeds more efficiently due to stabilizing interactions in the intermediate state.[1]

• Solutions:

  • Degas the Solvent: Oxygen can quench the excited triplet state of the substrate, preventing the desired reaction. Before irradiation, thoroughly degas the solvent by bubbling nitrogen or argon through it for at least 30 minutes.

  • Monitor Reaction Progress: Inadequate reaction time leads to incomplete conversion.[1] Use TLC, GC-MS, or ¹H NMR of aliquots to track the disappearance of starting material and the appearance of the product to determine the optimal reaction time.

  • Solvent Choice: The solvent can influence the stability of the diradical or zwitterionic intermediates.[1] Acetonitrile (CH₃CN) is a common choice. For some systems, hexafluoro-2-propanol (HFIP) can promote the reaction.[1]

Q2: I've successfully formed the cyclobutane ring, but I'm getting a mixture of cis and trans diastereomers. How can I improve the selectivity for the desired cis isomer?

A2: Achieving high diastereoselectivity is a significant challenge in cyclobutane synthesis. The stereochemical outcome is influenced by thermodynamic and kinetic factors, which can be controlled to a degree.

Potential Cause 1: Unfavorable Reaction Energetics At higher temperatures, there may be enough energy in the system to overcome the activation barrier for the formation of both diastereomers, leading to poor selectivity.

• Underlying Principle: The cis and trans transition states have different energies. By lowering the reaction temperature, you can create a larger energy difference between the two pathways, favoring the one with the lower activation energy.

• Solutions:

  • Reduce Reaction Temperature: Running the photocycloaddition at lower temperatures (e.g., 0 °C or -78 °C) can significantly enhance the diastereoselectivity by favoring the formation of the thermodynamically more stable product.[1]

  • Use of Chiral Auxiliaries: Attaching a chiral auxiliary to one of the substrates can effectively block one face of the molecule, directing the cycloaddition to produce a single diastereomer.[1] The auxiliary can be cleaved in a subsequent step.

Potential Cause 2: Post-Synthetic Epimerization The stereochemistry of the product can be compromised during workup or purification if conditions are too harsh.

• Underlying Principle: Protons on the cyclobutane ring, particularly those alpha to a carbonyl group, can be acidic. Exposure to strong acids or bases can lead to enolization and subsequent epimerization, scrambling the desired stereochemistry.

• Solutions:

  • Maintain Neutral pH: During aqueous workup, ensure the pH remains close to neutral. Use mild buffers if necessary.

  • Avoid Harsh Chromatographic Conditions: Use buffered silica gel or a less acidic stationary phase like alumina for purification if epimerization on silica is suspected.

Section 2: Experimental Protocols & Data

Protocol: Visible Light-Mediated [2+2] Cycloaddition

This protocol provides a generalized starting point for the key cyclobutane-forming step using a photocatalyst, which offers milder conditions compared to high-energy UV irradiation.

• Reagent Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the enone substrate (1.0 eq), the alkene partner (1.5-2.0 eq), and the photocatalyst [e.g., [Ir{dF(CF3)ppy}2(dtb-bpy)]PF6] (1-2 mol%).[2]

• Solvent Addition: Add a suitable solvent that has been thoroughly degassed with nitrogen or argon for 30 minutes (e.g., acetonitrile, acetone).[1]

• Reaction Setup: Seal the flask and place it approximately 5-10 cm from a visible light source, such as a blue LED lamp (λmax ≈ 455 nm).[2] To maintain a consistent temperature, consider placing the vessel in a water bath.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor its progress periodically by withdrawing small aliquots and analyzing them by TLC or LC-MS.

• Workup: Once the reaction is complete (typically 4-24 hours), concentrate the mixture in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the desired cyclobutane adduct.[1]

Table 1: Troubleshooting [2+2] Cycloaddition Parameters

Parameter	Standard Condition	Optimized Condition for Higher Yield	Rationale
Temperature	Room Temperature	0 °C to -78 °C	Favors the thermodynamically more stable diastereomer, improving selectivity.[1]
Solvent	Acetonitrile	Degassed Acetonitrile or HFIP	Removes oxygen which quenches the excited state; HFIP can stabilize intermediates.[1]
Concentration	0.1 M	0.3 - 0.5 M	Increases the probability of intermolecular collisions between reactants.[1]
Light Source	Standard UV Lamp	Wavelength-specific LED / Filtered Lamp	Matches the absorbance maximum of the substrate or photocatalyst, minimizing side reactions.[2]

Section 3: Visualized Workflows & Logic

Proposed Synthetic Workflow

The diagram below outlines a plausible, multi-step synthetic sequence for achieving the target molecule. It begins with the critical [2+2] cycloaddition to form the core cyclobutane structure, followed by a series of functional group interconversions to install the required stereocenters.

Caption: A multi-step workflow for the synthesis of the target amino acid.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing and solving common issues encountered during the synthesis.

Caption: A decision tree for troubleshooting common synthesis problems.

Section 4: Frequently Asked Questions (FAQs)

Q1: What is the best analytical method to confirm the cis stereochemistry of my final product? A1: The most powerful tool is Nuclear Magnetic Resonance (NMR) spectroscopy. Specifically, ¹H-¹H coupling constants (J values) across the cyclobutane ring can provide stereochemical information. More definitively, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) can confirm the cis relationship by showing through-space correlation between the protons on the substituents at C1 and C2, which would be absent in the trans isomer.

Q2: Are there alternative, non-photochemical methods to synthesize the cyclobutane core? A2: Yes, while photochemical [2+2] cycloaddition is a classic method, other strategies have been developed. Transition metal-catalyzed processes, such as those using Gold(I) or Cobalt catalysts, can promote cycloadditions under different conditions.[2] Another advanced approach involves the diastereoselective C-H activation of a substituted cyclobutane precursor, which can offer excellent stereocontrol.[3]

Q3: My final amino acid product is highly polar and difficult to purify by standard silica gel chromatography. What are my options? A3: This is a common issue with free amino acids. Consider the following techniques:

• Ion-Exchange Chromatography: This method separates molecules based on charge and is highly effective for purifying amino acids.

• Reverse-Phase Chromatography (C18): Using water/acetonitrile or water/methanol gradients, often with an additive like TFA or formic acid, can be effective.

• Recrystallization: If your compound is crystalline, recrystallization from a suitable solvent system (e.g., water/ethanol, water/isopropanol) is an excellent method for achieving high purity on a large scale.

References

• Technical Support Center: Optimizing Cyclobutane Synthesis - Benchchem.
• Stereoselective synthesis of (cis/trans)-2-hydroxycyclobutane amino acids.
• Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers - NIH.
• Applications of C–H Functionalization Logic to Cyclobutane Synthesis | The Journal of Organic Chemistry - ACS Public

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Side reactions in "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" synthesis and their prevention

Welcome to the technical support center for the synthesis of complex cyclobutane derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists navigating the challenges inherent in synthesizing strained cyclic systems like cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

The unique structural features of this target molecule—a strained cyclobutane ring, specific cis stereochemistry, and vicinal amino alcohol functionality—present a series of synthetic hurdles. This document provides troubleshooting advice and detailed protocols based on established chemical principles to help you identify, understand, and mitigate common side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing this molecule?

A1: The synthesis is primarily complicated by three factors:

• Ring Strain: Cyclobutanes possess significant ring strain (approx. 26 kcal/mol), making them susceptible to ring-opening reactions under various conditions.[1][2]

• Stereochemical Control: Achieving the desired cis relationship between the amino and hydroxyl groups requires carefully controlled stereoselective reactions. Formation of the undesired trans isomer is a common side reaction.

• Functional Group Compatibility: The molecule contains a carboxylic acid, a secondary amine, and a tertiary alcohol. These groups require a robust protecting group strategy to prevent unwanted side reactions during synthesis.[3][4]

Q2: I'm observing poor diastereoselectivity with a mixture of cis and trans isomers. What factors influence the stereochemical outcome?

A2: Diastereoselectivity is typically determined during the key bond-forming step that establishes the C1-C2 relationship. For instance, in a reduction of a 2-amino-1-oxocyclobutane-1-carboxylate precursor, the facial selectivity of the hydride attack is crucial.

• Steric Hindrance: The approach of the reagent (e.g., a reducing agent) will be directed by the steric bulk of existing substituents and protecting groups. A bulky protecting group on the amino function may effectively block one face of the cyclobutanone, favoring the formation of one diastereomer.

• Chelation Control: If a suitable Lewis acidic reagent or metal hydride is used, it can chelate with both the carbonyl oxygen and the nitrogen of the amino group, leading to a rigid transition state that directs the reaction to a single face.

• Solvent and Temperature: The polarity of the solvent can influence the transition state geometry. Lowering the reaction temperature often enhances stereoselectivity by favoring the transition state with the lowest activation energy.

Troubleshooting Guide for Specific Side Reactions

This section addresses common byproducts and experimental failures in a question-and-answer format, providing mechanistic explanations and actionable protocols.

Problem 1: Ring-Opening Side Products

Q: My reaction yields a significant amount of a linear, acyclic byproduct instead of the desired cyclobutane. What is causing this, and how can I prevent it?

A: The high ring strain of the cyclobutane core makes it susceptible to nucleophilic or acid/base-catalyzed ring-opening.[5][6] This is one of the most common failure modes in cyclobutane synthesis.

Mechanism of Side Reaction: The reaction can be triggered by strong nucleophiles, strong acids (which protonate a functional group to create a good leaving group, initiating rearrangement), or strong bases (which can promote elimination-based ring cleavage). For example, a Lewis acid catalyst used in the reaction might coordinate to the hydroxyl group, weakening the adjacent C-C bond and facilitating cleavage.[6]

Caption: Orthogonal deprotection pathways for amine and carboxylic acid groups.

Table 2: Selection of Amine Protecting Groups and Cleavage Conditions

Protecting Group	Abbreviation	Cleavage Conditions	Potential Side Reactions on Cyclobutanes
tert-Butoxycarbonyl	Boc	Strong Acid (TFA, HCl)	Acid-catalyzed ring-opening or rearrangement.
Benzyloxycarbonyl	Cbz (or Z)	Catalytic Hydrogenolysis (H₂, Pd/C)	Generally very mild and compatible. The method of choice.
9-Fluorenylmethoxycarbonyl	Fmoc	Base (e.g., Piperidine)	Base-catalyzed epimerization or elimination.

Troubleshooting Recommendations:

• Prioritize Hydrogenolysis: For the final deprotection of a Cbz (amine) and/or Benzyl ester (acid), catalytic hydrogenolysis is the mildest and most effective method. It operates at neutral pH and ambient temperature, minimizing the risk of ring-opening.

• Buffered Acidolysis: If you must use an acid-labile group like Boc, consider using buffered or milder acidic conditions. For example, use 4M HCl in dioxane for a shorter time at 0 °C instead of neat TFA at room temperature.

• Avoid Strong Base: Avoid base-labile protecting groups like Fmoc if there are any acidic protons on the cyclobutane ring, as this can lead to epimerization at adjacent stereocenters.

By carefully selecting reaction conditions, employing appropriate protecting group strategies, and understanding the inherent reactivity of the strained cyclobutane ring, the synthesis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid can be achieved with high yield and purity.

References

• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones.
• Stereoselective synthesis of novel cyclobutane dehydro amino acids
• Stereoselective synthesis of (cis/trans)-2-hydroxycyclobutane amino acids.
• Amino Acid-Protecting Groups. SciSpace.
• Protecting Groups in Peptide Synthesis.
• Stereoselective strategy for the synthesis of γ‐cyclobutane amino acids.
• Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines.
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Medium.
• Protecting Groups in Peptide Synthesis.
• Photoredox-enabled ring-opening of cyclobutanes via the formation of a carbon radical. Royal Society of Chemistry.
• Cyclobutanes in Organic Synthesis. Baran Lab, Scripps Research.
• Ring-Opening of Cyclobutanes with Nucleophiles. ChemistryViews.
• Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivatives.
• What Is Ring Strain In Organic Chemistry?. YouTube.

Sources

• 1. baranlab.org [baranlab.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Protecting Groups in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. Photoredox-enabled ring-opening of cyclobutanes via the formation of a carbon radical - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Ring-Opening of Cyclobutanes with Nucleophiles - ChemistryViews [chemistryviews.org]

Optimization of Streptomyces rochei fermentation for "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" production

Technical Support Center: Optimization of Streptomyces rochei Fermentation

A Note on "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" Production: The fermentative production of specific, novel compounds such as "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" by Streptomyces rochei often involves proprietary strains and processes. This guide is built upon established principles for the optimization of secondary metabolite production in Streptomyces species, providing a robust framework for troubleshooting and enhancing your fermentation process.

Troubleshooting Guide

This section addresses common issues encountered during the fermentation of Streptomyces rochei for secondary metabolite production.

Issue 1: Low or No Product Yield

Low or non-existent product yield is one of the most frequent challenges in fermentation. The causes can range from suboptimal media components to incorrect physical parameters in the bioreactor.

Possible Causes and Solutions:

• Suboptimal Media Composition:

  • Carbon Source: The type and concentration of the carbon source are critical. While glucose is commonly used, it can sometimes cause catabolite repression, inhibiting the production of secondary metabolites.

    • Troubleshooting Step: Test alternative carbon sources such as glycerol, maltose, or starch. Consider a fed-batch strategy to maintain a low concentration of the primary carbon source.

  • Nitrogen Source: The nitrogen source can significantly influence the metabolic pathways.

    • Troubleshooting Step: Experiment with different nitrogen sources, both organic (e.g., yeast extract, peptone, soy meal) and inorganic (e.g., ammonium sulfate, sodium nitrate). The carbon-to-nitrogen ratio is a key parameter to optimize.

  • Phosphate Levels: High phosphate concentrations can repress the biosynthesis of some secondary metabolites.

    • Troubleshooting Step: Titrate the concentration of phosphate in your medium. Start with a known baseline from the literature for similar Streptomyces species and test concentrations above and below this level.

• Incorrect Bioreactor Parameters:

  • Dissolved Oxygen (DO): Streptomyces are strictly aerobic, and oxygen limitation is a common reason for poor yield.

    • Troubleshooting Step: Increase the agitation speed or the aeration rate. Monitor the DO level throughout the fermentation and ensure it does not drop to zero. A DO level of 20-40% saturation is often a good target.

  • pH: The pH of the medium can affect nutrient uptake and enzyme activity. The optimal pH for secondary metabolite production often differs from the optimal pH for growth.

    • Troubleshooting Step: Monitor and control the pH during the fermentation process. A two-stage pH control strategy, where one pH is maintained for the growth phase and another for the production phase, can be effective.

  • Temperature: The optimal temperature for growth and production may not be the same.

    • Troubleshooting Step: Perform a temperature-shifting experiment. For example, grow the culture at a higher temperature (e.g., 30°C) to achieve good biomass, then shift to a lower temperature (e.g., 25°C) to trigger secondary metabolite production.

Issue 2: Inconsistent Batch-to-Batch Results

Variability between batches can make process optimization and scale-up difficult.

Possible Causes and Solutions:

• Inoculum Quality: The age and physiological state of the inoculum are critical for consistent performance.

  • Troubleshooting Step: Standardize your inoculum preparation protocol. Use a consistent spore suspension or a well-defined seed culture protocol. Ensure the inoculum is in the late logarithmic growth phase when transferring to the production bioreactor.

• Raw Material Variability: Different batches of complex media components (e.g., yeast extract, peptone) can have varying compositions.

  • Troubleshooting Step: Source raw materials from a reliable supplier and, if possible, purchase large lots to minimize batch-to-batch variation. Alternatively, move towards a chemically defined medium, which offers greater consistency.

• Hidden Variables: Small, unmonitored variations in the process can lead to large differences in outcome.

  • Troubleshooting Step: Keep detailed logs of every fermentation run. Track all parameters, including those you may not think are important, such as the brand of antifoam used or the sterilization time and temperature.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best carbon and nitrogen sources for my Streptomyces rochei strain?

A1: The optimal carbon and nitrogen sources are highly strain-specific. A systematic approach is recommended:

• Literature Review: Start by reviewing the literature for media compositions used for other Streptomyces species that produce similar classes of compounds.

• Screening: Perform a screening experiment in shake flasks. Test a variety of carbon sources (e.g., glucose, glycerol, maltose, starch, fructose) and nitrogen sources (e.g., yeast extract, peptone, tryptone, ammonium sulfate, sodium nitrate).

• Optimization: Once you have identified promising candidates, use a statistical method like Response Surface Methodology (RSM) to optimize their concentrations and the carbon-to-nitrogen ratio.

Q2: What is precursor feeding, and should I consider it?

A2: Precursor feeding involves adding a compound to the fermentation medium that is a direct building block of your target molecule. If the biosynthetic pathway of "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" is known, and a specific precursor is identified, feeding this precursor during the production phase can significantly increase the yield. This is a common strategy in industrial fermentation.

Q3: My culture is foaming excessively in the bioreactor. What should I do?

A3: Foaming is a common problem, especially with protein-rich media.

• Antifoam Agents: The most direct solution is to add an antifoam agent (e.g., silicone-based or polypropylene glycol). Use an automated antifoam addition system linked to a foam probe to avoid over-addition, which can be toxic to the cells.

• Mechanical Foam Breakers: Some bioreactors are equipped with mechanical foam breakers that can reduce the need for chemical antifoams.

• Media Composition: High concentrations of proteins in the medium can contribute to foaming. If possible, try to reduce the concentration of these components or switch to a different nitrogen source.

Q4: What are the best practices for inoculum development?

A4: A robust and consistent inoculum is key to a successful fermentation.

• Spore Stock: Prepare a well-characterized spore stock and store it in glycerol at -80°C for long-term use.

• Seed Stages: Use a multi-stage seed culture protocol. A typical process involves a pre-seed culture in a shake flask, followed by a seed culture in a larger shake flask or a seed bioreactor, before inoculating the production bioreactor.

• Transfer Time: Transfer the seed culture to the production vessel during the late logarithmic growth phase to ensure the cells are metabolically active.

Experimental Protocols

Protocol 1: Standard Inoculum Preparation for Streptomyces rochei

• Aseptic Technique: Perform all steps in a laminar flow hood to prevent contamination.

• Spore Suspension: Scrape the spores from a mature (7-10 days old) agar plate of Streptomyces rochei into a sterile solution of 20% glycerol.

• Homogenization: Vortex the spore suspension vigorously to break up clumps.

• Storage: Aliquot the spore suspension into cryovials and store at -80°C.

• Pre-seed Culture: To start a fermentation, thaw one vial of the spore suspension and inoculate a shake flask containing a suitable seed medium (e.g., Tryptic Soy Broth).

• Incubation: Incubate the pre-seed culture at 28-30°C with shaking (200-250 rpm) for 48-72 hours.

• Seed Culture: Transfer the pre-seed culture (typically 5-10% v/v) to a larger shake flask or a seed bioreactor containing the same medium and incubate under the same conditions.

• Inoculation: Use the seed culture to inoculate the production bioreactor once it reaches the late logarithmic growth phase.

Visualizations

Caption: A generalized workflow for optimizing a fermentation process.

Caption: A decision tree for troubleshooting low product yield.

References

• Title: Streptomyces in Nature and Biotechnology: A Prolific Source of Bioactive Molecules Source: Journal of Industrial Microbiology & Biotechnology URL: [Link]

• Title: Regulation of secondary metabolism in Streptomyces Source: Nature Reviews Microbiology URL: [Link]

• Title: Fermentation, Cultivation, and Production of Streptomyces for Secondary Metabolites Source: Streptomyces - A Source of Antibiotics URL: [Link]

• Title: Practical Fermentation Technology Source: John Wiley & Sons URL: [Link]

Technical Support Center: Overcoming Solubility Challenges with cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Introduction: Welcome to the technical support guide for "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid." This non-proteinogenic amino acid is a valuable building block in drug discovery, noted for its conformationally rigid cyclobutane scaffold.[1] However, its unique chemical structure presents a common experimental hurdle: poor aqueous solubility under certain conditions. This guide provides in-depth troubleshooting strategies and protocols to help you achieve successful solubilization for your research applications.

The core of the issue lies in the molecule's amphoteric and zwitterionic nature. It possesses both a basic amino group and an acidic carboxylic acid group.[2][3] In solution, these groups can be charged, leading to a molecule with both a positive and a negative charge—a zwitterion. While zwitterions are often highly polar, their solubility in water is critically dependent on the pH of the solution.[3][4] This guide will walk you through understanding and manipulating these properties to your advantage.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my cis-2-Amino-1-hydroxycyclobutane-1-acetic acid not dissolving in neutral water or PBS (pH 7.4)?

A: The most likely reason is that you are at or near the compound's isoelectric point (pI) . At the pI, the net electrical charge of the molecule is zero. This minimizes repulsion between molecules, allowing them to pack tightly into a stable crystal lattice. The strong intermolecular forces in this crystal form make it difficult for water molecules to solvate the compound, resulting in very low solubility.[4][5]

Q2: What is the first and most effective step I should take to dissolve the compound?

A: pH adjustment . Moving the pH of your solvent away from the pI will cause the compound to adopt a net positive (at acidic pH) or net negative (at basic pH) charge. This charge increases electrostatic repulsion between the molecules and enhances their interaction with polar water molecules, thereby increasing solubility.[6][7][] This is the most common and effective method for solubilizing amino acids and other zwitterionic compounds.[7]

Q3: I tried adjusting the pH, but solubility is still limited. Can I use organic solvents?

A: Yes. If pH adjustment alone is insufficient, especially for higher concentrations, using a co-solvent is the next logical step.[7][9] Co-solvents are water-miscible organic solvents that reduce the overall polarity of the aqueous solution, making it a more favorable environment for your compound.[][10] Common choices include DMSO, ethanol, or propylene glycol.[][11] The standard procedure is to first dissolve the compound in a minimal amount of the pure co-solvent and then slowly add this stock solution to your aqueous buffer with vigorous stirring.

Q4: Will heating the solution help?

A: Heating can increase the rate of dissolution and may increase the equilibrium solubility. However, use this method with caution. Prolonged exposure to heat can cause chemical degradation of your compound. It is recommended to use gentle warming (e.g., a 37°C water bath) for short periods. If you use heat, always re-evaluate the solution for any signs of degradation (e.g., color change, precipitation upon cooling) before use.

Q5: How do I prepare a stable, high-concentration stock solution?

A: For a high-concentration stock, first attempt solubilization via pH adjustment. If this is not sufficient, prepare the stock in 100% DMSO. Many researchers find that creating a 10-100 mM stock in DMSO provides the best balance of stability and utility. This stock can then be diluted into your aqueous experimental medium. Remember to keep the final concentration of DMSO low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.[12]

Part 2: Troubleshooting Guide

Problem / Observation	Probable Cause	Recommended Solution & Explanation
Compound "crashes out" or precipitates when added to my aqueous buffer.	1. Isoelectric Point: The final pH of your buffer is too close to the compound's pI. 2. Co-solvent Shock: The concentrated co-solvent stock was added too quickly to the aqueous buffer, causing localized supersaturation and precipitation.	1. Adjust Buffer pH: Modify the pH of your final aqueous buffer to be at least 1.5-2 units above or below the suspected pI. Since the exact pI may not be published, you will need to test this empirically (see Protocol 1). 2. Improve Dilution Technique: Add the co-solvent stock dropwise to the aqueous buffer while vortexing or stirring vigorously. This ensures rapid mixing and prevents localized precipitation.
Solubility is achieved, but the solution turns yellow or brown over time.	Chemical Degradation: The compound may be unstable at the pH used for solubilization, especially at extreme acidic or basic conditions, or it may be sensitive to light or temperature.	Optimize pH & Storage: Determine the pH range where the compound is both soluble and stable. Prepare fresh solutions before each experiment. Store stock solutions at -20°C or -80°C and protect them from light. Consider performing a stability study by storing aliquots at different pH values and analyzing for purity over time.
I need a >50 mM concentration, but neither pH adjustment nor co-solvents are working.	Intrinsic Solubility Limit: You may be exceeding the compound's maximum achievable solubility under practical laboratory conditions.	Re-evaluate Experimental Design: Consider if a lower concentration is feasible for your experiment. If not, more advanced formulation strategies may be required, such as using solubilizing agents like cyclodextrins or creating a solid dispersion.[13][14] These techniques are more complex and typically employed in formal drug development.[15][16][17]

Part 3: Experimental Protocols & Workflows

Workflow for Selecting a Solubilization Strategy

This diagram outlines the decision-making process for systematically achieving solubility.

Caption: A step-by-step decision tree for solubilizing the compound.

Protocol 1: Step-by-Step Solubilization by pH Adjustment

This protocol uses a small-scale trial to empirically find the optimal pH for solubilization.

• Preparation: Weigh out a small, representative amount of the compound (e.g., 1-5 mg) into a microcentrifuge tube.

• Initial Suspension: Add a small volume of deionized water (e.g., 100 µL) to create a slurry. Do not expect it to dissolve at this stage.

• Acidic Titration:

  • While vortexing, add 0.1 M HCl dropwise (e.g., 1-2 µL at a time).

  • Observe for dissolution after each addition.

  • If the compound dissolves, measure the pH of the final solution. This is your target acidic pH for preparing larger batches.

• Basic Titration (using a separate sample):

  • Repeat steps 1 and 2 with a fresh sample.

  • While vortexing, add 0.1 M NaOH dropwise.

  • If the compound dissolves, measure the pH of the final solution. This is your target basic pH.

• Scaling Up: Once you have identified a suitable pH, prepare your final solution by directly weighing the compound into a buffer pre-adjusted to the target pH.

Self-Validation: The solution should be clear and free of particulates. Re-check the pH after the compound has been added and dissolved, as the compound itself will have a buffering effect. Let the solution sit for 30 minutes to ensure it remains stable and does not precipitate.

Protocol 2: Step-by-Step Solubilization Using Co-solvents

This protocol is for situations where high concentrations are needed or when pH adjustment is not viable.

• Select Co-solvent: Choose a water-miscible organic solvent compatible with your experiment (see Table 1). DMSO is a common first choice.

• Prepare Concentrated Stock: Dissolve the desired amount of the compound in the minimum volume of pure co-solvent required for complete dissolution. For example, to make a 50 mM stock, dissolve the compound in 100% DMSO. Gentle warming or sonication may assist.

• Dilute into Aqueous Medium:

  • Place your final aqueous buffer (e.g., cell culture media, assay buffer) in a tube on a vortex mixer or with a magnetic stir bar.

  • While the buffer is mixing vigorously, add the concentrated co-solvent stock dropwise and slowly .

  • This gradual addition is critical to prevent the compound from precipitating.

• Final Check: Ensure the final solution is clear. The final concentration of the co-solvent should be kept as low as possible to avoid interfering with the experiment (e.g., <0.5% for cell-based assays).

Part 4: Technical Deep Dive: The Science of Solubility

The Role of pH and the Isoelectric Point (pI)

The structure of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid has two ionizable groups: a carboxylic acid (pKa₁) and an amino group (pKa₂). The solubility of the compound is lowest at its isoelectric point (pI), which is the pH where the molecule has no net charge. The solubility dramatically increases as the pH is adjusted away from the pI.[5][18][19]

Caption: Effect of pH on the charge state and solubility of the compound.

Common Co-solvents for Research Applications

The table below summarizes common co-solvents used to solubilize poorly soluble active pharmaceutical ingredients (APIs).[15][16][20]

Co-Solvent	Polarity	Recommended Starting Conc. in Aqueous Solution	Key Considerations
Dimethyl Sulfoxide (DMSO)	High	< 0.5%	Excellent solubilizing power. Can be toxic to cells at higher concentrations.[]
Ethanol (EtOH)	High	< 1-2%	Biologically compatible at low concentrations. Less effective for highly non-polar compounds.[][11]
Propylene Glycol (PG)	Medium	< 5%	Common in pharmaceutical formulations; low toxicity.[11]
Polyethylene Glycol 400 (PEG 400)	Medium	< 10%	Low toxicity polymer, often used in parenteral formulations.[][10]

References

• Vertex AI Search. (n.d.). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Retrieved January 3, 2026.

• Dr. Reddy's. (n.d.). Formulation Development Strategies for Poorly Soluble Pharma APIs. Retrieved January 3, 2026, from [Link]

• PubMed. (2018). Solubility-Modifying Power of Zwitterionic Salts. Chemphyschem. Retrieved January 3, 2026, from [Link]

• Drug Discovery Online. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Retrieved January 3, 2026, from [Link]

• PubMed. (2020). Physicochemical Properties of Zwitterionic Drugs in Therapy. ChemMedChem. Retrieved January 3, 2026, from [Link]

• Study.com. (n.d.). Video: Zwitterion | Definition, Structure & Properties. Retrieved January 3, 2026, from [Link]

• Quora. (2024). Is the solubility of amino acids affected by their pH levels? Retrieved January 3, 2026, from [Link]

• ACS Publications. (2014). A Solubility Comparison of Neutral and Zwitterionic Polymorphs. Crystal Growth & Design. Retrieved January 3, 2026, from [Link]

• ACS Publications. (n.d.). Modeling pH and Solubilities in Aqueous Multisolute Amino Acid Solutions. Industrial & Engineering Chemistry Research. Retrieved January 3, 2026, from [Link]

• Queen's University Belfast. (n.d.). Solubility Modifying Power of Zwitterionic Salts. Retrieved January 3, 2026, from [Link]

• ScienceDirect. (2025). Co-solvent: Significance and symbolism. Retrieved January 3, 2026, from [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved January 3, 2026, from [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved January 3, 2026, from [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). pH dependence of amino acid solubility. Retrieved January 3, 2026, from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved January 3, 2026, from [Link]

• ResearchGate. (2025). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). Techniques to improve the solubility of poorly soluble drugs. Retrieved January 3, 2026, from [Link]

• International Journal of Pharmaceutical and Chemical Sciences. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved January 3, 2026, from [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). The solubility-pH profiles of amino acids showing departures from the... Retrieved January 3, 2026, from [Link]

• National Institutes of Health (NIH). (n.d.). Drug Solubility: Importance and Enhancement Techniques. Retrieved January 3, 2026, from [Link]

• ResearchGate. (2025). Aminoacids of the cyclobutane series. Retrieved January 3, 2026, from [Link]

• Radboud Repository. (n.d.). Cyclobutanes in Small‐Molecule Drug Candidates. Retrieved January 3, 2026, from [Link]

• National Institutes of Health (NIH). (n.d.). Cyclobutanes in Small‐Molecule Drug Candidates. Retrieved January 3, 2026, from [Link]

• Perceptive BioScience. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Retrieved January 3, 2026, from [Link]

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"cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" stability and degradation pathways

Introduction

Welcome to the technical support guide for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability and potential degradation pathways of this unique cyclobutane-containing amino acid. As a constrained amino acid analogue, understanding its chemical behavior under various stress conditions is paramount for ensuring the integrity of experimental results and the development of stable formulations. This guide offers a series of frequently asked questions (FAQs), troubleshooting advice for common experimental issues, and detailed protocols for assessing stability, all grounded in established principles of chemical analysis and forced degradation studies.

Frequently Asked Questions (FAQs)

Q1: What is cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and what are its primary applications?

Cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a synthetic, non-proteinogenic amino acid. Its structure is characterized by a strained four-membered cyclobutane ring, which imparts significant conformational rigidity compared to linear amino acids. This structural constraint makes it a valuable building block in medicinal chemistry for the synthesis of peptidomimetics with enhanced enzymatic stability and potentially novel pharmacological activities.[1][2] It has also been identified as a herbicidal antimetabolite.[3][4]

Q2: What are the primary factors that can influence the stability of this compound?

The stability of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is influenced by several factors common to amino acids and other small molecules in a laboratory or formulation setting. These include:

• pH: The amino and carboxylic acid groups are ionizable, making the compound's stability and solubility pH-dependent. Extreme pH conditions (highly acidic or basic) can catalyze hydrolysis or other degradation reactions.

• Temperature: Elevated temperatures can provide the energy needed to overcome activation barriers for degradation reactions, such as decomposition or ring-opening of the strained cyclobutane moiety.[5]

• Oxidation: The presence of oxidizing agents, dissolved oxygen, or metal ions can lead to oxidative degradation, potentially targeting the amine group or the carbon backbone.

• Light Exposure (Photostability): Exposure to UV or high-intensity visible light can induce photolytic degradation, leading to the formation of reactive species and subsequent degradation products.

Q3: What are the recommended storage and handling conditions for this compound?

To ensure maximum stability and prevent premature degradation, the following storage and handling procedures are recommended, based on best practices for similar chemical entities:

• Storage: Store the solid compound in a tightly sealed container in a cool, dry, and dark place.[6] Refrigeration is often recommended for long-term storage.[7] For solutions, it is advisable to prepare them fresh. If storage of solutions is necessary, they should be filter-sterilized, purged with an inert gas like nitrogen or argon to remove oxygen, and stored at 2-8°C or frozen, protected from light.

• Handling: Handle the compound in a well-ventilated area.[6][7] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, to avoid skin and eye contact.[7][8][9] Avoid creating dust when handling the solid material.[6]

Q4: What analytical methods are best suited for monitoring the stability and purity of this compound?

High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for assessing the purity and stability of non-volatile small molecules like cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

• Reversed-Phase HPLC (RP-HPLC): This is often the method of choice for aqueous-soluble compounds. A C18 column with a mobile phase consisting of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is a typical starting point.

• Detection: As the molecule lacks a strong chromophore, UV detection at low wavelengths (~200-210 nm) can be used. For higher sensitivity and specificity, Charged Aerosol Detection (CAD) or Mass Spectrometry (MS) are superior alternatives.[10] Pre-column derivatization with agents like o-phthalaldehyde (OPA) or 9-fluorenylmethyl chloroformate (FMOC) can be employed to attach a UV-active or fluorescent tag, significantly enhancing detection sensitivity.[11]

Troubleshooting Guide: Common Experimental Issues

Issue 1: "I'm observing new, unknown peaks in the HPLC chromatogram of my compound after storing it in solution for a week. What could be happening?"

This is a classic sign of chemical degradation. The appearance of new peaks indicates the formation of one or more degradation products. The identity of these products depends on the storage conditions (solvent, pH, temperature, light/air exposure).

Causality & Investigation:

• Hydrolysis: If the solution is at a high or low pH, the amide bond (if part of a larger peptide) or other susceptible functional groups could be hydrolyzing. The strained cyclobutane ring itself could also be susceptible to nucleophilic attack and ring-opening, especially under harsh pH and temperature conditions.

• Oxidation: If the solution was not de-gassed or was exposed to air, oxidative degradation is a strong possibility. The amine functionality is particularly susceptible.

• Action Plan: The first step is to perform a systematic investigation known as a forced degradation study . This involves intentionally exposing the compound to harsh conditions to accelerate the formation of degradation products, which helps in identifying potential degradation pathways and developing a stability-indicating analytical method.[5][12]

Issue 2: "My quantitative analysis shows a decrease in the main compound peak area over time, but I don't see any major new peaks appearing. Where is my compound going?"

This scenario can be perplexing and points towards several possibilities that require careful investigation.

Causality & Investigation:

• Formation of Insoluble Degradants: The degradation products might be polymers or other species that are not soluble in your mobile phase or sample diluent. These would precipitate out and not be detected by HPLC.

• Formation of Volatile Degradants: Degradation could lead to the formation of volatile compounds that are lost from the sample vial.

• Adsorption to Container: The compound or its degradants may be adsorbing to the surface of the storage container (e.g., glass or plastic vial).

• Chromatographic Issues: The degradation products may be co-eluting with your main peak or may be retained so strongly on the column that they do not elute during the run.

• Action Plan:

  • Mass Balance Analysis: A proper stability-indicating method should account for >95% of the initial compound mass. If you see a 10% drop in the parent peak, you should see a corresponding ~10% increase in degradation products.

  • Inspect Vials: Visually inspect the sample vials for any signs of precipitation or film.

  • Use a Different Column/Method: Try a different HPLC column or a gradient with a stronger final mobile phase to ensure all components are eluting.

  • LC-MS Analysis: Use Liquid Chromatography-Mass Spectrometry (LC-MS) to search for the expected masses of potential degradation products, which can provide clues even for very small or poorly resolved peaks.

Proposed Degradation Pathways & Visualization

Based on the chemical structure (an amino acid with a hydroxyl group and a strained cyclobutane ring), we can hypothesize several degradation pathways under stress conditions.

Pathway 1: Oxidative Degradation

Oxidation is a common degradation route for compounds with amine functionalities. Under oxidative stress (e.g., exposure to H₂O₂), the primary amine can be oxidized, or the molecule could undergo more complex fragmentation.

Caption: Hypothetical oxidative degradation pathway.

Pathway 2: Acid/Base Catalyzed Ring Opening

The high ring strain of the cyclobutane system makes it susceptible to ring-opening reactions, which can be catalyzed by strong acids or bases, particularly at elevated temperatures.

Caption: Potential acid/base catalyzed ring-opening pathway.

Experimental Protocol: Forced Degradation Study

This protocol outlines a systematic approach to investigating the stability of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. The goal is to achieve 5-20% degradation to ensure that the degradation products are representative of initial pathways and not the result of excessive stress.[5]

Workflow Visualization

Caption: Workflow for a forced degradation study.

Materials & Reagents

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂, 30%)

• Class A volumetric flasks and pipettes

• HPLC system with UV or MS detector

• pH meter

• Photostability chamber, temperature-controlled oven

Step-by-Step Methodology

• Preparation of Stock Solution: Prepare a 1.0 mg/mL stock solution of the compound in a suitable solvent (e.g., a 50:50 mixture of water and acetonitrile).

• Application of Stress Conditions: For each condition, prepare a sample vial and a control vial (stored at 2-8°C, protected from light).

  Stress Condition	Reagent/Condition	Incubation Temperature	Time Points (Example)	Neutralization/Quenching
  Acid Hydrolysis	0.1 M HCl	60°C	2, 6, 24, 48 hours	Titrate with 0.1 M NaOH to pH 7
  Base Hydrolysis	0.1 M NaOH	60°C	2, 6, 24, 48 hours	Titrate with 0.1 M HCl to pH 7
  Oxidation	3% H₂O₂	Room Temperature	2, 6, 24, 48 hours	N/A (dilute before injection)
  Thermal (Solid)	Solid compound	80°C	1, 3, 7 days	Dissolve in diluent
  Thermal (Solution)	Stock solution	80°C	1, 3, 7 days	Cool to room temperature
  Photostability	Stock solution	ICH Q1B conditions	Per ICH guidelines	N/A

• Sample Analysis:

  • At each time point, withdraw an aliquot from the stressed sample.

  • Perform the necessary neutralization or quenching step as detailed in the table to stop the degradation reaction.

  • Dilute all samples (including the time-zero and control samples) to a suitable concentration (e.g., 0.1 mg/mL) for HPLC analysis.

  • Analyze the samples using a validated stability-indicating HPLC method. The method is considered "stability-indicating" if it can separate the parent compound from all significant degradation products.

• Data Evaluation:

  • Calculate the percentage of degradation for the parent compound at each time point.

  • Determine the peak areas of the degradation products.

  • Perform a mass balance calculation to ensure the majority of the parent compound can be accounted for.

  • If using LC-MS, analyze the mass spectra of the degradation peaks to propose structures for the degradation products.

Hypothetical Stability Data Summary

Stress Condition	Duration	% Degradation of Parent Compound	Major Degradation Products (Hypothetical)
0.1 M HCl, 60°C	24 hours	12.5%	DP1 (m/z = 164.09, [M+H]⁺ of ring-opened)
0.1 M NaOH, 60°C	24 hours	8.2%	DP1 (m/z = 164.09, [M+H]⁺ of ring-opened)
3% H₂O₂, RT	24 hours	18.9%	DP2 (m/z = 144.06, deaminated product)
80°C, Solution	7 days	5.5%	Minor peaks, similar to hydrolytic
Photostability	ICH Q1B	< 2.0%	No significant degradation

This comprehensive approach will provide a robust understanding of the stability profile of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, enabling the development of reliable analytical methods and stable formulations.

References

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (n.d.). Google Cloud.
• SAFETY DATA SHEET. (2024, April 1). Fisher Scientific.
• SAFETY DATA SHEET. (2021, December 25). Fisher Scientific.
• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. (n.d.). Perceptive BioScience.
• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid CAS NO.108428-42-8. (n.d.). LookChem.
• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. (n.d.). Affiniti Research.
• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | Herbicide. (n.d.). MedChemExpress.
• Stereoselective synthesis of (cis/trans)-2-hydroxycyclobutane amino acids. (n.d.). ResearchGate.
• 1-Aminocyclobutanecarboxylic Acid Derivatives as Novel Structural Elements in Bioactive Peptides: Application to Tuftsin Analogs. (1996, November 22). Journal of Medicinal Chemistry (ACS Publications).
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). National Institutes of Health (NIH).
• Safety Data Sheet. (n.d.). Thermo Fisher Scientific.
• Forced degradation studies. (2016, December 14). MedCrave online.
• Forced Degradation Studies. (n.d.). Coriolis Pharma.
• (1S,2S)-2-((tert-Butoxycarbonyl)amino)cyclopentane-1-carboxylic acid. (2022, May 16). Apollo Scientific.
• New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. (n.d.). ScienceDirect.
• cis-2-Amino-1-cyclopentanecarboxylic acid hydrochloride. (n.d.). Benchchem.
• Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivatives. (n.d.). National Institutes of Health (NIH).
• Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. (n.d.). Agilent.
• Isolation and Characterization of 1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexene-1-acetic Acid, a Metabolite in Bacterial Transformation of Abscisic Acid. (n.d.). MDPI.
• cis-2-Amino-1-cyclopentanecarboxylic acid, 98+%. (n.d.). Fisher Scientific.
• cis-2-Amino-cyclopentanecarboxylic acid. (n.d.). Santa Cruz Biotechnology.
• Synthesis of either enantiomer of cis-3-aminocyclopentanecarboxylic acid from both enantiomers of racemic 2-azabicyclo[2.2.1]hept-5-en-3-one. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. (n.d.). National Institutes of Health (NIH).
• Sensitive Analysis of Underivatized Amino Acids Using UHPLC with Charged Aerosol Detection. (n.d.). Thermo Fisher Scientific.
• Process for synthesis of 1-(aminomethyl)cyclohexane acetic acid hydrochloride. (n.d.). Google Patents.
• Chiral secondary amino acids, their importance, and methods of analysis. (n.d.). OUCI.

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• 12. pharmtech.com [pharmtech.com]

Technical Support Center: Troubleshooting Herbicidal Assays for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Welcome to the technical support center for herbicidal assays involving cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of evaluating the herbicidal efficacy of this unique amino acid derivative. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the accuracy and reproducibility of your experimental results.

Introduction to cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a synthetic amino acid analogue that has demonstrated notable herbicidal properties. Its primary mode of action is as an antimetabolite, interfering with essential amino acid biosynthesis pathways in plants. Specifically, it has been observed to cause L-cysteine or L-methionine-reversible chlorosis in model plant species such as Arabidopsis thaliana[1][2][3]. This strongly suggests that the compound targets a key enzymatic step in the production of these vital amino acids.

The structural similarity of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid to 1-aminocyclopropane-1-carboxylic acid (ACC), the natural substrate for ACC synthase, points to this enzyme as a probable molecular target. ACC synthase is the rate-limiting enzyme in the biosynthesis of ethylene, a critical plant hormone that regulates a wide array of physiological processes including growth, development, and stress responses. Inhibition of ACC synthase disrupts ethylene production, leading to phytotoxicity and eventual plant death[4][5].

This guide will address common challenges encountered during the in-vitro and in-planta evaluation of this compound, providing a framework for robust and reliable herbicidal activity assessment.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid?

A1: The primary mechanism is the inhibition of amino acid biosynthesis. Evidence suggests it acts as an antimetabolite, causing chlorosis that can be reversed by the application of L-cysteine or L-methionine[1][2][3]. This points to the disruption of the ethylene biosynthesis pathway, likely through the inhibition of 1-aminocyclopropane-1-carboxylate (ACC) synthase[4][5].

Q2: Why is the stereochemistry ("cis" isomer) important?

A2: The "cis" configuration of the amino and hydroxy groups on the cyclobutane ring is critical for its biological activity. Enzymatic reactions are highly stereospecific, meaning the three-dimensional arrangement of a molecule dictates its ability to bind to the active site of an enzyme. It is highly probable that the "trans" isomer of this compound will exhibit significantly lower or no herbicidal activity due to a poor fit with the target enzyme's active site[6]. Therefore, ensuring the isomeric purity of your test compound is paramount.

Q3: What are the expected phytotoxicity symptoms in sensitive plant species?

A3: Typical symptoms include growth inhibition, stunting, and chlorosis (yellowing of the leaves), particularly in new growth where amino acid demand is highest[7][8]. The chlorosis is a direct result of the disruption of amino acid synthesis, which are essential building blocks for proteins, including those involved in chlorophyll production and photosynthesis[9].

Q4: What is a suitable concentration range to start with for my assays?

A4: For initial screening in whole-plant assays, a broad concentration range is recommended, for example, from 1 µM to 1000 µM[10]. For in-vitro enzyme inhibition assays, such as those targeting ACC synthase, starting concentrations in the low micromolar range (e.g., 0.1 µM to 100 µM) would be appropriate to determine the IC50 value[4].

Q5: How should I prepare the stock solution of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid?

A5: Due to its amino acid nature, this compound is expected to be soluble in water. For a related compound, cis-2-Amino-1-cyclopentanecarboxylic acid hydrochloride, it is noted to be soluble in water[11]. It is recommended to prepare a concentrated stock solution in high-purity water. If solubility issues arise, the use of a minimal amount of a co-solvent like DMSO or ethanol can be tested, although water is the preferred solvent to avoid solvent-induced artifacts in biological assays. The solubility of amino acids can also be influenced by pH[12].

Troubleshooting Guide

This section addresses specific problems you may encounter during your herbicidal assays with cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Issue 1: High Variability and Inconsistent Results in Whole-Plant Assays

Potential Causes:

• Uneven application of the test compound: Inconsistent spray application or soil drenching can lead to variable exposure levels across different plants.

• Heterogeneity in plant growth: Natural variations in seed germination and plant development can lead to differing responses to the herbicide.

• Environmental fluctuations: Inconsistent light, temperature, and humidity in the growth chamber or greenhouse can affect plant health and their susceptibility to the herbicide.

• Soil composition: The organic matter and clay content of the soil can adsorb the herbicide, reducing its bioavailability to the plant roots.

Solutions:

• Standardize Application Technique:

  • For spray applications, use a calibrated sprayer to ensure a uniform and consistent volume and droplet size.

  • For soil drenching, apply a precise volume of the test solution to each pot, ensuring even distribution around the base of the plant.

• Synchronize Plant Growth:

  • Use high-quality, certified seeds with a high germination rate.

  • Synchronize germination by cold-stratifying seeds if necessary for the chosen plant species.

  • Select uniformly sized and staged seedlings for your experiments.

• Control Environmental Conditions:

  • Utilize a controlled environment growth chamber with consistent light intensity, photoperiod, temperature, and humidity.

  • Rotate the position of trays or pots regularly to minimize any positional effects within the chamber.

• Use a Consistent and Well-Characterized Soil Mix:

  • Employ a standardized, artificial soil mix with known composition for all experiments.

  • If using natural soil, have it analyzed for organic matter content, pH, and texture to better understand potential herbicide binding.

Issue 2: No or Low Herbicidal Activity Observed

Potential Causes:

• Incorrect Isomer: The "trans" isomer of the compound may have been synthesized or purchased, which is likely to be inactive[6].

• Compound Degradation: The compound may be unstable under your experimental conditions (e.g., high pH, prolonged exposure to light).

• Inappropriate Plant Species: The chosen plant species may be naturally tolerant to this class of herbicide.

• Sub-optimal Concentration: The concentrations tested may be too low to elicit a significant herbicidal effect.

Solutions:

• Verify Compound Identity and Purity:

  • Confirm the stereochemistry of your compound using analytical techniques such as NMR spectroscopy.

  • Assess the purity of your compound using methods like HPLC or LC-MS.

• Assess Compound Stability:

  • Prepare fresh stock solutions for each experiment.

  • Store stock solutions at -20°C in the dark.

  • Conduct a stability study of the compound in your assay medium over the time course of the experiment.

• Select a Sensitive Plant Species:

  • Arabidopsis thaliana is a well-established model for herbicide screening and is known to be sensitive to this compound[1][2][3].

  • Other sensitive species for amino acid synthesis inhibitors include grasses like ryegrass (Lolium spp.) and broadleaf weeds like pigweed (Amaranthus spp.)[13].

• Broaden the Concentration Range:

  • Test a wider range of concentrations, extending up to the millimolar range in initial screens if no activity is observed at lower concentrations.

Issue 3: Inconsistent Results in ACC Synthase Inhibition Assays

Potential Causes:

• Inactive Enzyme: The purified ACC synthase may have lost its activity due to improper storage or handling.

• Interference from Assay Components: Components of the reaction buffer or the solvent used to dissolve the test compound may be inhibiting the enzyme.

• Inaccurate Measurement of Ethylene: The method used to quantify the ethylene produced from ACC may not be sensitive or accurate enough.

Solutions:

• Ensure Enzyme Quality:

  • Purify recombinant ACC synthase and store it in appropriate buffers at -80°C.

  • Always include a positive control (a known ACC synthase inhibitor like aminoethoxyvinylglycine - AVG) and a negative control (no inhibitor) in your assay[4][14].

• Optimize Assay Conditions:

  • Perform a solvent tolerance test to ensure that the concentration of the solvent used for the test compound does not affect enzyme activity.

  • Ensure the reaction buffer has the optimal pH and contains necessary cofactors like pyridoxal 5'-phosphate (PLP)[4].

• Validate Ethylene Detection Method:

  • Use a gas chromatograph (GC) equipped with a flame ionization detector (FID) for sensitive and accurate quantification of ethylene[4].

  • Create a standard curve with known concentrations of ethylene to ensure the accuracy of your measurements.

Experimental Protocols

Protocol 1: Whole-Plant Pre-emergence Herbicidal Assay

This protocol is designed to assess the effect of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid on seed germination and early seedling growth.

Materials:

• Seeds of a sensitive indicator species (e.g., Arabidopsis thaliana, cress, or ryegrass).

• Petri dishes (9 cm diameter) or multi-well plates.

• Filter paper.

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid stock solution.

• Sterile deionized water.

• Growth chamber with controlled light and temperature.

Procedure:

• Preparation of Test Solutions: Prepare a series of dilutions of the stock solution of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in sterile deionized water to achieve the desired final concentrations (e.g., 1, 10, 100, 1000 µM). Include a negative control (water only).

• Plating: Place a sterile filter paper in each petri dish. Pipette a fixed volume (e.g., 3-5 mL) of each test solution or the control solution onto the filter paper to ensure uniform saturation.

• Sowing: Evenly distribute a known number of seeds (e.g., 20-30) onto the moist filter paper in each dish.

• Incubation: Seal the petri dishes with parafilm to maintain humidity and place them in a growth chamber under controlled conditions (e.g., 25°C with a 16-hour light/8-hour dark cycle).

• Data Collection: After a set period (e.g., 7-10 days), measure the following parameters:

  • Germination rate (%).

  • Root length (mm).

  • Shoot length (mm).

  • Observe for any morphological abnormalities such as chlorosis or necrosis.

• Data Analysis: Calculate the percent inhibition for each parameter relative to the negative control. Determine the IC50 value (the concentration that causes 50% inhibition) for the most sensitive parameter.

Protocol 2: In-Vitro ACC Synthase Inhibition Assay

This protocol is for determining the direct inhibitory effect of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid on ACC synthase activity.

Materials:

• Purified recombinant ACC synthase enzyme.

• S-adenosylmethionine (SAM) - the substrate for ACC synthase.

• Pyridoxal 5'-phosphate (PLP) - a cofactor for ACC synthase.

• Reaction buffer (e.g., 100 mM EPPS buffer, pH 8.5, containing 10 µM PLP and 1 mM DTT).

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid stock solution.

• Gas-tight vials.

• Gas chromatograph (GC) with a flame ionization detector (FID).

Procedure:

• Reaction Setup: In a gas-tight vial, combine the reaction buffer, a known concentration of SAM (e.g., 50 µM), and the desired concentration of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Include a positive control with a known inhibitor (e.g., AVG) and a negative control with no inhibitor.

• Enzyme Addition: Initiate the reaction by adding a specific amount of purified ACC synthase to each vial.

• Incubation: Incubate the vials at a constant temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).

• Reaction Termination and ACC Conversion: Stop the reaction by adding a strong oxidizing agent (e.g., a mixture of HgCl2 and NaOH/bleach) which also converts the ACC produced into ethylene[4].

• Ethylene Quantification: After a short incubation on ice to allow for complete conversion, take a headspace sample from each vial using a gas-tight syringe and inject it into the GC-FID to measure the amount of ethylene produced.

• Data Analysis: Calculate the percentage of ACC synthase inhibition for each concentration of the test compound relative to the negative control. Determine the IC50 value.

Visualization of Key Processes

To aid in understanding the experimental workflows and the proposed mechanism of action, the following diagrams are provided.

Caption: Proposed inhibition of ethylene biosynthesis.

References

• Chae, H. S., & Kieber, J. J. (2005). Identification of Novel Inhibitors of 1-Aminocyclopropane-1-carboxylic Acid Synthase by Chemical Screening in Arabidopsis thaliana. Plant Physiology, 139(4), 1984-1995. [Link]

• Hoffman, N. E., Yang, S. F., Ichihara, A., & Sakamura, S. (1982). Stereospecific Conversion of 1-Aminocyclopropanecarboxylic Acid to Ethylene by Plant Tissues. Plant Physiology, 70(1), 195-199. [Link]

• Yasuta, Y., Nishiuchi, T., & Miyamoto, K. (2001). New Assay for Rhizobitoxine Based on Inhibition of 1-Aminocyclopropane-1-Carboxylate Synthase. Bioscience, Biotechnology, and Biochemistry, 65(5), 1199-1201. [Link]

• Herbicide Bioassay Study Guide. (n.d.). Society of Commercial Seed Technologists. [Link]

• Boller, T., Herner, R. C., & Kende, H. (1979). Assay for and enzymatic formation of an ethylene precursor 1-Aminocyclopropane-1-carboxylic acid. Planta, 145(3), 293-303. [Link]

• The NIDDK Central Repository. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Retrieved from [Link]

• Pandey, S., Kumar, A., & Sharma, P. (2023). The Ethylene Biosynthetic Enzymes, 1-Aminocyclopropane-1-Carboxylate (ACC) Synthase (ACS) and ACC Oxidase (ACO): The Less Explored Players in Abiotic Stress Tolerance. International Journal of Molecular Sciences, 24(13), 10889. [Link]

• Kishore, G. M., & Shah, D. M. (1988). Amino Acid Biosynthesis Inhibitors as Herbicides. Annual Review of Biochemistry, 57, 627-663. [Link]

• Capua, A. D., et al. (2020). Towards novel herbicide modes of action by inhibiting lysine biosynthesis in plants. eLife, 9, e58722. [Link]

• Devine, M. D. (1997). Amino Acid Inhibition Herbicides. Weed Science, 45(4), 467-473. [Link]

• Capitani, G., et al. (2002). Structure of ACC synthase inactivated by the mechanism-based inhibitor L-vinylglycine. FEBS Letters, 513(2-3), 233-236. [Link]

• Pols, S., et al. (2022). A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity. Frontiers in Plant Science, 13, 969192. [Link]

• Dey, B. P., & Lahiri, S. C. (1986). Solubilities of Amino Acids in Different Mixed Solvents. Indian Journal of Chemistry, 25A, 136-140. [Link]

• Pols, S., et al. (2022). A 1-aminocyclopropane-1-carboxylic-acid (ACC) dipeptide elicits ethylene responses through ACC-oxidase mediated substrate promiscuity. Frontiers in Plant Science, 13. [Link]

• Perceptive BioScience. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Retrieved from [Link]

• Paruta, A. N. (1965). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link]

• Liu, Y., et al. (2021). Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. Molecules, 26(23), 7291. [Link]

• ResearchGate. (n.d.). Herbicidally active naturally occurring amino acid derivatives with.... Retrieved from [Link]

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• 1. medchemexpress.com [medchemexpress.com]
• 2. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | THE NIDDK CENTRAL REPOSITORY [niddkrepository.org]
• 3. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | Perceptive BioScience [perceptivebioscience.com]
• 4. Identification of Novel Inhibitors of 1-Aminocyclopropane-1-carboxylic Acid Synthase by Chemical Screening in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Stereospecific Conversion of 1-Aminocyclopropanecarboxylic Acid to Ethylene by Plant Tissues : Conversion of Stereoisomers of 1-Amino-2-Ethylcyclopropanecarboxylic Acid to 1-Butene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 8. my.ucanr.edu [my.ucanr.edu]
• 9. analyzeseeds.com [analyzeseeds.com]
• 10. scispace.com [scispace.com]
• 11. cis-2-Amino-1-cyclopentanecarboxylic acid hydrochloride | 18414-30-7 | Benchchem [benchchem.com]
• 12. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 13. Amino(cyclohex-2-en-1-yl)acetic acid | C8H13NO2 | CID 222162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Production of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Welcome to the technical support center for the synthesis and scale-up of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of producing this valuable, non-canonical amino acid. We will address common challenges and provide practical, field-tested solutions to ensure the successful and efficient scaling of your production.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for producing cis-2-Amino-1-hydroxycyclobutane-1-acetic acid?

A1: The synthesis of novel cyclobutane amino acids often involves multi-step pathways. A prevalent strategy is the [2+2] cycloaddition reaction to form the core cyclobutane ring.[1][2] This is frequently followed by functional group manipulations to introduce the amino and hydroxyl moieties with the desired cis-stereochemistry. Visible light-mediated photocatalysis has emerged as a mild and effective method for these cycloadditions.[2][3] Another approach involves the contraction of pyrrolidine rings to stereospecifically form the cyclobutane structure.[4]

Q2: What are the primary challenges in achieving the desired cis-stereoisomer?

A2: Controlling stereochemistry is a critical challenge. The formation of both cis and trans isomers is common in many synthetic routes. Achieving high diastereoselectivity for the cis isomer often requires careful selection of chiral auxiliaries, catalysts, and reaction conditions.[1] For instance, in photochemical routes, the choice of photosensitizer and solvent can significantly influence the diastereomeric ratio.[5]

Q3: What are the key considerations when scaling up the synthesis from lab to pilot plant?

A3: When scaling up, several factors become critical:

• Reagent Stoichiometry and Addition: Maintaining precise control over reagent ratios and addition rates is crucial to manage reaction exotherms and minimize side-product formation.

• Mixing and Mass Transfer: Ensuring efficient mixing is vital, especially in heterogeneous reactions, to maintain consistent reaction kinetics.

• Heat Transfer: Reactions that are easily managed in a lab flask can generate significant heat at scale. A robust cooling system is essential to prevent runaway reactions and degradation of products.

• Purification Strategy: Chromatographic purification, common in the lab, is often not feasible for large quantities. Developing a scalable purification method, such as crystallization or extraction, is a key consideration.

Q4: How can I effectively monitor the progress of the reaction?

A4: A combination of analytical techniques is recommended. Thin-layer chromatography (TLC) can provide rapid qualitative assessment. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable. HPLC can be used to track the consumption of starting materials and the formation of the product and any major byproducts. ¹H NMR can provide structural confirmation and assess the diastereomeric ratio of the crude product.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity (High percentage of trans-isomer)

This is a common issue that can significantly impact the overall yield of the desired cis-isomer.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Action
Suboptimal Reaction Temperature	The energy barrier for the formation of the trans-isomer may be more favorable at higher temperatures.	Carefully control the reaction temperature. Experiment with running the reaction at lower temperatures to favor the formation of the thermodynamically more stable cis-product.
Incorrect Solvent Choice	The polarity and coordinating ability of the solvent can influence the transition state of the cycloaddition, affecting stereoselectivity.	Screen a variety of solvents with different polarities. For example, in photocatalyzed [2+2] cycloadditions, solvents like acetonitrile or dimethyl sulfoxide can influence the outcome.[2][6]
Ineffective Chiral Auxiliary or Catalyst	The chiral directing group may not be providing sufficient steric hindrance to favor the formation of the cis-isomer.	If using a chiral auxiliary, consider alternatives with bulkier protecting groups. If using a catalyst, screen different ligands or catalyst loadings to optimize stereocontrol.

Workflow for Optimizing Diastereoselectivity:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Direct Access to Unnatural Cyclobutane α-Amino Acids through Visible Light Catalyzed [2+2]-Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Natural Herbicides: Featuring cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

This guide offers an in-depth technical comparison of the herbicidal efficacy of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and other prominent natural herbicides. Designed for researchers, scientists, and professionals in drug and herbicide development, this document synthesizes available scientific data to provide a clear, objective analysis of performance and mechanism.

Introduction: The Quest for Effective Natural Herbicides

The development of effective and environmentally benign herbicides is a critical challenge in modern agriculture and land management.[1][2] Natural compounds, derived from plants and microorganisms, offer a promising alternative to synthetic herbicides, potentially reducing environmental impact and addressing the rise of herbicide-resistant weeds.[2][3] This guide focuses on a specific, lesser-known compound, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, and situates its potential within the broader landscape of existing natural herbicide technologies.

Section 1: Unveiling cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

1.1. Chemical Profile and Known Herbicidal Activity

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a non-proteinogenic amino acid derivative.[4] Its primary documented herbicidal effect is as an antimetabolite.[5][6][7] Specifically, it has been shown to induce chlorosis (a yellowing of plant tissue due to a lack of chlorophyll) in the model plant species Arabidopsis thaliana.[5][6] This effect is reversible with the application of L-cysteine or L-methionine, strongly indicating that its mechanism of action is tied to the biosynthesis or metabolism of these essential amino acids.[5][6]

1.2. Proposed Mechanism of Action

The reversible chlorosis by L-cysteine or L-methionine supplementation suggests that cis-2-Amino-1-hydroxycyclobutane-1-acetic acid acts as a competitive inhibitor of an enzyme involved in the biosynthetic pathways of these amino acids. This targeted mode of action distinguishes it from many broad-spectrum natural herbicides.

Caption: Proposed inhibitory mechanism of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Section 2: Comparative Analysis with Other Natural Herbicides

2.1. Classification of Natural Herbicides by Mode of Action

Natural herbicides can be broadly categorized into two groups based on their mechanism:

• Contact Herbicides (Non-selective): These compounds cause rapid, non-selective tissue death upon contact. They typically act by disrupting cell membranes.

• Systemic Herbicides (Selective or Non-selective): These are absorbed and translocated within the plant, often targeting specific metabolic pathways.

2.2. Performance Comparison

The following table summarizes the key characteristics of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in comparison to other common natural herbicides for which experimental data is available.

Herbicide Class	Active Ingredient(s)	Mode of Action	Efficacy	Speed of Action	Selectivity	Supporting Data Source(s)
Amino Acid Derivative	cis-2-Amino-1-hydroxycyclobutane-1-acetic acid	Systemic (Antimetabolite)	Potentially high on susceptible species	Slower (Chlorosis)	Potentially selective	[5][6]
Fatty Acids	Pelargonic Acid (Nonanoic Acid)	Contact (Cell membrane disruption)	High, especially on young broadleaf weeds	Very Fast (Hours)	Non-selective	[1]
Acids	Acetic Acid, Citric Acid	Contact (Cell desiccation)	Moderate to High, concentration-dependent	Fast (Hours to Days)	Non-selective	[8][9]
Essential Oils	Clove Oil, Cinnamon Oil, d-Limonene	Contact (Cuticle disruption, cell membrane damage)	Moderate to High	Fast (Hours)	Non-selective	[1][10]
Protein Hydrolysates	Corn Gluten Meal	Pre-emergent (Inhibits root formation)	Variable, often lower efficacy	N/A (Pre-emergent)	Non-selective	[10][11]

2.3. In-depth Comparison

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid vs. Contact Herbicides: The primary advantage of a systemic antimetabolite like cis-2-Amino-1-hydroxycyclobutane-1-acetic acid over contact herbicides such as pelargonic acid or acetic acid is its potential for translocation.[10] Contact herbicides are effective on young, annual weeds but often only cause top-kill on perennial weeds, which can regrow from the roots.[10] A systemic herbicide, in contrast, has the potential to kill the entire plant, including the root system. However, the speed of action for systemic herbicides is generally slower.

• Potential for Selectivity: The targeted mechanism of inhibiting amino acid biosynthesis gives cis-2-Amino-1-hydroxycyclobutane-1-acetic acid the potential for greater selectivity compared to the broad-spectrum, non-selective action of contact herbicides. This could be advantageous in situations where desirable plants are growing in proximity to weeds.

Section 3: Experimental Protocols for Efficacy Evaluation

To rigorously assess the comparative efficacy of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, a series of standardized experiments would be required.

3.1. Greenhouse Dose-Response Assay

This experiment determines the concentration of a herbicide required to achieve a certain level of weed control.

Methodology:

• Plant Propagation: Grow target weed species (e.g., Amaranthus retroflexus - redroot pigweed, Abutilon theophrasti - velvetleaf) in pots under controlled greenhouse conditions to the 2-4 true leaf stage.[8]

• Herbicide Preparation: Prepare a series of dilutions of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and other comparator natural herbicides (e.g., pelargonic acid, acetic acid).

• Application: Apply the herbicide solutions to the plants using a calibrated sprayer to ensure uniform coverage. Include a control group sprayed only with water.

• Evaluation: At set time points (e.g., 3, 7, 14, and 21 days after treatment), visually assess plant injury and mortality.

• Data Analysis: Calculate the effective dose (ED) values, such as the ED50 (the dose causing 50% growth inhibition), for each herbicide.

Caption: Workflow for a greenhouse dose-response assay.

3.2. Field Trials

Field trials are essential to evaluate herbicide performance under real-world conditions.

Methodology:

• Site Selection: Choose a field with a natural and diverse weed population.

• Plot Design: Establish a randomized complete block design with multiple replications for each treatment.

• Treatments: Include cis-2-Amino-1-hydroxycyclobutane-1-acetic acid at various application rates, other natural herbicides, a synthetic herbicide standard, and an untreated control.

• Application: Apply herbicides at the appropriate weed growth stage.

• Data Collection: Periodically assess weed control efficacy (e.g., percent weed cover reduction) and crop tolerance (if applicable).

• Yield Analysis: At the end of the growing season, measure crop yield to determine the impact of weed control.

Conclusion

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid presents a potentially valuable addition to the natural herbicide landscape due to its distinct, systemic mode of action. While further research, particularly comparative field trials, is necessary to fully elucidate its efficacy spectrum and practical applications, its antimetabolite properties suggest the potential for more selective and thorough weed control compared to many currently available natural contact herbicides. The experimental protocols outlined in this guide provide a framework for future research to rigorously evaluate and compare this promising compound against other natural and synthetic herbicide options.

References

• Efficacy and cost of four plant-derived, natural herbicides for certified organic agriculture. Pest Management Science, 81(6), 3391-3402. [Link]

• Efficacy Comparison of Some New Natural-Product Herbicides for Weed Control at Two Growth Stages. Weed Technology, 23(3), 354-359. [Link]

• An Efficacy Trial of Potential Herbicides for Use in Organic Systems. North Dakota State University Agriculture. [Link]

• Efficacy Comparison of Some New Natural-Product Herbicides for Weed Control at Two Growth Stages. Weed Technology, 23(3), 354-359. [Link]

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid - the niddk central repository. [Link]

• Natural Herbicides: Are they effective? | UC Weed Science. [Link]

• Natural Compounds as Next-Generation Herbicides. Frontiers in Plant Science, 6, 809. [Link]

• Comparison of natural and chemical herbicides for weed management in Veracruz, Mexico. Ecosistemas y Recursos Agropecuarios, 12(1). [Link]

• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | Perceptive BioScience. [Link]

• Comparing the efficacy of organic and conventional herbicides for the control of invasive plant species | Sierra Foothill Research and Extension Center - UC Agriculture and Natural Resources. [Link]

• Efficacy Comparison of Some New Natural-Product Herbicides for Weed Control at Two Growth Stages | Semantic Scholar. [Link]

Sources

• 1. Efficacy and cost of four plant-derived, natural herbicides for certified organic agriculture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Natural Compounds as Next-Generation Herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparing the efficacy of organic and conventional herbicides for the control of invasive plant species | Sierra Foothill Research and Extension Center [ucanr.edu]
• 4. cis-2-Amino-1-hydroxycyclobutane-1- acetic acid, CasNo.108428-42-8 Zhejiang Huida Biotech Co., Ltd China (Mainland) [huidabiotech.lookchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | THE NIDDK CENTRAL REPOSITORY [niddkrepository.org]
• 7. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | Perceptive BioScience [perceptivebioscience.com]
• 8. Efficacy Comparison of Some New Natural-Product Herbicides for Weed Control at Two Growth Stages | Weed Technology | Cambridge Core [cambridge.org]
• 9. bioone.org [bioone.org]
• 10. Natural Herbicides: Are they effective? | UC Weed Science (weed control, management, ecology, and minutia) [ucanr.edu]
• 11. ag.ndsu.edu [ag.ndsu.edu]

A Comparative Guide to Amino Acid Antimetabolites Targeting Cysteine and Methionine Biosynthesis

For researchers, scientists, and drug development professionals, the strategic disruption of essential metabolic pathways offers a powerful tool for discovery and innovation. Among these, the inhibition of amino acid biosynthesis has proven to be a particularly fruitful area, leading to the development of potent herbicides and novel therapeutic agents. This guide provides an in-depth comparison of amino acid antimetabolites that target the vital cysteine and methionine biosynthesis pathways, with a special focus on the conformationally restricted molecule, cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Introduction: The Significance of Cysteine and Methionine Biosynthesis

In plants and microorganisms, the synthesis of the sulfur-containing amino acids, L-cysteine and L-methionine, is fundamental for survival. These amino acids are not only essential building blocks for proteins but also serve as precursors for a vast array of vital compounds, including coenzymes, antioxidants like glutathione, and signaling molecules. The absence of these pathways in animals makes their constituent enzymes attractive targets for the development of selective inhibitors, such as herbicides, with low mammalian toxicity[1][2].

The biosynthesis of cysteine is the primary entry point of reduced sulfur into organic compounds. This pathway is intricately regulated and involves two key enzymes: Serine Acetyltransferase (SAT) and O-acetylserine (thiol) lyase (OAS-TL)[3][4][5]. Methionine synthesis, in turn, utilizes cysteine as a sulfur donor in a pathway involving enzymes such as Cystathionine γ-synthase (CGS)[6][7]. Disruption of any of these enzymatic steps can lead to a cascade of metabolic imbalances, ultimately resulting in cell death.

The Rise of Conformationally Restricted Inhibitors: A Case Study of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid has been identified as a potent herbicidal antimetabolite. Its mode of action is characterized by the induction of chlorosis in Arabidopsis thaliana, a condition that can be reversed by the external application of L-cysteine or L-methionine[8][9]. This observation strongly suggests that the compound inhibits one or more enzymes within these amino acid biosynthetic pathways.

The defining structural feature of this molecule is its cyclobutane ring. This rigid structure imparts significant conformational constraint, a widely employed strategy in medicinal chemistry and agrochemical design. By locking the molecule into a specific three-dimensional shape, conformational restriction can enhance its binding affinity and specificity for the target enzyme, leading to increased potency and potentially reduced off-target effects.

While the precise enzymatic target of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid has not been definitively elucidated in publicly available literature, its effects point towards the key regulatory enzymes in cysteine and methionine synthesis.

Comparative Analysis of Amino Acid Antimetabolites

To understand the performance of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in the broader context of amino acid antimetabolites, it is instructive to compare it with other known inhibitors of the cysteine and methionine biosynthesis pathways.

Inhibitors of Serine Acetyltransferase (SAT)

SAT catalyzes the conversion of L-serine to O-acetylserine, the first committed step in cysteine synthesis. Its inhibition leads to a depletion of the substrate for the subsequent enzyme, OAS-TL.

Inhibitor	Chemical Class	Organism/Enzyme	IC50/Ki	Reference
Compound 7 (from Magalhães et al., 2020)	Phenyl-thiosemicarbazone derivative	Salmonella enterica Serine Acetyltransferase	14 µM (IC50)	[10]
Alkyl Gallates (e.g., Octyl Gallate)	Gallic acid ester	Escherichia coli Serine O-acetyltransferase (CysE)	Potent inhibitor (specific IC50 not provided)	[2]

Inhibitors of O-acetylserine (thiol) lyase (OAS-TL)

OAS-TL is responsible for the final step of cysteine synthesis, incorporating sulfide into O-acetylserine.

Inhibitor	Chemical Class	Organism/Enzyme	Ki	Reference
S-benzyl-L-cysteine (SBC)	Cysteine derivative	Arabidopsis thaliana O-acetylserine (thiol) lyase	Kic = 4.29 mM, Kiu = 5.12 mM (non-competitive)	[11]

Inhibitors of Cystathionine γ-synthase (CGS)

CGS is a key regulatory enzyme in the methionine biosynthesis pathway, catalyzing the formation of cystathionine from O-phosphohomoserine and cysteine.

Inhibitor	Chemical Class	Organism/Enzyme	Activity	Reference
Propargylglycine (PAG)	Alkyne amino acid	Plant Cystathionine γ-synthase	Potent inhibitor	[12]
Phenyl-benzamide derivatives	Phenyl-benzamide	Plant Cystathionine γ-synthase	Active inhibitors	[6]

Experimental Protocols

To facilitate comparative studies of these and novel amino acid antimetabolites, the following detailed protocols are provided.

Protocol 1: In Vitro Enzyme Inhibition Assay for Serine Acetyltransferase (SAT)

This protocol is adapted from methodologies used for bacterial SAT and can be optimized for plant-derived enzymes[2][3].

Principle: The activity of SAT is measured by monitoring the production of Coenzyme A (CoA) using the chromogenic reagent 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), which reacts with the free thiol of CoA to produce a yellow-colored product (TNB) that can be measured spectrophotometrically at 412 nm.

Materials:

• Purified recombinant SAT enzyme

• Acetyl-CoA

• L-serine

• DTNB (Ellman's reagent)

• Tris-HCl buffer (pH 8.0)

• Test inhibitor compound (e.g., cis-2-Amino-1-hydroxycyclobutane-1-acetic acid)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of the test inhibitor in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the following to each well:

  • 50 mM Tris-HCl buffer (pH 8.0)

  • 1 mM DTNB

  • 1 mM L-serine

  • Varying concentrations of the test inhibitor.

  • A control well with solvent only.

• Pre-incubate the plate at 25°C for 5 minutes.

• Initiate the reaction by adding 0.1 mM acetyl-CoA to each well.

• Immediately measure the absorbance at 412 nm at regular intervals (e.g., every 30 seconds) for 10-15 minutes using a microplate reader.

• Calculate the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration.

• Plot the reaction velocity against the inhibitor concentration to determine the IC50 value.

Workflow for In Vitro SAT Inhibition Assay

Caption: Workflow for SAT enzyme inhibition assay.

Protocol 2: In Vivo Herbicidal Efficacy Assay using Arabidopsis thaliana

Principle: This whole-plant assay assesses the herbicidal effect of the test compounds by observing phenotypic changes, such as chlorosis and growth inhibition, and can be used to confirm the rescue effect of supplemented amino acids.

Materials:

• Arabidopsis thaliana seeds (wild-type, e.g., Col-0)

• Murashige and Skoog (MS) agar plates

• Test inhibitor compounds

• L-cysteine and L-methionine solutions

• Growth chamber with controlled light and temperature

Procedure:

• Surface-sterilize Arabidopsis thaliana seeds and sow them on MS agar plates.

• Cold-stratify the seeds at 4°C for 2-3 days to synchronize germination.

• Transfer the plates to a growth chamber (e.g., 22°C, 16-hour light/8-hour dark cycle).

• After germination (e.g., 5-7 days), transfer seedlings to fresh MS plates containing:

  • Control (MS medium only)

  • MS medium with a range of concentrations of the test inhibitor.

  • MS medium with the test inhibitor plus L-cysteine.

  • MS medium with the test inhibitor plus L-methionine.

• Continue to grow the seedlings in the growth chamber for another 7-14 days.

• Document the phenotype of the seedlings daily, noting the degree of chlorosis, root growth, and overall plant size.

• Quantify the effects by measuring root length and fresh weight of the seedlings at the end of the experiment.

Logical Flow of In Vivo Herbicidal Assay

Caption: In vivo herbicidal efficacy assay workflow.

Conclusion

The study of amino acid antimetabolites is a dynamic field with significant implications for agriculture and medicine. While the specific molecular target of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid requires further investigation, its characteristics underscore the potential of conformationally restricted molecules as potent and selective enzyme inhibitors. By employing the comparative frameworks and experimental protocols outlined in this guide, researchers can effectively evaluate novel antimetabolites, elucidate their mechanisms of action, and contribute to the development of next-generation compounds for targeted metabolic disruption.

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A Comparative Conformational Analysis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and Other Cyclobutane Amino Acids

A Guide for Researchers in Medicinal Chemistry and Drug Discovery

The incorporation of conformationally constrained amino acids into peptides and small molecules is a powerful strategy in drug design.[1][2] By reducing the conformational flexibility of a molecule, it is possible to pre-organize it into a bioactive conformation, leading to enhanced potency, selectivity, and metabolic stability. Cyclobutane amino acids, with their unique puckered four-membered ring structure, have emerged as valuable building blocks in this endeavor.[3][4] This guide provides an in-depth comparative analysis of the conformational properties of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and other key cyclobutane amino acids, offering insights for their strategic application in medicinal chemistry.

The Significance of the Cyclobutane Ring in Amino Acid Scaffolds

The cyclobutane ring imparts significant conformational rigidity compared to its acyclic or larger ring counterparts.[4][5] Unlike the relatively planar cyclopropane or the more flexible cyclopentane and cyclohexane rings, the cyclobutane moiety exists in a dynamic equilibrium between puckered conformations.[6][7] This puckering, characterized by a dihedral angle of approximately 25°, alleviates torsional strain that would be present in a planar structure.[7] The substitution pattern on the cyclobutane ring dictates the preferred puckering mode and the spatial orientation of the amino and carboxyl groups, thereby influencing the overall shape of the molecule and its ability to engage with biological targets.[4]

"cis-2-Amino-1-hydroxycyclobutane-1-acetic acid": A Unique Scaffold

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a particularly interesting scaffold due to the presence of three key functional groups: an amino group, a carboxylic acid, and a hydroxyl group, all attached to a constrained cyclobutane ring. The cis relationship between the amino group and the hydroxyacetic acid moiety at the C1 and C2 positions imposes specific conformational constraints. This compound has been identified as a herbicidal antimetabolite, highlighting its biological activity.[8]

The presence of the hydroxyl group introduces the potential for intramolecular hydrogen bonding, which can further restrict the conformational landscape.[9][10][11] The interplay between the ring puckering and the potential for hydrogen bonding between the hydroxyl, amino, and carboxyl groups is a critical determinant of its preferred conformation in different environments.

Comparative Conformational Analysis

To understand the unique properties of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, it is essential to compare its conformational features with other well-studied cyclobutane amino acids. This comparison will focus on the influence of stereochemistry (cis vs. trans), the position of the amino group (α, β, γ), and the presence of additional substituents.

Cyclobutane Amino Acid	Key Structural Features	Dominant Conformational Characteristics	Impact on Peptide Structure
cis-2-Amino-1-hydroxycyclobutane-1-acetic acid	cis-1,2-disubstituted; α-hydroxy, α-amino acid analog	Puckered ring with a propensity for intramolecular hydrogen bonding involving the hydroxyl group. This can lead to a more folded and rigid conformation.	Induces tight turns and specific folded structures in peptides. The hydroxyl group can act as a hydrogen bond donor or acceptor, influencing local secondary structure.
trans-2-Aminocyclobutane-1-carboxylic acid	trans-1,2-disubstituted; β-amino acid	Adopts a more extended conformation compared to its cis isomer. Intermolecular hydrogen bonding is favored over intramolecular hydrogen bonding.[12][13]	Promotes the formation of extended, strand-like structures or well-defined helical folds in peptides, depending on the sequence context.[12][14]
cis-2-Aminocyclobutane-1-carboxylic acid	cis-1,2-disubstituted; β-amino acid	Less pre-organized for defined secondary structures compared to the trans isomer. Tends to adopt more flexible or strand-like conformations.[12][15]	Often disrupts regular secondary structures, but can be used to introduce specific kinks or turns in a peptide backbone.[12]
1-Amino-3-cyclobutanecarboxylic acid (γ-amino acid)	1,3-disubstituted	The greater separation between the amino and carboxyl groups allows for more conformational flexibility compared to 1,2-disubstituted analogs. Can still induce turns.	Can be used to create larger ring structures within peptides or to span longer distances in a receptor binding pocket.
1-Amino-1-cyclobutanecarboxylic acid (α-amino acid)	Geminally disubstituted	Highly constrained, limiting the Ramachandran space accessible to the peptide backbone.	Strongly promotes turn or helical conformations in peptides due to the steric bulk of the cyclobutane ring.

Experimental and Computational Methodologies for Conformational Analysis

A synergistic approach combining experimental and computational techniques is crucial for a comprehensive understanding of the conformational preferences of these constrained amino acids.[16]

Experimental Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Two-dimensional NMR techniques, such as COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy), are powerful tools for elucidating the conformation of molecules in solution.[17][18][19] By analyzing through-bond and through-space proton-proton correlations, it is possible to determine the relative orientation of substituents on the cyclobutane ring and deduce the preferred puckering state.

• X-ray Crystallography: This technique provides high-resolution structural information in the solid state.[20][21][22][23] Crystal structures of cyclobutane amino acids and peptides containing them offer definitive insights into bond lengths, bond angles, and the puckering of the cyclobutane ring.[24]

Computational Modeling:

• Quantum Mechanics (QM) Calculations: Methods like Density Functional Theory (DFT) can be used to calculate the relative energies of different conformations and to map the potential energy surface of the cyclobutane ring puckering.[25]

• Molecular Dynamics (MD) Simulations: MD simulations can provide insights into the dynamic behavior of these molecules in solution, revealing the equilibrium between different puckered states and the influence of solvent on conformational preferences.[26]

Experimental Protocols

Protocol 1: 2D NMR Spectroscopy for Conformational Analysis

This protocol outlines the general steps for acquiring and analyzing 2D NMR spectra to determine the solution conformation of a cyclobutane amino acid.[27]

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5-10 mg of the cyclobutane amino acid in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent can influence the observed conformation due to varying hydrogen bonding capabilities.

• 1D ¹H NMR Acquisition: Acquire a standard 1D proton NMR spectrum to identify all proton resonances and to optimize spectral parameters such as the spectral width and receiver gain.

• COSY Spectrum Acquisition: Acquire a 2D COSY spectrum to establish proton-proton scalar coupling networks. This will help in assigning the protons on the cyclobutane ring and the side chain.

• NOESY/ROESY Spectrum Acquisition: Acquire a 2D NOESY (for larger molecules) or ROESY (for smaller molecules) spectrum to identify through-space correlations between protons. The intensity of the cross-peaks is inversely proportional to the sixth power of the distance between the protons, providing crucial distance restraints for conformational modeling.

• Data Processing and Analysis: Process the 2D spectra using appropriate software. Analyze the cross-peak patterns in the COSY and NOESY/ROESY spectra to assign all proton signals and to derive a set of interproton distance restraints.

• Structure Calculation: Use the derived distance restraints as input for molecular modeling software to generate a family of low-energy solution conformations consistent with the NMR data.

Visualization of Concepts

Ring Puckering of Cyclobutane

The cyclobutane ring is not planar but exists in a puckered conformation to relieve torsional strain. This puckering can be visualized as a "butterfly" motion.

Caption: Puckered conformation of a cyclobutane ring.

Intramolecular Hydrogen Bonding in cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

The cis stereochemistry and the presence of the hydroxyl group in the title compound can facilitate the formation of an intramolecular hydrogen bond, leading to a more compact and rigid structure.

Caption: Conformational analysis workflow.

Conclusion

The conformational analysis of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in comparison to other cyclobutane amino acids reveals the subtle yet profound impact of stereochemistry and substitution on the three-dimensional structure of these valuable building blocks. The cis orientation of the amino and hydroxyacetic acid groups, coupled with the potential for intramolecular hydrogen bonding, results in a highly constrained and pre-organized scaffold. This contrasts with the more extended conformations often adopted by trans-substituted cyclobutane amino acids. A thorough understanding of these conformational preferences, gained through a combination of advanced spectroscopic and computational methods, is paramount for the rational design of peptidomimetics and other bioactive molecules with improved pharmacological profiles.

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A Researcher's Guide to Validating the Plant Enzyme Target of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

This guide provides a comprehensive framework for researchers and drug development professionals to rigorously validate the molecular target of novel bioactive compounds in plants, using cis-2-Amino-1-hydroxycyclobutane-1-acetic acid as a case study. We will move beyond simple screening to build a robust, multi-faceted case for target engagement, emphasizing the scientific rationale behind each experimental choice.

Introduction: The Challenge of Target Deconvolution

Identifying the specific molecular target of a bioactive compound is a critical step in both fundamental plant biology research and the development of new agrochemicals. A compound's observed phenotype—such as altered growth or stress resistance—is the result of its interaction with one or more cellular targets. Without knowing the target, understanding the mechanism of action is impossible, and efforts to optimize the compound are based on guesswork rather than rational design.

cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is a synthetic amino acid derivative. Its structural similarity to 1-aminocyclopropane-1-carboxylic acid (ACC), the immediate precursor to the plant hormone ethylene, makes enzymes within the ethylene biosynthesis pathway highly probable targets. This guide will outline a systematic, evidence-based workflow to test this hypothesis and validate the specific enzyme target.

The Hypothesized Target: Ethylene Biosynthesis Pathway

Ethylene is a key gaseous hormone that regulates a wide array of processes in plants, including seed germination, root development, fruit ripening, and stress responses. Its biosynthesis is a simple, two-step pathway, making it an excellent system for target validation studies.

• ACC Synthase (ACS): This enzyme catalyzes the conversion of S-adenosyl-L-methionine (SAM) to 1-aminocyclopropane-1-carboxylic acid (ACC).

• ACC Oxidase (ACO): This enzyme mediates the final step, converting ACC to ethylene.

Given the structural analogy of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid to ACC, it could potentially act as a substrate, activator, or inhibitor of either ACS or ACO. Our validation strategy will therefore focus on dissecting its interaction with these two key enzymes.

Caption: A logical workflow for target validation, progressing from initial in vitro biochemical assays to conclusive in planta genetic evidence.

Comparative Guide to Target Validation Methodologies

Here we compare several key methodologies for validating the interaction of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid with ACS and ACO.

Biochemical Assays: In Vitro Enzyme Kinetics

Principle: To determine if the compound directly affects the catalytic activity of the purified target enzyme. This is the essential first step to establish a direct interaction.

Detailed Protocol: ACC Synthase (ACS) Activity Assay

• Enzyme Source: Express and purify recombinant ACS protein from a suitable system (e.g., E. coli or insect cells). Key plant isoforms to test include Arabidopsis ACS2 and ACS6.

• Reaction Buffer: Prepare a reaction buffer (e.g., 100 mM EPPS pH 8.5, 10 µM pyridoxal-5'-phosphate).

• Inhibitor Preparation: Prepare a stock solution of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid in the reaction buffer. Perform a serial dilution to create a range of concentrations (e.g., 1 nM to 100 µM).

• Assay Procedure:

  • In a 96-well plate, add 20 µL of the purified ACS enzyme.

  • Add 10 µL of the compound at various concentrations (or buffer as a control).

  • Pre-incubate for 15 minutes at 25°C to allow for binding.

  • Initiate the reaction by adding 20 µL of the substrate, S-adenosyl-L-methionine (SAM).

  • Incubate for 1 hour at 25°C.

  • Stop the reaction by adding a quenching agent.

• Detection: The product, ACC, can be quantified using HPLC coupled with fluorescence detection after derivatization with o-phthalaldehyde (OPA).

• Data Analysis: Plot the reaction rate against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Expected Results: A dose-dependent decrease in ACC production would indicate that the compound is an inhibitor of ACS.

Biophysical Assays: Differential Scanning Fluorimetry (DSF)

Principle: Also known as a Thermal Shift Assay, DSF measures the change in the thermal denaturation temperature (Tm) of a protein upon ligand binding. Binding of a small molecule typically stabilizes the protein, leading to an increase in its Tm. This provides strong evidence of direct physical interaction.

Detailed Protocol: DSF for ACS/Compound Interaction

• Reagents:

  • Purified ACS protein (0.1-0.2 mg/mL in a suitable buffer, e.g., HEPES-buffered saline).

  • SYPRO Orange dye (a fluorescent probe that binds to hydrophobic regions of unfolded proteins).

  • cis-2-Amino-1-hydroxycyclobutane-1-acetic acid at various concentrations.

• Assay Setup (in a 96-well qPCR plate):

  • To each well, add 2 µL of the compound dilution.

  • Add 18 µL of a master mix containing the purified ACS protein and SYPRO Orange dye.

  • Include controls: protein + dye + buffer (no compound) and buffer + dye (no protein).

• Instrumentation: Run the assay in a real-time PCR machine.

  • Set up a melt curve experiment: ramp the temperature from 25°C to 95°C with a ramp rate of 0.5°C/minute.

  • Monitor fluorescence at each temperature increment.

• Data Analysis: As the protein unfolds, it exposes hydrophobic patches, causing the SYPRO Orange dye to bind and fluoresce. The peak of the first derivative of the melting curve corresponds to the Tm. A positive ΔTm (Tm with compound - Tm without compound) indicates stabilizing binding.

Expected Results: A concentration-dependent increase in the melting temperature (Tm) of the ACS protein in the presence of the compound confirms direct binding.

In Planta Physiological Assays: Ethylene Production Measurement

Principle: To determine if the compound affects the ethylene biosynthesis pathway within a living plant system. This is a crucial step to bridge the gap between in vitro activity and in planta efficacy.

Detailed Protocol: Ethylene Measurement in Arabidopsis Seedlings

• Plant Material: Grow Arabidopsis thaliana (Col-0) seedlings on Murashige and Skoog (MS) agar plates for 5 days.

• Treatment:

  • Prepare liquid MS medium containing a range of concentrations of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

  • Include a vehicle control (liquid MS only) and a positive control (e.g., 10 µM ACC to stimulate ethylene production, or aminoethoxyvinylglycine (AVG), a known ACS inhibitor).

  • Transfer 5-10 seedlings into a 4 mL gas chromatography (GC) vial containing 1 mL of the treatment solution.

• Incubation: Seal the vials with a gas-tight septum and incubate in the light for 4-6 hours.

• Measurement:

  • Using a gas-tight syringe, withdraw a 1 mL headspace sample from each vial.

  • Inject the sample into a gas chromatograph (GC) equipped with a flame ionization detector (FID) to quantify the ethylene concentration.

• Data Analysis: Normalize the ethylene production to the fresh weight of the seedlings. Compare the ethylene levels in treated samples to the controls.

Expected Results: If the compound inhibits ACS, you would expect to see a reduction in basal ethylene production. If it inhibits ACO, you would see a reduction in ethylene production in the seedlings co-treated with ACC.

Genetic Approaches: Mutant Analysis

Principle: To provide the most definitive evidence for the target's relevance in planta. If the compound acts through a specific enzyme, a plant lacking that enzyme (a knockout mutant) should be insensitive or show a significantly reduced response to the compound.

Detailed Protocol: Testing on ACS Knockout Mutants

• Plant Material: Obtain T-DNA insertion knockout mutants for key ACS genes (e.g., acs2, acs6, and the acs octuple mutant in Arabidopsis). Grow these alongside the wild-type (Col-0) control.

• Phenotypic Assay: A classic ethylene-related phenotype is the "triple response" in etiolated (dark-grown) seedlings, which includes inhibition of root and hypocotyl elongation and an exaggerated apical hook.

• Experimental Setup:

  • Sterilize and sow seeds of wild-type and mutant lines on MS plates containing a range of concentrations of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

  • Wrap the plates in foil and store them at 4°C for 2 days (stratification).

  • Place the plates vertically in a dark growth chamber for 3 days.

• Measurement: Scan the plates and use software like ImageJ to measure the length of the hypocotyls and roots.

• Data Analysis: Compare the dose-response curves for the wild-type and mutant lines.

Expected Results: If ACS is the primary target of the compound's inhibitory action, the acs mutant seedlings, which already have low ethylene production and a reduced triple response, should show significantly less sensitivity to the compound compared to the wild-type seedlings.

Summary Comparison of Validation Methodologies

Methodology	Information Gained	Throughput	Cost	Required Expertise	Pros	Cons
Biochemical Assays	Direct enzyme inhibition (IC50), mechanism of inhibition.	High	Medium	High (Protein Purification)	Quantitative, direct evidence of enzyme modulation.	May not reflect in vivo conditions; requires pure protein.
Biophysical Assays (DSF)	Direct physical binding (ΔTm), binding affinity (Kd).	High	Medium	Medium	Confirms direct binding; label-free.	Does not indicate functional effect (inhibition vs. activation).
In Planta Assays	Physiological relevance, effect on the pathway in a living system.	Medium	Low	Low	High biological relevance; links molecular activity to phenotype.	Indirect evidence; compound metabolism can complicate results.
Genetic Validation	Definitive in vivo target relevance.	Low	Low	Medium	The "gold standard" for target validation.	Mutants may have compensatory mechanisms; can be time-consuming.

Conclusion: Building a Conclusive Case

Validating the target of a novel compound like cis-2-Amino-1-hydroxycyclobutane-1-acetic acid requires a methodical and multi-faceted approach. No single experiment is sufficient. By systematically progressing from direct in vitro biochemical and biophysical assays to in planta physiological and genetic studies, researchers can build a powerful, self-validating case. The convergence of evidence from these distinct but complementary methodologies provides the highest level of confidence in target identification, paving the way for a deeper understanding of its biological function and potential applications.

References

• Title: A Method for the Routine Assay of 1-Aminocyclopropane-1-carboxylate Synthase Activity in Plant Tissues. Source: Analytical Biochemistry URL: [Link]

• Title: Differential scanning fluorimetry: A method to measure protein stability and ligand binding. Source: Nature Protocols URL: [Link]

• Title: Ethylene gas measurements from plant seedlings using gas chromatography. Source: Bio-protocol URL: [Link]

• Title: Genetic evidence that the Arabidopsis ACC synthase gene ACS5 is involved in the wound-induced production of ethylene. Source: The Plant Journal URL: [Link]

• Title: The Ethylene Biosynthesis and Signaling Pathways. Source: The Plant Cell URL: [Link]

A Comparative Guide to the Structure-Activity Relationship of cis-2-Amino-1-hydroxycyclobutane-1-acetic Acid Analogs as Potential Neuromodulatory Agents

Abstract: The introduction of conformational constraints into bioactive molecules is a cornerstone of modern medicinal chemistry, offering a powerful strategy to enhance potency, selectivity, and metabolic stability. Cyclobutane-containing amino acids, as rigid scaffolds, have emerged as valuable building blocks in this endeavor. This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. While the parent molecule is noted for herbicidal properties, its rigid α-amino acid framework presents a compelling starting point for designing novel modulators of neuronal targets.[1] Drawing on established principles from related aminocycloalkane carboxylic acids, we will explore a series of hypothetical structural modifications and their predicted impact on N-Methyl-D-aspartate (NMDA) receptor antagonism, a critical target in the pathophysiology of numerous neurological disorders.[2][3] This analysis is supported by detailed experimental protocols for in-vitro and in-vivo validation, providing researchers with a robust framework for initiating drug discovery programs based on this unique scaffold.

Introduction: The Rationale for Constrained Scaffolds in Neuroscience

The inherent flexibility of many endogenous ligands allows them to adopt multiple conformations, often leading to promiscuous binding across different receptor subtypes and subsequent off-target effects. By incorporating rigid structural elements, such as a cyclobutane ring, into a molecule's design, we can lock it into a specific bioactive conformation.[4] This pre-organization reduces the entropic penalty of binding, potentially increasing affinity and enhancing selectivity for the desired biological target.

The cis-2-Amino-1-hydroxycyclobutane-1-acetic acid scaffold integrates several key pharmacophoric features:

• An α-amino acid moiety , crucial for recognition at many receptor binding sites.

• A cyclobutane ring , which imparts significant conformational rigidity compared to an open-chain analog.

• A hydroxyl group , which can act as a hydrogen bond donor or acceptor, providing an additional point of interaction or a handle for further derivatization.

• Defined cis-stereochemistry , which orients the amino and hydroxyl-acetic acid groups on the same face of the ring, creating a specific spatial arrangement for molecular recognition.

While literature on this specific parent molecule is sparse, extensive research on related 1-aminocyclobutanecarboxylic acid derivatives has demonstrated their potential as potent and selective NMDA receptor antagonists with significant anticonvulsant activity.[2] The NMDA receptor, a key player in excitatory neurotransmission, is implicated in conditions like epilepsy, ischemic stroke, and neurodegenerative diseases, making it a high-value therapeutic target.[5][6] This guide will therefore focus on the comparative SAR of analogs designed to target this receptor complex.

The NMDA Receptor: A Complex Therapeutic Target

The NMDA receptor is a heterotetrameric ion channel that requires the binding of two co-agonists, glutamate and glycine (or D-serine), for activation.[6] Its function is fundamental to synaptic plasticity, learning, and memory. However, its overactivation leads to excessive calcium influx and excitotoxicity, a common pathway in neuronal cell death. NMDA receptor antagonists can be classified based on their binding site, including competitive antagonists at the glutamate or glycine sites and uncompetitive channel blockers that bind within the ion channel pore.[3]

Caption: Simplified schematic of the NMDA receptor highlighting key binding sites.

Comparative Structure-Activity Relationship (SAR) of Analogs

To explore the potential of the cis-2-Amino-1-hydroxycyclobutane-1-acetic acid scaffold, we propose a systematic evaluation of analogs with modifications at key positions. The following table outlines these hypothetical analogs and their predicted activity based on established principles for NMDA receptor antagonists, where acidic side chains are known to enhance potency.[2]

Analog ID	Modification from Parent Scaffold	Rationale for Modification	Predicted NMDA Receptor Affinity (Ki)	Predicted Anticonvulsant Activity (ED50)
Parent	cis-2-Amino-1-hydroxycyclobutane-1-acetic acid	Baseline scaffold	> 100 µM	Inactive
A-1	Removal of the C1 hydroxyl group	Assess the importance of H-bonding at C1.	> 50 µM	Inactive
A-2	Esterification of the carboxylic acid (Methyl ester)	Increased lipophilicity; may act as a prodrug.	> 100 µM (inactive in vitro)	Low to Inactive
A-3	Substitution at C3 with a carboxyethyl group	Introduce a terminal acidic group to mimic glutamate, known to increase potency in related scaffolds.[2]	0.1 - 1.0 µM	10 - 20 mg/kg
A-4	Substitution at C3 with a phosphonoethyl group	The phosphonate group is a potent glutamate bioisostere, often leading to high-affinity antagonists.[2]	< 0.1 µM	5 - 15 mg/kg
A-5	trans-isomer of Parent	Evaluate the impact of stereochemistry on pharmacophore orientation.	> 100 µM	Inactive
A-6	trans-isomer of A-4	Determine if the trans configuration can accommodate the phosphonoethyl side chain for optimal binding.	1.0 - 10 µM	20 - 50 mg/kg

Interpretation: The primary driver of activity is predicted to be the introduction of an acidic side chain at the C3 position (Analogs A-3 and A-4 ). This modification is designed to target the glutamate binding site of the NMDA receptor. The phosphonate moiety in A-4 is expected to yield the highest potency due to its strong interaction with basic residues in the binding pocket. The stereochemical arrangement is also critical; the cis configuration is hypothesized to present the amino acid and the C3 side chain in a more favorable orientation for receptor binding than the trans configuration.

Experimental Validation: Methodologies and Protocols

To validate the predicted SAR, a systematic screening process involving both in-vitro and in-vivo assays is essential. The following protocols provide a self-validating framework for assessing the neurological activity of the synthesized analogs.

Protocol 1: In-Vitro NMDA Receptor Binding Assay

This protocol determines the affinity of a test compound for the NMDA receptor by measuring its ability to displace a known radiolabeled ligand.

Causality and Rationale: This experiment is the first step in validating the SAR hypothesis. It directly measures the molecular interaction between the analog and its intended target, providing a quantitative measure of binding affinity (Ki). A high affinity suggests the compound successfully engages the receptor. We utilize a competitive binding format with [3H]MK-801, an uncompetitive channel blocker, in the presence of saturating concentrations of glutamate and glycine to ensure the receptor is in an open state.[7]

Caption: Workflow for the in-vitro NMDA receptor competitive binding assay.

Step-by-Step Methodology:

• Receptor Preparation: Prepare a crude synaptic membrane fraction from rat forebrains as described by Reynolds and Sharma (1999).[7] Determine the protein concentration using a Bradford assay.

• Assay Setup: In a 96-well plate, combine the following in order:

  • HEPES buffer (pH 7.4).

  • 100 µM glutamate and 10 µM glycine (to activate receptors).

  • Seven different concentrations of the test analog (e.g., 10⁻¹⁰ M to 10⁻⁴ M).

  • ~1.5 nM [3H]MK-801 (radioligand).

  • 100 µg of membrane protein.

• Controls:

  • Total Binding: Wells containing all components except the test analog.

  • Non-specific Binding: Wells containing all components plus a high concentration (e.g., 30 µM) of unlabeled MK-801 to saturate all binding sites.[7]

• Incubation: Incubate the plate at room temperature for 2 hours on a mechanical rocker to reach equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters using a cell harvester. Wash each filter three times with ice-cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the trapped tritium using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding (Total Binding - Non-specific Binding). Plot the percentage of specific binding against the logarithm of the test analog concentration. Determine the IC50 value (the concentration of analog that inhibits 50% of specific binding) using non-linear regression. Calculate the affinity constant (Ki) using the Cheng-Prusoff equation.

Protocol 2: In-Vivo Anticonvulsant Screening

This protocol assesses the ability of a test compound to protect against seizures in animal models, providing a measure of its functional effect in a complex biological system.

Causality and Rationale: A high binding affinity in vitro does not always translate to in-vivo efficacy. This step is crucial to determine if the compound can cross the blood-brain barrier, engage the target in a living system, and produce a therapeutically relevant physiological response. We use two standard models: the Maximal Electroshock (MES) test, which is predictive of efficacy against generalized tonic-clonic seizures, and the Pentylenetetrazol (PTZ) test, a model for myoclonic and absence seizures.[8][9]

Step-by-Step Methodology (MES Test):

• Animal Preparation: Use male Swiss mice (20-25 g). Administer the test analog intraperitoneally (i.p.) or intracerebroventricularly (i.c.v.) if blood-brain barrier penetration is a concern.[2] A control group receives the vehicle.

• Dosing: Test a range of doses (e.g., 10, 30, 100 mg/kg) to determine a dose-response relationship.

• Induction of Seizure: At the time of predicted peak effect (e.g., 30 minutes post-injection), deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 s) via corneal or ear-clip electrodes.[9]

• Observation: Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure. Absence of this phase is considered protection.

• Data Analysis: Calculate the percentage of animals protected at each dose. Determine the ED50 (the dose required to protect 50% of the animals) using probit analysis.

Step-by-Step Methodology (PTZ Test):

• Animal Preparation and Dosing: As described for the MES test.

• Induction of Seizure: At the time of predicted peak effect, administer a subcutaneous (s.c.) injection of PTZ at a convulsant dose (e.g., 85 mg/kg).[9]

• Observation: Observe the mice for 30 minutes for the onset of clonic seizures (characterized by spasms lasting more than 5 seconds). The absence of such seizures is considered protection.

• Data Analysis: Calculate the percentage of animals protected at each dose and determine the ED50.

Conclusion and Future Directions

This guide presents a structured, hypothesis-driven approach to evaluating the structure-activity relationship of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid analogs. The central hypothesis, grounded in established medicinal chemistry principles for NMDA receptor antagonists, is that the introduction of a C3-acidic side chain onto the rigid cyclobutane scaffold will confer potent antagonist and anticonvulsant activity.[2] The cis stereochemistry is predicted to be crucial for optimal pharmacophore presentation.

The provided experimental protocols for in-vitro binding and in-vivo functional assessment offer a clear and robust pathway for validating these predictions. Analogs demonstrating high potency and efficacy in these assays, particularly A-4 , would become lead candidates for further optimization. Subsequent studies should focus on refining the length and acidity of the side chain, exploring substitutions at other positions on the ring, and conducting comprehensive ADME/Tox profiling to develop candidates with drug-like properties suitable for preclinical development.

References

• Title: A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate Source: JoVE Journal URL: [Link]

• Title: Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability Source: MDPI URL: [Link]

• Title: Experimental protocols for competition binding assays Source: ResearchGate URL: [Link]

• Title: Determination of anticonvulsant activity of drugs using animal models Source: Slideshare URL: [Link]

• Title: Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities Source: The Open Medicinal Chemistry Journal URL: [Link]

• Title: Experimental Models for the Discovery of Novel Anticonvulsant Drugs: Focus on Pentylenetetrazole-Induced Seizures and Associated Memory Deficits Source: PubMed URL: [Link]

• Title: METHODS AND CONSIDERATIONS FOR EXPERIMENTAL EVALUATION OF ANTIEPILEPTIC DRUGS Source: Indian Journal of Pharmacology URL: [Link]

• Title: Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities Source: PMC URL: [Link]

• Title: NMDA receptor binding studies Source: Bio-protocol URL: [Link]

• Title: Cyclobutane Biomolecules: Synthetic Approaches to Amino Acids, Peptides and Nucleosides Source: Bentham Science Publishers URL: [Link]

• Title: Cyclobutanes in Small‐Molecule Drug Candidates Source: PMC - PubMed Central URL: [Link]

• Title: A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate Source: PubMed Central URL: [Link]

• Title: Mechanism of NMDA receptor inhibition and activation Source: PMC - PubMed Central URL: [Link]

• Title: Laboratory Evaluation of Antiepileptic Drugs Source: ResearchGate URL: [Link]

• Title: Design, Synthesis, and Evaluation of Anticonvulsant Activities of New Triazolopyrimidine Derivatives Source: PMC - NIH URL: [Link]

• Title: Stereoselective synthesis of (cis/trans)-2-hydroxycyclobutane amino acids Source: ResearchGate URL: [Link]

• Title: Synthesis, NMDA receptor antagonist activity, and anticonvulsant action of 1-aminocyclobutanecarboxylic acid derivatives Source: PubMed URL: [Link]

• Title: cis-2-Amino-1-hydroxycyclobutane-1-acetic acid Source: Perceptive BioScience URL: [Link]

• Title: Amino-alkyl-cyclohexanes as a novel class of uncompetitive NMDA receptor antagonists Source: PubMed URL: [Link]

• Title: NMDA receptor antagonist Source: Wikipedia URL: [Link]

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• 1. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid | Perceptive BioScience [perceptivebioscience.com]
• 2. Synthesis, NMDA receptor antagonist activity, and anticonvulsant action of 1-aminocyclobutanecarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to Weed Cross-Resistance Profiles in Relation to the Novel Herbicide cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

A Note on the Investigated Compound: The herbicide "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" (hereafter referred to as CAHCA) represents a novel chemical entity for which public-domain data on field performance and weed resistance is not available. To provide a robust and scientifically grounded guide that adheres to the principles of cross-resistance analysis, this document will utilize Glyphosate , a well-characterized herbicide, as a proxy for CAHCA. The mode of action, experimental data, and resistance mechanisms discussed are based on extensive research into glyphosate. This approach allows for a realistic and instructive demonstration of the methodologies required to assess a new herbicide's cross-resistance profile.

Introduction: Understanding the Challenge of Herbicide Resistance

The introduction of any new herbicide active ingredient, such as CAHCA, into the agricultural landscape necessitates a thorough evaluation of its potential for selecting resistant weed biotypes. Of critical importance is the concept of cross-resistance , where a weed population develops resistance to a herbicide to which it has never been exposed, due to a mechanism that confers resistance to another, previously used herbicide.

This guide serves as a technical resource for researchers and weed scientists, outlining the principles and methodologies for investigating the cross-resistance profile of CAHCA. By leveraging the extensive knowledge base of glyphosate as our model compound, we will explore the biochemical pathways, genetic mechanisms, and experimental workflows required to predict, identify, and manage potential resistance issues.

1.1 The Mode of Action of CAHCA (as modeled by Glyphosate)

CAHCA is a systemic herbicide that inhibits the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS) . This enzyme is a key component of the shikimate pathway, which is responsible for the biosynthesis of aromatic amino acids (tyrosine, tryptophan, and phenylalanine) in plants and microorganisms. Inhibition of EPSPS leads to a depletion of these essential amino acids, causing a cessation of growth and eventual plant death.

The specificity of this target is a double-edged sword. While the shikimate pathway is absent in animals, making the herbicide relatively low in toxicity to mammals, its singular target site can be a focal point for the evolution of resistance.

Mechanisms of Resistance to EPSPS Inhibitors

Understanding the biochemical and genetic basis of resistance is fundamental to designing effective cross-resistance studies. For EPSPS inhibitors like CAHCA, two primary types of resistance mechanisms have been extensively documented.

2.1 Target-Site Resistance (TSR)

This form of resistance involves modifications to the EPSPS enzyme itself, preventing the herbicide from binding effectively.

• Gene Mutations: Single nucleotide polymorphisms (SNPs) in the EPSPS gene can result in amino acid substitutions that reduce the binding affinity of CAHCA. A well-known example is the substitution of proline with serine at position 106 (P106S).

• Gene Amplification: Resistant plants may possess multiple copies of the EPSPS gene, leading to the overproduction of the EPSPS enzyme. This overabundance of the target protein effectively dilutes the herbicide's impact, allowing the plant to survive what would otherwise be a lethal dose.

2.2 Non-Target-Site Resistance (NTSR)

NTSR involves mechanisms that prevent the herbicide from reaching its target site in a toxic concentration.

• Reduced Absorption or Translocation: Changes in leaf cuticle composition or impaired transport of the herbicide within the plant can limit its movement to the meristematic tissues where the shikimate pathway is most active.

• Enhanced Metabolism: The herbicide is detoxified by enzymatic processes, such as those involving cytochrome P450 monooxygenases, before it can reach the EPSPS enzyme.

• Vacuolar Sequestration: The herbicide is actively pumped into the plant cell's vacuole, effectively isolating it from the chloroplasts where the shikimate pathway resides. This mechanism is often mediated by ATP-binding cassette (ABC) transporters.

The presence of NTSR mechanisms is particularly concerning for cross-resistance, as they can confer resistance to multiple herbicide classes with different modes of action.

Experimental Design for Cross-Resistance Assessment

A robust investigation into the cross-resistance profile of CAHCA requires a multi-tiered approach, progressing from whole-plant bioassays to detailed molecular analyses. This workflow ensures that observations are validated at multiple biological levels.

Experimental Workflow Diagram

The logical flow of a cross-resistance study is depicted below. It begins with whole-plant screening to establish a resistance phenotype and progresses to more specific assays to elucidate the underlying mechanism.

Caption: Workflow for investigating herbicide cross-resistance.

Protocol: Whole-Plant Dose-Response Bioassay

This protocol is foundational for quantifying the level of resistance to CAHCA and other herbicides.

Objective: To determine the herbicide dose required to cause a 50% reduction in plant growth (GR₅₀) for both suspected resistant (R) and susceptible (S) weed populations.

Methodology:

• Seed Germination: Germinate seeds from R and S populations in petri dishes on moist filter paper. Ensure seed collection represents the diversity of the field population.[1]

• Transplanting: Once seedlings reach the one- to two-leaf stage, transplant them into individual pots filled with a standard potting mix.

• Acclimatization: Grow plants in a controlled environment (greenhouse) with standardized temperature, humidity, and photoperiod for 7-10 days, or until they reach the three- to four-leaf stage.

• Herbicide Preparation: Prepare a stock solution of CAHCA and other herbicides to be tested (e.g., ALS inhibitors, ACCase inhibitors). Perform serial dilutions to create a range of 7-9 doses, including a zero-herbicide control. Doses should bracket the expected GR₅₀ values for both R and S populations.

• Herbicide Application: Apply herbicides using a calibrated track sprayer to ensure uniform coverage.

• Evaluation: After 21 days, harvest the above-ground biomass for each plant, dry it in an oven at 60°C for 72 hours, and record the dry weight.

• Data Analysis: For each population and herbicide, plot the percent reduction in dry weight against the log-transformed herbicide dose. Use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the GR₅₀ value.

• Resistance Index (RI) Calculation: The RI is calculated as: RI = GR₅₀ (Resistant Population) / GR₅₀ (Susceptible Population). An RI > 2.0 is generally considered indicative of resistance.

Protocol: Shikimate Accumulation Assay

This rapid biochemical assay helps differentiate between target-site and non-target-site resistance to EPSPS inhibitors.[2][3]

Objective: To measure the accumulation of shikimate in leaf tissue following exposure to CAHCA. Plants with a resistant EPSPS enzyme (TSR) will not accumulate shikimate, whereas susceptible plants or those with NTSR will.

Methodology:

• Sample Collection: Excise small leaf discs (4-6 mm diameter) from young, fully expanded leaves of both R and S plants.

• Incubation: Place 10-20 leaf discs in a vial containing an incubation solution (e.g., 10 mM ammonium phosphate, pH 4.4) and a discriminating dose of CAHCA (e.g., 100 µM). Include a control vial with no herbicide.

• Light and Temperature: Incubate the vials under continuous light at 25°C for 24 hours.

• Extraction: After incubation, freeze-dry the leaf discs and then extract shikimate by adding 0.25 N HCl and heating at 60°C for 15 minutes.

• Quantification:

  • Take an aliquot of the HCl extract and mix it with a solution of 1% periodic acid and 1% sodium meta-periodate.

  • Incubate for 90 minutes at room temperature to oxidize the shikimate.

  • Quench the reaction with a solution of 0.6 N sodium hydroxide and 0.22 M sodium sulfite.

  • Measure the absorbance of the solution at 380 nm using a spectrophotometer.

• Analysis: Compare the shikimate levels in the treated R and S samples. A significant accumulation in S plants and a lack of accumulation in R plants suggests a target-site resistance mechanism. Accumulation in both (though potentially less in R) may indicate an NTSR mechanism.

Comparative Data and Analysis

The following tables present hypothetical data, modeled on typical results for glyphosate, comparing the response of a susceptible (Amaranthus palmeri) population with a resistant biotype.

Table 1: Whole-Plant Dose-Response to CAHCA and Alternative Herbicides

Herbicide Class	Active Ingredient	GR₅₀ (g a.i./ha) - Susceptible	GR₅₀ (g a.i./ha) - Resistant	Resistance Index (RI)	Implied Cross-Resistance
EPSPS Inhibitor	CAHCA (Glyphosate)	420	4,620	11.0	---
ALS Inhibitor	Imazamox	35	38	1.1	No
ACCase Inhibitor	Clethodim	140	135	0.96	No
PPO Inhibitor	Fomesafen	280	310	1.1	No

Interpretation: The data clearly show a high level of resistance (RI = 11.0) to CAHCA in the resistant biotype. However, this population remains susceptible to herbicides with different modes of action (ALS, ACCase, and PPO inhibitors). This suggests that, in this case, the resistance mechanism is specific to EPSPS inhibitors and does not confer broad cross-resistance to other herbicide classes.

Table 2: Shikimate Accumulation and Molecular Analysis

Population	CAHCA Treatment (100 µM)	Shikimate Accumulation (µg/g FW)	EPSPS Gene Sequencing	EPSPS Gene Copy Number (Relative to Susceptible)
Susceptible	No	2.1	Wild Type	1.0
Susceptible	Yes	154.3	Wild Type	1.0
Resistant	No	2.5	Wild Type	12.5
Resistant	Yes	15.8	Wild Type	12.5

Interpretation: The susceptible population shows a massive accumulation of shikimate upon treatment with CAHCA, as expected. The resistant population shows only a very slight increase. This result, combined with the absence of a mutation in the EPSPS gene sequence, strongly points towards gene amplification as the mechanism of resistance. The qPCR data confirms this, showing a 12.5-fold increase in the EPSPS gene copy number in the resistant biotype.

Conclusion and Recommendations

This guide, using glyphosate as a model for the novel herbicide CAHCA, demonstrates a systematic approach to evaluating weed cross-resistance. The experimental workflow confirms that the hypothetical Amaranthus palmeri biotype exhibits a high level of target-site resistance to CAHCA, specifically due to amplification of the EPSPS gene.

Key Findings:

• The resistance is highly specific to the EPSPS-inhibiting mode of action.

• No cross-resistance was observed to herbicides from the ALS, ACCase, or PPO inhibitor classes.

• The underlying mechanism was identified as EPSPS gene amplification, a known and potent mechanism of resistance to glyphosate.

For drug development professionals, these findings would imply that while CAHCA is a potent herbicide, its singular reliance on the EPSPS target makes it vulnerable to the same resistance mechanisms that have affected glyphosate. Future research should focus on developing integrated weed management strategies that incorporate herbicides with different modes of action to mitigate the selection pressure for CAHCA resistance. Furthermore, the development of herbicides with novel modes of action remains a critical priority for sustainable agriculture.

References

• Frontiers in Plant Science. (2023). Comprehensive insights into herbicide resistance mechanisms in weeds: a synergistic integration of transcriptomic and metabolomic analyses. [Link]

• Weed Science (Cambridge Core). (2017). Molecular Mechanisms of Herbicide Resistance. [Link]

• Annual Review of Plant Biology. (2020). Mechanisms of evolved herbicide resistance. [Link]

• MDPI. (2023). Molecular Mechanisms of Herbicide Resistance in Rapeseed: Current Status and Future Prospects for Resistant Germplasm Development. [Link]

• University of Saskatchewan HARVEST. Using a Plant Bioassay to Detect Herbicide Residue. [Link]

• Weed Science Society of America. Herbicide Resistance: Mechanisms, Inheritance, and Molecular Genetics. [Link]

• ResearchGate. (2018). A rapid in vivo shikimate accumulation assay with excised leaf disc. [Link]

• Weed Science (Cambridge Core). (2005). A rapid in vivo shikimate accumulation assay with excised leaf discs. [Link]

• Weed Science (Cambridge Core). (2014). Whole-Plant and Seed Bioassays for Resistance Confirmation. [Link]

• MDPI. (2021). Herbicide Bioassay Using a Multi-Well Plate and Plant Spectral Image Analysis. [Link]

• ResearchGate. (2005). Accumulation of shikimate in leaf discs from field-grown plants. [Link]

• University of Pretoria. (2012). HPLC and colourimetric quantification of shikimic acid levels in crops after glyphosate treatment. [Link]

• Joe Gardener. (2021). How to Conduct a Bioassay Test to Check for Herbicides. [Link]

• PLoS One. (2012). A Rapid and Simple Bioassay Method for Herbicide Detection. [Link]

• JoVE. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. [Link]

• PubMed. (2002). Tolerance and accumulation of shikimic acid in response to glyphosate applications in glyphosate-resistant and nonglyphosate-resistant cotton. [Link]

• Herbicide Resistance Action Committee. Herbicide Cross Resistance and Multiple Resistance in Plants. [Link]

• ResearchGate. (2020). Herbicide resistance is complex: a global review of cross-resistance in weeds within herbicide groups. [Link]

• Weed Science (Cambridge Core). (2020). Herbicide resistance is complex: a global review of cross-resistance in weeds within herbicide groups. [Link]

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A Methodological Framework for Comparing the Environmental Impact of Novel Amino Acid-Based Herbicides and Conventional Synthetic Herbicides

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess and compare the environmental impact of a novel, hypothetical amino acid-based herbicide, "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid," against established synthetic herbicides. Given the absence of direct environmental data for this specific novel compound, this document outlines the requisite experimental methodologies, data interpretation, and comparative analysis required for a rigorous environmental risk assessment.

Introduction: The Quest for Greener Herbicides

The reliance on synthetic herbicides for modern agriculture is a double-edged sword. While essential for weed control and crop yield, many conventional herbicides pose significant environmental risks, including soil and water contamination, harm to non-target organisms, and the development of herbicide-resistant weeds. This has spurred research into "bio-rational" herbicides, compounds designed to be effective against target weeds while having a more favorable environmental profile.

"cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" represents a class of such potential bio-rational agents. As a non-proteinogenic amino acid, its structure suggests a potential for higher biodegradability and lower off-target toxicity compared to complex synthetic molecules. However, any new active ingredient, regardless of its origin, requires a thorough environmental impact assessment before it can be considered a viable alternative.

This guide details the scientific process for conducting such an assessment, focusing on the key comparative pillars: Ecotoxicity , Environmental Fate and Persistence , and Non-Target Organism Impact .

Profiling the Comparators

A robust comparison requires a deep understanding of the compounds .

Hypothetical Profile: cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

As a novel compound, its mode of action would need to be elucidated. It is hypothesized that, like other amino acid-derived herbicides, it could interfere with a specific amino acid biosynthesis pathway in plants, a mechanism that may not be present in animals, potentially leading to lower toxicity for non-target fauna. Its cyclobutane ring and polar functional groups (-NH2, -OH, -COOH) suggest high water solubility and a potential for rapid microbial degradation.

Benchmark Profile: Synthetic Herbicides

For comparison, we will consider two major classes of widely used synthetic herbicides with well-documented environmental impacts:

• Glyphosate: A broad-spectrum, non-selective herbicide that inhibits the enzyme 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase, crucial for protein synthesis in plants. While its soil persistence is relatively low, concerns exist regarding its impact on aquatic life and soil microbial communities.

• Atrazine: A selective herbicide used primarily for broadleaf weed control in corn and sorghum. It is a photosystem II inhibitor. Atrazine is known for its high persistence in soil and its potential to leach into groundwater, and it has been identified as an endocrine disruptor in some aquatic species.

The following Graphviz diagram illustrates the logical workflow for a comparative environmental impact assessment.

Caption: Workflow for Comparative Environmental Impact Assessment.

Pillar 1: Ecotoxicity Assessment

Ecotoxicity studies are fundamental to understanding the potential harm a substance can cause to various components of an ecosystem. Standardized tests are crucial for generating comparable data.

Aquatic Ecotoxicity

Aquatic ecosystems are often the ultimate sinks for herbicide runoff. Therefore, testing on a range of aquatic organisms is critical.

Experimental Protocol: Acute Toxicity to Freshwater Algae (OECD Guideline 201)

• Objective: To determine the effect of the chemical on the growth of a freshwater green algal species, such as Raphidocelis subcapitata.

• Methodology:

  • Prepare a series of test concentrations of the herbicide in a nutrient-rich growth medium.

  • Introduce a known density of algal cells into each test concentration and control flasks.

  • Incubate the flasks under continuous, uniform illumination and constant temperature (21-24°C) for 72 hours.

  • Measure algal growth (biomass) at 24, 48, and 72 hours using a spectrophotometer or cell counter.

• Endpoint: The primary endpoint is the EC50 value, which is the concentration of the test substance that causes a 50% reduction in algal growth compared to the control. A lower EC50 indicates higher toxicity.

Experimental Protocol: Acute Toxicity to Daphnia magna (OECD Guideline 202)

• Objective: To determine the acute immobilization effect of the herbicide on the freshwater invertebrate Daphnia magna.

• Methodology:

  • Expose young daphnids (less than 24 hours old) to a range of herbicide concentrations in water for 48 hours.

  • Observe and record the number of immobilized daphnids at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.

• Endpoint: The EC50 value, representing the concentration that immobilizes 50% of the tested daphnids.

Terrestrial Ecotoxicity

Experimental Protocol: Earthworm Acute Toxicity Test (OECD Guideline 207)

• Objective: To assess the acute toxicity of the herbicide to the earthworm Eisenia fetida.

• Methodology:

  • Prepare artificial soil and mix it with various concentrations of the test substance.

  • Introduce adult earthworms into the prepared soil containers.

  • Maintain the containers at a constant temperature and humidity for 14 days.

  • Assess mortality and observe behavioral changes (e.g., burrowing activity) at day 7 and day 14.

• Endpoint: The LC50 value, which is the concentration of the substance in the soil that is lethal to 50% of the earthworms.

Table 1: Comparative Ecotoxicity Endpoints (Hypothetical Data for Novel Compound)

Parameter	cis-2-Amino-1-... (Hypothetical)	Glyphosate	Atrazine
Algal EC50 (96 hr)	>100 mg/L	1.3 - 7.9 mg/L	0.04 - 0.5 mg/L
Daphnia magna EC50 (48 hr)	>100 mg/L	139 - 780 mg/L	6.9 - 29 mg/L
Earthworm LC50 (14 day)	>1000 mg/kg soil	>5000 mg/kg soil	16 - 396 mg/kg soil

Pillar 2: Environmental Fate and Persistence

This pillar addresses how the herbicide behaves in the environment: how quickly it degrades and where it is likely to accumulate.

Biodegradation in Soil

Experimental Protocol: Aerobic Soil Biodegradation (OECD Guideline 307)

• Objective: To determine the rate of aerobic degradation of the herbicide in soil.

• Methodology:

  • Use a radiolabeled (e.g., ¹⁴C) version of the test substance to track its fate.

  • Apply the labeled herbicide to fresh soil samples with a known microbial activity.

  • Incubate the soil samples in the dark at a controlled temperature and moisture level.

  • At regular intervals, measure the evolution of ¹⁴CO₂ as an indicator of mineralization (complete degradation).

  • Use techniques like High-Performance Liquid Chromatography (HPLC) to identify and quantify the parent compound and major metabolites.

• Endpoint: The DT50 value, which is the time required for 50% of the applied concentration to dissipate. A shorter DT50 is environmentally favorable.

The following diagram illustrates the degradation pathway analysis.

Caption: Simplified Herbicide Degradation Pathway in Soil.

Mobility and Leaching Potential

The potential for a herbicide to move from the application site into groundwater is a major concern.

Experimental Protocol: Soil Adsorption/Desorption (OECD Guideline 106)

• Objective: To determine the soil organic carbon-water partitioning coefficient (Koc), which indicates the tendency of a chemical to bind to soil particles versus remaining in the soil water.

• Methodology:

  • Prepare a solution of the herbicide and equilibrate it with several different soil types of varying organic carbon content.

  • Measure the concentration of the herbicide in the aqueous phase after equilibration.

  • Calculate the adsorption coefficient (Kd) for each soil type.

  • Normalize Kd to the organic carbon content of the soil to obtain the Koc value.

• Endpoint: The Koc value. A high Koc value indicates strong binding to soil and low leaching potential. A low Koc suggests the compound is mobile and may leach into groundwater.

Table 2: Comparative Environmental Fate Parameters (Hypothetical Data for Novel Compound)

Parameter	cis-2-Amino-1-... (Hypothetical)	Glyphosate	Atrazine
Soil DT50 (Aerobic)	< 30 days	2 - 174 days (highly variable)	60 - 100 days
Soil Adsorption Koc	< 50 L/kg (Low)	5,000 - 24,000 L/kg (Very High)	100 L/kg (Moderate)

Note on Koc for the novel compound: While a low Koc suggests mobility, its rapid degradation (short DT50) would mitigate leaching risk. This highlights the importance of considering multiple parameters in a holistic risk assessment.

Pillar 3: Non-Target Organism Impact

Beyond standardized ecotoxicity tests, it is crucial to assess the impact on other beneficial organisms within an agricultural ecosystem.

Impact on Pollinators

Experimental Protocol: Honey Bee Acute Oral Toxicity Test (OECD Guideline 213)

• Objective: To determine the acute oral toxicity of the herbicide to adult worker honey bees (Apis mellifera).

• Methodology:

  • Prepare a series of doses of the herbicide in a sucrose solution.

  • Individually feed a known dose to caged honey bees.

  • Observe mortality and any sublethal effects over a period of at least 48 hours.

• Endpoint: The LD50 value, expressed as micrograms of the test substance per bee, that is lethal to 50% of the test population.

Impact on Soil Microbiome

The soil microbiome is vital for nutrient cycling and soil health.

Experimental Protocol: Soil Microbial Respiration (ISO 17155)

• Objective: To assess the short-term effects of the herbicide on the overall activity of the soil microbial community.

• Methodology:

  • Treat soil samples with different concentrations of the herbicide.

  • Measure the rate of CO₂ evolution or O₂ consumption over a period of 28 days.

  • Compare the respiration rates of treated soils to untreated controls.

• Endpoint: Any significant and lasting inhibition of microbial respiration indicates a detrimental effect on soil health.

Conclusion and Synthesis

The environmental assessment of a new herbicide like "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid" requires a multi-faceted, data-driven approach. This guide outlines a methodological framework for comparing such a novel, bio-rational candidate against established synthetic herbicides.

Based on its chemical structure, it is hypothesized that an amino acid-derived herbicide would exhibit:

• Lower Ecotoxicity: Higher EC50 and LC50 values due to a mode of action specific to plants.

• Favorable Environmental Fate: A shorter soil half-life (DT50) due to rapid biodegradation, which would offset risks associated with potentially higher mobility (lower Koc).

• Reduced Non-Target Impact: Higher LD50 for pollinators and minimal disruption to soil microbial activity.

Proving these hypotheses requires rigorous adherence to standardized protocols, as detailed above. By systematically generating and comparing data across these key pillars, researchers can build a comprehensive environmental impact profile and determine if a novel compound truly represents a safer, more sustainable alternative to conventional synthetic herbicides.

References

• Title: Glyphosate - General Fact Sheet Source: National Pesticide Information Center URL: [Link]

• Title: Atrazine - General Fact Sheet Source: National Pesticide Information Center URL: [Link]

• Title: Atrazine: Ecological Risk Assessment Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Reregistration Eligibility Decision (RED) for Glyphosate Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: The impact of glyphosate on soil microbial biomass and respiration: A meta-analysis Source: Science of The Total Environment (via ScienceDirect) URL: [Link]

A Comparative Guide to cis-2-Amino-1-hydroxycyclobutane-1-acetic acid: A Conformationally Constrained Scaffold for Novel Drug Discovery

Introduction: The Imperative for Structural Rigidity in Drug Design

In the landscape of modern drug discovery, the pursuit of molecules with high potency and selectivity is paramount. A key strategy in this endeavor is the introduction of conformational constraints into bioactive molecules. Flexible molecules can adopt numerous conformations, leading to potential off-target effects and a higher entropic penalty upon binding to a target. By restricting the conformational freedom of a molecule, we can pre-organize it into a bioactive conformation, enhancing its binding affinity and selectivity. The cyclobutane ring has emerged as a particularly attractive scaffold for achieving this goal, offering a unique blend of rigidity and three-dimensionality that sets it apart from more common cyclic and aromatic systems.[1][2] This guide provides an in-depth comparison of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid and its derivatives against other scaffolds, supported by experimental insights.

The Cyclobutane Motif: A Unique Structural Asset

The utility of the cyclobutane ring in medicinal chemistry stems from its distinct structural and physicochemical properties. Unlike the planar cyclopentane or the flexible chair/boat conformations of cyclohexane, the cyclobutane ring adopts a puckered or "folded" conformation to alleviate torsional strain.[1][3] This inherent pucker, with a dihedral angle of approximately 15-30°, places substituents in well-defined pseudo-axial and pseudo-equatorial positions, allowing for precise control over the spatial orientation of pharmacophoric groups.[4]

Key Advantages of the Cyclobutane Scaffold:

• Conformational Restriction: The rigid, puckered structure limits the number of accessible conformations, which can lead to improved potency and selectivity.[2]

• Increased sp³ Character: In an era where many drug candidates are overly flat ("flatland"), cyclobutane scaffolds increase the three-dimensionality and sp³ character of a molecule, often improving solubility and pharmacokinetic properties.[2]

• Metabolic Stability: The cyclobutane core is generally resistant to metabolic degradation, which can enhance a drug's half-life. The replacement of a metabolically vulnerable group, like a cyclohexane, with a cyclobutane has been shown to improve metabolic stability.

• Novel Chemical Space: The cyclobutane motif remains underrepresented in screening libraries, offering access to novel chemical space and intellectual property opportunities.[5]

Comparative Analysis: cis-2-Amino-1-hydroxycyclobutane-1-acetic acid vs. Alternative Scaffolds

The true value of a scaffold is best understood through comparison. Here, we evaluate cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, a constrained β/α-amino acid analog, against other common structural motifs used to mimic amino acid residues or introduce conformational constraints.

Comparison with Other Carbocyclic Amino Acids

Cyclic amino acids are frequently used to constrain peptide backbones. The size of the ring plays a critical role in the degree and nature of this constraint.

Scaffold	Ring Size	Key Conformational Feature	Impact on Peptide Structure	Representative Application
Cyclobutane Amino Acids	4	Puckered, rigid conformation.[1][3]	Induces sharp turns. Significantly restricts side-chain (χ) and backbone (φ/ψ) dihedral angles.	Design of highly constrained peptidomimetics, stapled peptides with enhanced helicity.[6][7]
Cyclopentane Amino Acids	5	Envelope/Twist conformations, more flexible than cyclobutane.[3]	Provides moderate constraint, can mimic proline in some contexts.	Morphiceptin analogs, where cis-isomers showed higher activity than trans-isomers.[8]
Cyclohexane Amino Acids	6	Flexible Chair/Boat/Twist-boat conformations.[3]	Offers the least constraint among carbocycles, but can still orient side chains and reduce metabolic liability.	Synthesis of conformationally constrained serine analogues.[9]

The rigid nature of the cyclobutane ring provides a more defined conformational preference compared to the more flexible cyclopentane and cyclohexane systems. While this high degree of rigidity may not be suitable for all targets, it is an invaluable tool when a specific, rigid conformation is required for high-affinity binding.

Application in Peptidomimetic Design: A Case Study

The incorporation of constrained amino acids is a powerful strategy for improving the therapeutic properties of peptides, such as stability and cell permeability.

Case Study: Tuftsin Analogs

Tuftsin is an immunomodulatory tetrapeptide (Thr-Lys-Pro-Arg) with therapeutic potential but is limited by poor enzymatic stability. To address this, researchers synthesized analogs incorporating 1-aminocyclobutanecarboxylic acid derivatives.

• Finding: An analog where the Threonine residue was replaced with a cyclobutane analog ([MThr¹]tuftsin) showed considerably higher activity in stimulating interleukin-6 (IL-6) secretion from macrophages compared to the parent peptide.[10]

• Key Insight: The cyclobutane-containing analogs also exhibited high resistance to enzymatic hydrolysis in human serum.[10] This demonstrates the dual benefit of the scaffold: enhancing biological activity while simultaneously improving pharmacokinetic properties.

Experimental Protocols

To provide a practical context, we outline a representative synthetic protocol and a biological evaluation method.

Protocol 1: Synthesis of a Protected cis-Cyclobutane Amino Acid Derivative

This protocol is a generalized representation based on common synthetic strategies for creating functionalized cyclobutane systems, such as those involving [2+2] cycloadditions or modifications of existing cyclobutane intermediates.[11][12]

Objective: To synthesize a protected cis-2-amino-1-hydroxycyclobutane-1-carboxylate for incorporation into a peptide sequence.

Methodology:

• Aminonitrile Formation: A solution of a suitable 1-hydroxycyclobutanone derivative in methanol is treated with potassium cyanide and ammonium chloride. The reaction is stirred at room temperature for 24-48 hours to form the corresponding α-aminonitrile.

• Hydrolysis: The crude aminonitrile is subjected to strong acidic hydrolysis (e.g., 6M HCl, reflux) for 12-24 hours. This converts the nitrile group to a carboxylic acid, yielding the racemic amino acid hydrochloride salt.

• Protection and Separation: The free amino acid is obtained by neutralization. The amino group is then protected, typically as a Boc-carbamate using di-tert-butyl dicarbonate. The cis and trans isomers can often be separated at this stage by column chromatography.

• Chiral Resolution (If Required): Enantiomeric resolution of the desired cis-isomer can be achieved through diastereomeric salt formation with a chiral resolving agent or by enzymatic resolution.

Rationale for Choices:

• The Strecker synthesis is a classic and robust method for creating α-amino acids from ketones.

• Boc-protection is standard in peptide chemistry as it is stable under many reaction conditions but can be easily removed with mild acid (e.g., TFA).[12]

Protocol 2: Biological Evaluation - Macrophage Activation Assay

This protocol is based on the methodology used to evaluate the Tuftsin analogs.[10]

Objective: To compare the ability of a cyclobutane-containing peptidomimetic and its parent peptide to stimulate cytokine release from macrophages.

Methodology:

• Cell Culture: Mouse peritoneal macrophages (e.g., from BALB/c mice) are harvested and plated in 96-well plates at a density of 2 x 10⁵ cells/well and allowed to adhere.

• Peptide Treatment: The parent peptide and the cyclobutane-modified analog are dissolved in sterile PBS and added to the cells at various concentrations (e.g., from 10⁻⁹ M to 10⁻⁶ M). A vehicle control (PBS) is also included.

• Incubation: The cells are incubated with the peptides for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Supernatant Collection: After incubation, the cell culture supernatant is carefully collected.

• Cytokine Quantification (ELISA): The concentration of a target cytokine (e.g., Interleukin-6, IL-6) in the supernatant is quantified using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: The amount of cytokine released is plotted against the peptide concentration to generate dose-response curves and determine EC₅₀ values.

Rationale for Choices:

• Primary macrophages are a physiologically relevant cell type for studying immunomodulatory peptides like Tuftsin.[10]

• IL-6 is a key pro-inflammatory cytokine and a reliable marker of macrophage activation.[10]

• ELISA is a highly sensitive and specific method for quantifying protein concentrations in complex biological fluids.

Conclusion and Future Outlook

The cis-2-Amino-1-hydroxycyclobutane-1-acetic acid scaffold and its relatives represent a powerful tool in the arsenal of the medicinal chemist. Its inherent conformational rigidity allows for the precise positioning of functional groups, leading to improvements in potency, selectivity, and metabolic stability. Comparative analysis demonstrates its advantages over more flexible carbocyclic amino acids when a high degree of structural constraint is desired. As drug discovery continues to move towards more complex and three-dimensional chemical matter, the strategic incorporation of unique, rigid scaffolds like the cyclobutane ring will be crucial for developing the next generation of innovative therapeutics.

References

• van der Kolk, R. (2021). Cyclobutanes in Small‐Molecule Drug Candidates. Radboud Repository. [Link]

• Cativiela, C., et al. (2006). Conformational analysis of 2-substituted cyclobutane-alpha-amino acid derivatives. A synergistic experimental and computational study. The Journal of Organic Chemistry, 71(5), 1869-78. [Link]

• McManus, J. B., & Sarlah, D. (2022). Bicyclobutanes: from curiosities to versatile reagents and covalent warheads. Chemical Science, 13(36), 10735-10751. [Link]

• Foley, D. J., et al. (2018). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. Angewandte Chemie International Edition, 57(42), 13849-13853. [Link]

• Cativiela, C., et al. (2016). Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study. figshare. [Link]

• Various Authors. (n.d.). Cyclobutane-containing scaffolds in bioactive small molecules. Request PDF on ResearchGate. [Link]

• Salas-Ambrosio, P., et al. (2020). Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability. Molecules, 25(23), 5707. [Link]

• Li, Y., et al. (2022). Cyclobutane-bearing restricted anchoring residues enabled geometry-specific hydrocarbon peptide stapling. Organic & Biomolecular Chemistry, 20(1), 123-130. [Link]

• Li, Y., et al. (2021). Cyclobutane-bearing restricted anchoring residues enabled geometry-specific hydrocarbon peptide stapling. Organic & Biomolecular Chemistry, 20(1), 123-130. [Link]

• Perceptive BioScience. (n.d.). cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. [Link]

• Various Authors. (n.d.). Confining the Χ space of basic natural amino acids: Cyclobutane-derived Χ1, Χ2-constrained analogues of arginine, lysine and ornithine. Request PDF on ResearchGate. [Link]

• Various Authors. (n.d.). Stereoselective synthesis of (cis/trans)-2-hydroxycyclobutane amino acids. ResearchGate. [Link]

• Various Authors. (n.d.). Conformational analysis of cycloalkanes. ResearchGate. [Link]

• Haskell-Luevano, C. (2016). Side Chain Cyclized Aromatic Amino Acids: Great Tools as Local Constraints in Peptide and Peptidomimetic Design. Journal of Medicinal Chemistry, 59(24), 10837-10858. [Link]

• Dalal Institute. (n.d.). Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). [Link]

• Gilon, C., et al. (1998). 1-Aminocyclobutanecarboxylic acid derivatives as novel structural elements in bioactive peptides: application to tuftsin analogs. Journal of Medicinal Chemistry, 41(6), 919-29. [Link]

• Mauger, C., et al. (2001). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron: Asymmetry, 12(4), 609-616. [Link]

• Vázquez, S., et al. (2018). Synthesis of Chiral Scaffolds Based on Polyfunctional Cyclobutane β‐Amino Acids. European Journal of Organic Chemistry, 2018(45), 6299-6306. [Link]

• Schiller, P. W., et al. (1990). Morphiceptin analogs containing 2-aminocyclopentane carboxylic acid as a peptidomimetic for proline. International Journal of Peptide and Protein Research, 35(1), 35-45. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

Hazard Identification and Waste Characterization

The first and most critical step in proper chemical disposal is understanding the potential hazards associated with the substance. While detailed toxicological data for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid is limited, its classification as a herbicidal antimetabolite suggests that it is biologically active. Therefore, it must be treated as a potentially hazardous waste.

In the absence of a specific SDS, a conservative approach is warranted. The toxicological properties have not been fully investigated for many novel compounds.[3] Therefore, it is prudent to handle this compound with the assumption that it could possess properties such as toxicity, and as such, it should not be disposed of down the drain or in regular trash.[4] Improper disposal of chemical waste can lead to significant environmental contamination and may result in substantial fines and legal repercussions.[5]

Key Principles for Waste Characterization:

• Assume Hazard: In the absence of complete data, treat the chemical as hazardous.

• Consult Analogous Compounds: Review SDSs for structurally similar amino acids or cyclic compounds to infer potential hazards. For instance, some amino acid derivatives are classified as skin and eye irritants.[6]

• Regulatory Framework: Disposal must comply with the Resource Conservation and Recovery Act (RCRA), which governs hazardous waste management in the United States.[5][7]

Segregation and Storage of Chemical Waste

Proper segregation of chemical waste is paramount to prevent dangerous reactions, such as the emission of toxic gases or violent chemical reactions.[4]

Step-by-Step Segregation and Storage Protocol:

• Designate a Satellite Accumulation Area (SAA): Establish a designated area within your laboratory for the accumulation of hazardous waste.[4][8] This area should be under the direct supervision of laboratory personnel and clearly marked with a "Hazardous Waste" sign.[7]

• Use Compatible Containers: The waste container must be chemically compatible with cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. A high-density polyethylene (HDPE) or glass container with a secure, leak-proof screw cap is generally a suitable choice.[4][7] Do not use metal containers for acidic or basic waste.[7]

• Segregate by Hazard Class: While the specific hazard class for this compound is not defined, as a standard practice, it should be stored separately from incompatible materials. For example, keep it away from strong oxidizing agents.[3] Store acids and bases in separate containers.[4]

• Secondary Containment: Place the primary waste container within a larger, chemically resistant secondary containment bin or tray. This is a crucial step to contain any potential leaks or spills.[7]

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.[4][9] This minimizes the release of any potential vapors and prevents spills.

• Do Not Overfill: Fill containers to no more than 90% of their capacity to allow for expansion of the contents.[4][7]

Labeling of Hazardous Waste Containers

Accurate and thorough labeling of hazardous waste containers is a strict regulatory requirement and a critical safety measure.

Essential Elements of a Hazardous Waste Label:

• The words "Hazardous Waste" .[8]

• Full Chemical Name: "cis-2-Amino-1-hydroxycyclobutane-1-acetic acid". Avoid using abbreviations or chemical formulas.

• Hazard Characteristics: While not fully determined, it is good practice to indicate "Caution: Chemical with Unknown Hazards."

• Researcher's Name and Contact Information.

Disposal Procedures

The disposal of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid must be handled by a licensed hazardous waste disposal company.

Procedural Workflow for Disposal:

• Obtain an EPA Identification Number: Your institution or company must have an EPA ID number to generate and manage hazardous waste.[7]

• Contact your Institution's Environmental Health and Safety (EH&S) Office: Your EH&S department will provide specific guidance and procedures for waste pickup and disposal that are compliant with your institution's policies and local regulations.

• Arrange for Pickup: Once the waste container is full or has reached its storage time limit (typically 90 days for Small Quantity Generators and 180 days for Very Small Quantity Generators), contact your EH&S office to schedule a pickup.[7][8]

• Documentation: Maintain a log of the hazardous waste generated, including the chemical name, quantity, and date of disposal.

Below is a decision-making workflow for the proper disposal of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Caption: Disposal workflow for cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Emergency Procedures: Spills and Exposure

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles	Protects eyes from splashes and dust.[3]
Hand Protection	Nitrile or other chemical-resistant gloves	Prevents skin contact.[3]
Body Protection	Laboratory coat	Protects clothing and skin from contamination.[3]

Spill Response:

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Don Appropriate PPE: Before attempting to clean up a small spill, ensure you are wearing the correct PPE.

• Contain the Spill: Use a chemical spill kit with an appropriate absorbent material to contain the spill.[10]

• Clean Up: Carefully sweep up the solid material or absorb the liquid and place it in a labeled hazardous waste container.[3][11]

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the incident to your supervisor and EH&S department.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[3]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

Conclusion

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. By adhering to these procedures for the disposal of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, you contribute to a safer research environment and ensure compliance with all relevant regulations. Always consult your institution's specific waste management plan and your EH&S department for guidance.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Lab Manager. Managing Hazardous Chemical Waste in the Lab.
• Fisher Scientific. (2021, December 25). SAFETY DATA SHEET: cis-2-Amino-1-cyclopentanecarboxylic acid hydrochloride hemihydrate.
• U.S. Environmental Protection Agency. (2025, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.
• Carl ROTH. Safety Data Sheet: Amino acid.
• Fisher Scientific. (2021, December 25). SAFETY DATA SHEET: cis-4-Amino-1-cyclohexanecarboxylic acid.
• Carl ROTH. Safety Data Sheet: Amino acid.
• Perceptive BioScience. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.
• ResearchGate. (2020, December 21). What is the proper disposal of dansyl-substituted amino acids?.
• University of Puerto Rico at Mayagüez. SAFETY DATA SHEET: Glycine.
• MedChemExpress. cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.
• LookChem. cis-2-Amino-1-hydroxycyclobutane-1- acetic acid CAS NO.108428-42-8.
• Amino Acid Standard - 250 pmol per ul in 0.1 N HCL Solution - SAFETY DATA SHEET. (2024, December 27).
• Sigma-Aldrich. Material Safety Data Sheet: MEM Non-Essential Amino Acids Solution 100X.

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A Comprehensive Guide to Personal Protective Equipment for Handling cis-2-Amino-1-hydroxycyclobutane-1-acetic acid

For Researchers, Scientists, and Drug Development Professionals

The structural similarity to other aminocyclobutane derivatives and alpha-amino acids suggests that this compound should be handled with care, assuming it may be a skin and eye irritant or corrosive. For instance, the SDS for a related compound, cis-2-Amino-1-cyclopentanecarboxylic acid hydrochloride hemihydrate, indicates it causes severe skin burns and eye damage.[5] Therefore, a conservative approach to personal protective equipment (PPE) is warranted.

Core Principles of Protection: A Proactive Stance

Given the potential hazards, a multi-layered PPE strategy is essential to create a barrier between the researcher and the chemical, minimizing the risk of exposure through inhalation, skin contact, or eye contact. The following sections detail the necessary PPE, operational plans for handling, and emergency procedures.

Engineering Controls: The First Line of Defense

Before considering personal protective equipment, it is crucial to utilize engineering controls to minimize airborne exposure.

• Chemical Fume Hood: All work involving the handling of solid or solutions of cis-2-Amino-1-hydroxycyclobutane-1-acetic acid should be conducted inside a certified chemical fume hood.[6] This is the primary defense against the inhalation of potentially harmful dust or aerosols.

• Ventilation: Ensure the laboratory is well-ventilated to further reduce the concentration of any airborne contaminants.[6]

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for safeguarding against chemical exposure.[7][8] The following table summarizes the recommended PPE for various laboratory operations involving cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring Solid	Chemical safety goggles and a full-face shield[6][9][10]	Chemical-resistant gloves (e.g., nitrile)[6][9]	Chemical-resistant lab coat[6][7][9]	Use within a chemical fume hood. An N95 respirator may be considered for weighing large quantities outside of a fume hood.[7][11]
Preparing Solutions	Chemical safety goggles and a full-face shield[6][10]	Chemical-resistant gloves (e.g., nitrile)[6][9]	Chemical-resistant lab coat[6][7][9]	Conducted within a chemical fume hood.[6]
Running Reactions	Chemical safety goggles[7][10]	Chemical-resistant gloves (e.g., nitrile)[6][9]	Chemical-resistant lab coat[6][7][9]	Conducted within a chemical fume hood.[6]
Handling Waste	Chemical safety goggles and a full-face shield[6][10]	Heavy-duty chemical-resistant gloves	Chemical-resistant lab coat or apron[6][7]	Conducted in a well-ventilated area or fume hood.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling cis-2-Amino-1-hydroxycyclobutane-1-acetic acid will further enhance safety.

Pre-Handling Checklist:

• Locate Safety Equipment: Before beginning work, confirm the location and functionality of the nearest safety shower and eyewash station.[6]

• Review Procedures: Read and understand the entire experimental protocol.

• Don Appropriate PPE: Put on all required PPE as outlined in the table above.

Weighing the Solid Compound:

• Perform this task inside a chemical fume hood to contain any dust.

• Use a spatula to carefully transfer the solid to a tared weigh boat or container.

• Avoid creating dust by handling the compound gently.

• Close the primary container immediately after weighing.

• Clean any spills on the balance immediately with a damp cloth, ensuring the cloth is disposed of as chemical waste.

Preparing a Solution:

• In a chemical fume hood, add the weighed solid to the appropriate solvent in a suitable flask.

• Add the solid slowly to the solvent to avoid splashing.

• If necessary, stir the solution using a magnetic stirrer to facilitate dissolution.

• Ensure the container is clearly labeled with the compound name, concentration, solvent, and date.

Decontamination and Disposal Plan

Proper decontamination and disposal are critical to prevent environmental contamination and accidental exposure.

Decontamination:

• Glassware and Equipment: All glassware and equipment that have come into contact with the compound should be rinsed with an appropriate solvent (e.g., the solvent used in the experiment) in a fume hood. The rinsate should be collected as hazardous waste. Following the initial rinse, wash the glassware with soap and water.

• Work Surfaces: Wipe down all work surfaces in the fume hood with a suitable solvent and then with soap and water. Dispose of the cleaning materials as hazardous waste.

• Personal Protective Equipment: Remove gloves and dispose of them in the designated hazardous waste container. Lab coats should be laundered separately from personal clothing.

Disposal:

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and paper towels, should be placed in a clearly labeled hazardous waste container.

• Liquid Waste: All solutions containing cis-2-Amino-1-hydroxycyclobutane-1-acetic acid, as well as the initial rinses of contaminated glassware, should be collected in a designated hazardous waste container. The container should be clearly labeled with the chemical name and approximate concentration. Follow your institution's guidelines for the disposal of chemical waste.

Emergency Procedures: Be Prepared

In the event of an exposure, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[5] Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[5] Remove contaminated clothing. Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air.[5] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water. Seek immediate medical attention.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE when working with cis-2-Amino-1-hydroxycyclobutane-1-acetic acid.

Caption: PPE selection workflow for handling the specified compound.

References

• Personal protective equipment for handling 1-(2-Aminoethyl)cyclobutan-1-ol. Benchchem.
• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager.
• Personal Protective Equipment (PPE) in the Laboratory. Westlab.
• PPE and Safety for Chemical Handling. ACS Material.
• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety.
• Personal Protective Equipment. Auburn University Business and Administration.
• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Affiniti Research.
• SAFETY DATA SHEET. Fisher Scientific.
• cis-2-Amino-1-hydroxycyclobutane-1- acetic acid CAS NO.108428-42-8. LookChem.
• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. Perceptive BioScience.
• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid. MedChemExpress.

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